N-(2,6-Dimethylphenyl)-N~2~-(~2~H_5_)ethylglycinamide

• CAS: 1246819-83-9

Core Science & Biosynthesis

"synthesis pathway of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide"

An In-depth Technical Guide to the Synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

Introduction

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a deuterated analog of the N-ethyl derivative of N-(2,6-dimethylphenyl)glycinamide. This class of compounds is structurally related to lidocaine, a widely used local anesthetic and antiarrhythmic drug. The introduction of deuterium atoms (2H or D) in place of hydrogen atoms is a common strategy in drug development and metabolic studies. Deuteration can alter the pharmacokinetic profile of a drug, often leading to a slower rate of metabolism and a longer half-life. This technical guide provides a detailed a plausible synthetic pathway for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, based on well-established chemical principles for the synthesis of related compounds like lidocaine.

Synthetic Pathway Overview

The synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide can be efficiently achieved through a two-step process. This pathway is an adaptation of the classic synthesis of lidocaine. The core strategy involves the initial acylation of 2,6-dimethylaniline, followed by a nucleophilic substitution with deuterated ethylamine.

The overall synthetic transformation is as follows:

Caption: A high-level overview of the two-step synthesis.

Step 1: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide (Intermediate)

The first step of the synthesis is the N-acylation of 2,6-dimethylaniline with chloroacetyl chloride. This reaction forms the key intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide.

Reaction:

2,6-Dimethylaniline + Chloroacetyl chloride → 2-Chloro-N-(2,6-dimethylphenyl)acetamide + HCl

Mechanism and Rationale:

The lone pair of electrons on the nitrogen atom of 2,6-dimethylaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. This is a classic nucleophilic acyl substitution reaction. The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting aniline, rendering it non-nucleophilic. A common choice for the base is a tertiary amine like triethylamine or an aqueous base like sodium acetate. The use of a non-protic solvent such as toluene or glacial acetic acid is also standard.

Experimental Protocol: Step 1

• Reaction Setup: To a solution of 2,6-dimethylaniline (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or toluene) in a three-necked flask equipped with a stirrer, dropping funnel, and a condenser, add a base (e.g., sodium acetate, 1.2 eq).

• Addition of Acylating Agent: While stirring the mixture, add chloroacetyl chloride (1.1 eq) dropwise from the dropping funnel. Maintain the temperature of the reaction mixture between 20-30°C using a water bath.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at room temperature for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Once the reaction is complete, pour the reaction mixture into cold water to precipitate the product. Filter the solid, wash with cold water to remove any unreacted starting materials and salts, and dry under vacuum.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-chloro-N-(2,6-dimethylphenyl)acetamide.

Step 2: Synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (Final Product)

The second and final step is the amination of the previously synthesized 2-chloro-N-(2,6-dimethylphenyl)acetamide with (2H5)ethylamine. This is a nucleophilic substitution reaction where the deuterated ethylamine displaces the chloride ion.

Reaction:

2-Chloro-N-(2,6-dimethylphenyl)acetamide + (2H5)ethylamine → N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide + HCl

Mechanism and Rationale:

The nitrogen atom of (2H5)ethylamine, being nucleophilic, attacks the carbon atom bearing the chlorine atom in 2-chloro-N-(2,6-dimethylphenyl)acetamide. This reaction follows an SN2 mechanism. The reaction is typically carried out in a non-polar solvent like toluene and at elevated temperatures to facilitate the reaction. A base is required to neutralize the HCl formed during the reaction. An excess of (2H5)ethylamine can serve as both the nucleophile and the base.

Experimental Protocol: Step 2

• Reaction Setup: In a pressure vessel, dissolve 2-chloro-N-(2,6-dimethylphenyl)acetamide (1.0 eq) in a suitable solvent like toluene.

• Addition of Amine: Add (2H5)ethylamine (2.5 eq) to the solution. The excess ethylamine acts as both the reactant and the acid scavenger.

• Reaction Conditions: Seal the vessel and heat the mixture to 80-100°C for several hours. The reaction progress can be monitored by TLC or HPLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Wash the organic layer with water and then with a dilute acid solution (e.g., 1M HCl) to remove excess ethylamine. Neutralize the organic layer with a base (e.g., saturated NaHCO3 solution) and then wash with brine.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure to obtain the crude product. The final product can be further purified by column chromatography or recrystallization.

Data Summary

Parameter	Step 1: Acylation	Step 2: Amination
Reactants	2,6-Dimethylaniline, Chloroacetyl chloride	2-Chloro-N-(2,6-dimethylphenyl)acetamide, (2H5)ethylamine
Product	2-Chloro-N-(2,6-dimethylphenyl)acetamide	N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide
Typical Yield	>90%	70-85%
Purity (after purification)	>98%	>98%
Key Analytical Techniques	TLC, NMR, IR	TLC, HPLC, NMR, Mass Spectrometry

Visual Workflow

Caption: A step-by-step workflow for the synthesis.

Conclusion

The synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide can be reliably achieved through a two-step sequence involving the acylation of 2,6-dimethylaniline followed by amination with deuterated ethylamine. This method is robust, high-yielding, and based on the well-established synthesis of lidocaine and its analogs. The protocols provided herein offer a solid foundation for researchers in medicinal chemistry and drug development for the synthesis of this and other related deuterated compounds.

References

• Lofgren, N.; Lundqvist, B. Studies on local anesthetics. II. A new synthesis of xylocaine. Svensk Kemisk Tidskrift. 1946, 58, 206-216.
• T.M. H., et al. (1948). U.S. Patent No. 2,441,498. Washington, DC: U.S.
• Singh, R., & Sharma, M. (2014). A review on the synthesis of lidocaine. International Journal of ChemTech Research, 6(1), 443-447.

An In-depth Technical Guide to the Mechanism of Action of N-(2,6-Dimethylphenyl)-N2-ethylglycinamide Analogs

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of N-(2,6-Dimethylphenyl)-N2-ethylglycinamide and its close analog, lidocaine. These amide-type local anesthetics are fundamental tools in clinical practice for pain management and treating cardiac arrhythmias. Their efficacy stems from a sophisticated interaction with voltage-gated sodium channels (VGSCs), leading to a reversible blockade of nerve impulse propagation. This document will deconstruct the molecular interactions, the principles of state-dependent channel blockade, and the experimental methodologies used to validate these mechanisms. Furthermore, it will touch upon the pharmacokinetic implications of isotopic substitution, such as the deuteration suggested by the "(2H_5_)ethyl" nomenclature, offering a forward-looking perspective for drug development professionals.

Introduction: The Molecular Target

The primary therapeutic action of lidocaine and its analogs is the blockade of nerve signal transmission, a process fundamentally reliant on the generation and propagation of action potentials.[1] These electrical impulses are driven by the rapid influx of sodium ions (Na+) through voltage-gated sodium channels (VGSCs) in the neuronal cell membrane.[2][3] By inhibiting these ionic fluxes, lidocaine effectively stabilizes the neuronal membrane, preventing the depolarization necessary for an action potential to occur.[1] This blockade is the cornerstone of its local anesthetic and antiarrhythmic effects.[4][5]

The molecule , N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide, is an isotopologue of a lidocaine analog. Structurally, lidocaine is comprised of a lipophilic aromatic ring (2,6-dimethylphenyl) connected via an amide bond to a hydrophilic tertiary amine.[5] This amphipathic nature is crucial for its function, allowing it to traverse the cell membrane and access its binding site within the ion channel. The "(2H_5_)ethyl" notation indicates that the five hydrogen atoms on one of the terminal ethyl groups have been replaced with deuterium, a stable isotope of hydrogen. While this isotopic substitution does not typically alter the fundamental mechanism of action, it can significantly impact the drug's metabolic profile, a concept explored later in this guide.

The Core Mechanism: State-Dependent Blockade of Voltage-Gated Sodium Channels

The interaction between lidocaine and VGSCs is not a simple "plug-in-the-hole" mechanism. Instead, it is a dynamic and state-dependent process, a concept elegantly described by the Modulated Receptor Hypothesis .[6][7] This hypothesis posits that the affinity of lidocaine for its receptor site on the sodium channel changes depending on the conformational state of the channel.[6][8] VGSCs cycle through three primary states:

• Resting (Closed): At negative resting membrane potential, the channel is closed but capable of opening in response to a stimulus.

• Open (Activated): Upon membrane depolarization, the channel opens, allowing Na+ influx.

• Inactivated (Closed): Shortly after opening, the channel enters a non-conductive, inactivated state from which it cannot immediately reopen.

Lidocaine exhibits a significantly lower affinity for the resting state and a much higher affinity for the open and, particularly, the inactivated states.[9][10][11] This state-dependent binding is critical to its clinical efficacy and safety. It means the drug preferentially blocks channels in neurons that are frequently firing—such as those transmitting pain signals or causing cardiac arrhythmias—while having less effect on nerves at their resting potential.[11] This "use-dependent" blockade ensures that the anesthetic effect is most pronounced where it is needed most.[7]

The Binding Site

Through extensive mutagenesis and electrophysiological studies, the binding site for local anesthetics like lidocaine has been pinpointed to the inner pore of the sodium channel.[12][13] Specifically, key amino acid residues on the S6 transmembrane segments of domains I, III, and IV contribute to the receptor site.[9][14] For instance, mutating the phenylalanine residue at position 1764 (F1764A) in the domain IV S6 segment of the rat brain sodium channel dramatically reduces the affinity for open and inactivated channels, nearly abolishing the use-dependent block.[12][13] This indicates that these residues are crucial determinants for the high-affinity, state-dependent binding of the drug.[12]

Simulations suggest that the drug's protonation state also influences its binding. The neutral form can enter the channel pore, while the charged (protonated) form binds more tightly, physically and electrostatically occluding the ion conduction pathway.[15]

The Physiological Cascade

The binding of lidocaine within the VGSC pore leads to a cascade of events that culminates in the failure of nerve impulse propagation.

Caption: Signal Transduction Blockade by Lidocaine.

Experimental Validation: Whole-Cell Patch-Clamp Electrophysiology

The gold-standard technique for elucidating the mechanism of ion channel modulators is patch-clamp electrophysiology.[16][17] The whole-cell configuration allows for precise control of the cell's membrane potential and direct measurement of the ionic currents flowing through its channels.

Objective

To quantify the state-dependent and use-dependent block of voltage-gated sodium channels by an N-(2,6-Dimethylphenyl)-N2-ethylglycinamide analog.

Experimental Workflow

Caption: Whole-Cell Patch-Clamp Experimental Workflow.

Detailed Protocol

• Cell Preparation : Culture a cell line (e.g., HEK293 or CHO) stably expressing the specific human VGSC subtype of interest (e.g., NaV1.5 for cardiac studies, NaV1.7 for pain studies). Plate cells onto glass coverslips 24-48 hours before the experiment.[16]

• Solution Preparation :

  • External Solution (in mM) : 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4.[16]

  • Internal (Pipette) Solution (in mM) : 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjust pH to 7.2. Cesium (Cs+) is used to block potassium channels from the inside.[16]

• Recording :

  • Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with the external solution.

  • Fill a glass micropipette (2-5 MΩ resistance) with the internal solution and approach a single cell.[16]

  • Form a high-resistance (>1 GΩ) "giga-seal" between the pipette tip and the cell membrane.[17]

  • Apply gentle suction to rupture the membrane patch, establishing the whole-cell configuration.[18]

• Voltage Protocols :

  • Tonic Block (Resting State) : Hold the cell at a very negative potential (e.g., -120 mV) to ensure all channels are in the resting state. Apply a brief depolarizing pulse (e.g., to 0 mV for 20 ms) every 30-60 seconds to measure the baseline current. After establishing a stable baseline, perfuse the cell with the drug solution and repeat the pulses to measure the inhibited current.

  • Use-Dependent Block (Open/Inactivated State) : From a holding potential of -100 mV, apply a high-frequency train of depolarizing pulses (e.g., 10 Hz for 2 seconds).[19] The current amplitude will decrease with each successive pulse in the presence of a use-dependent blocker like lidocaine.

• Data Analysis : The percentage of current blocked in the tonic versus the use-dependent protocol is calculated to determine the state-dependent affinity of the compound.

Parameter	Description	Expected Result with Lidocaine Analog
Tonic Block	Inhibition of the first pulse from a hyperpolarized, resting state.	Modest inhibition.
Use-Dependent Block	Progressive inhibition during a high-frequency pulse train.	Significant, cumulative inhibition.
IC₅₀ (Resting)	Concentration for 50% inhibition of resting channels.	High µM to mM range.[11]
IC₅₀ (Inactivated)	Concentration for 50% inhibition of inactivated channels.	Low µM range.[11]

Pharmacokinetic Considerations: The Role of Deuteration

The primary metabolism of lidocaine occurs in the liver, principally mediated by cytochrome P450 enzymes, specifically CYP1A2 and CYP3A4.[20][21] The major metabolic pathway is N-deethylation, which involves the removal of one of the ethyl groups from the tertiary amine.[20][22] This process is often a rate-limiting step in the drug's clearance.

The molecule N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide features a deuterated ethyl group. The substitution of hydrogen with deuterium creates a carbon-deuterium (C-D) bond, which is stronger and requires more energy to break than a carbon-hydrogen (C-H) bond.[] This phenomenon is known as the Kinetic Isotope Effect (KIE) .[24][25]

By strategically placing deuterium at a "metabolic soft spot"—the site of enzymatic attack—the rate of metabolism can be slowed down.[26][27] This can lead to several potential advantages in drug development:

• Improved Pharmacokinetic Profile : A longer drug half-life and increased systemic exposure.[27]

• Reduced Dosing Frequency : Patients may require fewer doses per day.[]

• Lowered Peak Concentrations : Potentially reducing dose-dependent side effects.

• Reduced Toxic Metabolites : If a specific metabolic pathway leads to a toxic byproduct, deuteration can steer metabolism away from it.[]

Therefore, while the core mechanism of VGSC blockade remains the same, the deuterated analog is designed to have an improved pharmacokinetic and metabolic profile compared to its non-deuterated counterpart.

Conclusion

The mechanism of action of N-(2,6-Dimethylphenyl)-N2-ethylglycinamide analogs like lidocaine is a well-defined, multi-faceted process centered on the state-dependent blockade of voltage-gated sodium channels. This preferential binding to open and inactivated channels provides a targeted approach to silencing hyperexcitable neuronal and cardiac tissues. The principles of this mechanism are rigorously validated through electrophysiological techniques such as patch-clamp, which allow for the precise quantification of the drug-channel interaction. Furthermore, the strategic use of isotopic substitution, as seen in the deuterated analog, represents a sophisticated approach in medicinal chemistry to optimize the pharmacokinetic properties of established pharmacophores, highlighting a key strategy in modern drug development.

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• Strichartz, G. R., & Wang, G. K. (2012). State-Dependent Inhibition of Sodium Channels by Local Anesthetics: A 40-Year Evolution. Biochemistry. Supplement. Series A, Membrane and cell biology, 6(2), 120-127. Link

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• O'Connell, J. (2010). Setting up for the block: the mechanism underlying lidocaine's use-dependent inhibition of sodium channels. The Journal of physiology, 588(Pt 10), 1629–1630. Link

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• Boiteux, C., Vorobyov, I., & Allen, T. W. (2018). Protonation state of inhibitors determines interaction sites within voltage-gated sodium channels. Proceedings of the National Academy of Sciences of the United States of America, 115(11), E2520–E2529. Link

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A Multi-Modal Analytical Approach to the Structure Elucidation of N-(2,6-Dimethylphenyl)-N2-(2H_5)ethylglycinamide

Abstract

This technical guide provides a comprehensive, field-proven methodology for the complete structural elucidation of N-(2,6-Dimethylphenyl)-N2-(2H_5)ethylglycinamide, a deuterated isotopologue of a primary lidocaine metabolite. Targeted at researchers, analytical scientists, and professionals in drug development, this document moves beyond rote procedural descriptions to detail the strategic rationale behind a multi-modal analytical workflow. We will demonstrate how the synergistic application of High-Resolution Mass Spectrometry (HRMS), Tandem Mass Spectrometry (MS/MS), multi-nuclear Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy provides a self-validating system for unambiguous structural confirmation, with a specific focus on verifying the site and extent of deuterium incorporation.

Introduction: The Analytical Imperative

N-(2,6-Dimethylphenyl)-N2-ethylglycinamide, also known as monoethylglycinexylidide (MEGX), is a pharmacologically active metabolite of the widely used local anesthetic and antiarrhythmic drug, lidocaine.[1] Its deuterated analog, N-(2,6-Dimethylphenyl)-N2-(2H_5)ethylglycinamide, is a critical tool in pharmacokinetic (PK) and drug metabolism studies, often serving as an ideal internal standard for quantitative bioanalysis by mass spectrometry.[2] The stability and non-exchangeable nature of the deuterium atoms on the ethyl group ensure that it mimics the chromatographic behavior and ionization efficiency of the analyte while being mass-distinct.

The synthesis of such a labeled compound necessitates a rigorous and unequivocal structural verification process. The core analytical objectives are:

• To confirm the overall molecular formula and monoisotopic mass.

• To verify the covalent connectivity of the molecular backbone.

• To precisely locate the site of deuterium labeling.

• To confirm the incorporation of all five deuterium atoms.

This guide details a logical, phased analytical workflow designed to meet these objectives, emphasizing the complementary nature of each technique.

Foundational Assessment: Mass Spectrometry

Mass spectrometry serves as the initial and most direct method for confirming molecular weight and elemental composition, which is particularly crucial for isotopically labeled compounds.[3][4]

High-Resolution Mass Spectrometry (HRMS) for Formula Confirmation

Causality: Before delving into detailed connectivity, we must first confirm that the synthesis was successful in producing a compound of the correct molecular formula. HRMS techniques, such as Time-of-Flight (TOF) or Orbitrap MS, provide mass accuracy in the low parts-per-million (ppm) range, enabling the confident determination of an elemental formula.[2]

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a 1 µg/mL solution of the compound in a 50:50 acetonitrile:water solution containing 0.1% formic acid.

• Instrumentation: Utilize an Electrospray Ionization (ESI) source in positive ion mode coupled to a TOF or Orbitrap mass analyzer.

• Acquisition: Acquire data in the m/z range of 100-500. Calibrate the instrument immediately prior to the run using a known standard.

• Analysis: Identify the monoisotopic mass of the protonated molecule, [M+H]⁺. Compare the measured mass to the theoretical exact mass for the proposed formula.

Expected Data & Interpretation: The molecular formula is C₁₂H₁₃D₅N₂O. The theoretical exact mass of the protonated ion [C₁₂H₁₃D₅N₂O + H]⁺ is calculated to be 218.2146 Da. The high mass accuracy of the measurement serves as the first pillar of structural confirmation.

Parameter	Theoretical Value	Observed Value (Hypothetical)	Mass Error (ppm)
Molecular Formula	C₁₂H₁₃D₅N₂O	-	-
[M+H]⁺ Ion	C₁₂H₁₄D₅N₂O⁺	-	-
Exact Mass	218.2146 Da	218.2142 Da	-1.83

Tandem Mass Spectrometry (MS/MS) for Substructure Analysis

Causality: While HRMS confirms what atoms are present, MS/MS fragmentation analysis helps determine how they are connected. By inducing fragmentation of the parent ion and analyzing the resulting product ions, we can verify the location of the deuterated ethyl group. The mass shift in key fragments provides definitive evidence of the label's position.

Experimental Protocol: Product Ion Scanning

• Instrumentation: Use a triple quadrupole or ion trap mass spectrometer.

• Parent Ion Selection: Isolate the [M+H]⁺ ion (m/z 218.2) in the first mass analyzer.

• Fragmentation: Subject the isolated ions to Collision-Induced Dissociation (CID) with argon gas in the collision cell.

• Product Ion Analysis: Scan the third mass analyzer to detect the resulting fragment ions.

Predicted Fragmentation Pathway & Interpretation: The fragmentation pattern provides a structural fingerprint. Critically, fragments containing the N-ethyl group will be shifted by +5 Da compared to the non-deuterated analog, while fragments without it will not. The observation of a neutral loss of 33 Da (CD₃CD₂NH) from the parent ion would be strong evidence for the label's location.

Caption: Predicted MS/MS fragmentation of the parent ion.

Unambiguous Connectivity: NMR Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation, providing definitive information about the chemical environment and connectivity of each atom in the molecule.[5][6] For this specific analysis, a suite of 1D and 2D experiments, combined with deuterium's unique properties, will provide an irrefutable structural proof.

Workflow for NMR-Based Structure Elucidation

The logical flow of NMR analysis involves acquiring a series of spectra that build upon each other to assemble the final structure.

Caption: Integrated workflow for NMR data analysis.

¹H and ²H NMR: The Power of Isotopic Labeling

Causality: The most striking feature of the ¹H NMR spectrum will be what is absent. The complete deuteration of the ethyl group means no signals will appear in the typical ethyl group region (~1.2 ppm and ~2.6 ppm). Conversely, the ²H NMR spectrum will only show signals corresponding to the deuterated positions, directly confirming their presence.[7][8]

Experimental Protocol:

• Sample Preparation: Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum (e.g., at 400 MHz).

• ²H NMR Acquisition: On a suitably equipped spectrometer, acquire a 1D deuterium spectrum. This may require a broadband probe or specific hardware.

Expected ¹H NMR Data:

Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration	Assignment
~7.0-7.2	m	3H	Aromatic CH (3 protons)
~3.4	s	2H	-CO-CH₂-N-
~2.2	s	6H	Ar-CH₃ (2 methyls)
(Broad, variable)	br s	1H	-NH-
No Signal	-	-	-CD₂-CD₃

¹³C NMR: Confirming the Carbon Skeleton

Causality: The ¹³C NMR spectrum will reveal all carbon environments. The carbons of the D₅-ethyl group will exhibit two key features: (1) their signals will be split into multiplets due to one-bond C-D coupling, and (2) their signal intensity will be significantly reduced due to the absence of the Nuclear Overhauser Effect (NOE) from attached protons. This provides powerful secondary confirmation of the label's location.

Expected ¹³C NMR Data (Predicted Chemical Shifts):

Chemical Shift (δ) ppm	Assignment	Expected Appearance
~170	C=O (Amide)	Singlet
~135	Aromatic C (quaternary, C-N)	Singlet
~134	Aromatic C (quaternary, C-CH₃)	Singlet
~128	Aromatic CH	Singlet
~55	-CO-CH₂-N-	Singlet
~45	-CD₂-	Multiplet, low intensity
~18	Ar-CH₃	Singlet
~12	-CD₃	Multiplet, low intensity

2D NMR: Assembling the Pieces

Causality: Two-dimensional NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are essential for unambiguously establishing the covalent bonds that form the molecular structure.[5]

• HSQC: Correlates each proton to the carbon it is directly attached to.

• HMBC: Reveals correlations between protons and carbons that are 2 or 3 bonds away, which is critical for connecting the molecular fragments (e.g., linking the aromatic ring to the amide carbonyl).

Key expected HMBC correlations that would finalize the structure include:

• Correlation from the aromatic protons to the quaternary aromatic carbons.

• Correlation from the Ar-CH₃ protons to the aromatic ring carbons.

• Correlation from the amide NH proton to the carbonyl carbon (C=O) and the alpha-methylene carbon (-CO-CH₂-N-).

• Correlation from the alpha-methylene protons (-CO-CH₂-N-) to the carbonyl carbon and the quaternary carbon of the deuterated ethyl group (-CD₂-).

Functional Group Verification: FTIR Spectroscopy

Causality: FTIR spectroscopy is a rapid and reliable method for confirming the presence of key functional groups predicted by the proposed structure.[9][10] It serves as a complementary check to the more detailed MS and NMR data. A key diagnostic feature will be the C-D stretch, which appears at a significantly lower wavenumber than a typical C-H stretch due to the heavier mass of deuterium.

Experimental Protocol: Attenuated Total Reflectance (ATR)

• Place a small amount of the solid sample directly on the ATR crystal.

• Acquire the spectrum, typically over a range of 4000-600 cm⁻¹.

• Perform a background scan prior to the sample measurement.

Expected Characteristic Absorptions:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3300	N-H Stretch	Secondary Amide
~3050	C-H Stretch	Aromatic
~2950	C-H Stretch	Aliphatic (CH₃, CH₂)
~2200-2100	C-D Stretch	Deuterated Aliphatic
~1660	C=O Stretch	Amide I Band
~1540	N-H Bend	Amide II Band
~1470	C=C Stretch	Aromatic Ring

Definitive Confirmation (Optional): Single-Crystal X-ray Crystallography

Causality: For absolute and unequivocal proof of structure in the solid state, single-crystal X-ray crystallography is the gold standard.[11][12] It provides a 3D model of the molecule, confirming the precise spatial arrangement of every atom (excluding hydrogens/deuteriums, which are difficult to resolve). While powerful, this technique is contingent on the ability to grow a high-quality single crystal of the compound. It should be noted that X-ray diffraction typically cannot differentiate between hydrogen and deuterium isotopes.[13]

Conclusion: A Self-Validating Structural Proof

The structural elucidation of N-(2,6-Dimethylphenyl)-N2-(2H_5)ethylglycinamide is achieved not by a single technique, but by the logical synthesis of data from a suite of orthogonal analytical methods.

Caption: The logical convergence of multi-modal data for structure confirmation.

This workflow provides a robust, self-validating system. HRMS confirms the elemental formula. The combined ¹H, ²H, and ¹³C NMR data, supported by MS/MS fragmentation, irrefutably confirms the location and completeness of the deuterium labeling. Finally, 2D NMR and FTIR analysis verify the core molecular backbone and functional groups. This comprehensive approach ensures the highest degree of confidence in the identity and quality of the synthesized material, a prerequisite for its use in regulated pharmaceutical research.

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"pharmacokinetics and metabolism of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide"

An In-depth Technical Guide to the Pharmacokinetics and Metabolism of Lidocaine

A Senior Application Scientist's Synthesis of Core Principles and Practical Methodologies

Abstract

This technical guide provides a comprehensive overview of the pharmacokinetics and metabolism of Lidocaine, chemically known as N-(2,6-Dimethylphenyl)-N,N-diethylglycinamide. As a widely utilized local anesthetic and antiarrhythmic agent, a thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is paramount for its safe and effective clinical application. This document delves into the intricate metabolic pathways, the enzymes responsible for its biotransformation, and the pharmacokinetic parameters that govern its disposition in the human body. Furthermore, it presents detailed, field-proven protocols for the quantitative analysis of Lidocaine and its primary metabolites in biological matrices, offering researchers and drug development professionals a robust resource for their scientific endeavors. The guide is structured to provide not just procedural steps but also the underlying scientific rationale, ensuring a self-validating system of knowledge for the reader.

Introduction: The Clinical and Chemical Profile of Lidocaine

Lidocaine, first synthesized in 1943, revolutionized local anesthesia with its rapid onset and intermediate duration of action.[1] Chemically, it is an amino amide-type local anesthetic, a structural classification that dictates its metabolic fate.[2] Its clinical applications are diverse, ranging from topical and infiltrative anesthesia to the management of ventricular arrhythmias.[3][4] The therapeutic and toxic effects of Lidocaine are closely linked to its plasma concentration, making a detailed understanding of its pharmacokinetics a critical aspect of clinical pharmacology.[5][6] This guide will explore the journey of Lidocaine through the body, from administration to elimination, providing a foundational knowledge base for researchers and clinicians.

Pharmacokinetics: The Journey of Lidocaine in the Body

The pharmacokinetic profile of a drug describes its movement into, through, and out of the body. For Lidocaine, this is a dynamic process influenced by the route of administration, physiological factors, and patient-specific variables.

Absorption

The absorption of Lidocaine is highly dependent on the site and method of administration.

• Intravenous Administration: An IV bolus of Lidocaine results in a very rapid onset of action as it directly enters systemic circulation.[7]

• Topical Application: When applied as an ointment to mucous membranes, the onset of local anesthesia is typically between 3 and 5 minutes.[7] The extent of absorption varies based on the application site's vascularity, the concentration of the drug, the duration of contact, and the total dosage administered.[7]

• Oral Administration: Lidocaine has a low oral bioavailability of about 30-35% due to extensive first-pass metabolism in the liver.[8][9]

Distribution

Once absorbed, Lidocaine is distributed throughout the body tissues.[1]

• Protein Binding: In the plasma, Lidocaine is approximately 60% to 80% bound to proteins, primarily alpha-1-acid glycoprotein (AAG) and to a lesser extent, albumin.[7][9][10][11] This binding is a key determinant of the unbound, pharmacologically active fraction of the drug.[12] The concentration of AAG can vary in different physiological and pathological states, influencing the extent of Lidocaine binding.[10][13]

• Volume of Distribution: The volume of distribution (Vd) of Lidocaine ranges from 0.7 to 1.5 L/kg.[7] A systematic review of population pharmacokinetic studies in adults reported a steady-state volume of distribution ranging from 66 to 194 L.[14] Conditions such as congestive heart failure can decrease the Vd.[9]

Metabolism

The liver is the primary site of Lidocaine metabolism, where approximately 95% of the drug is biotransformed before excretion.[9][12] This extensive hepatic metabolism is a critical determinant of its clearance and duration of action.

Excretion

The final step in Lidocaine's journey is its elimination from the body.

• Renal Excretion: Approximately 90% of a Lidocaine dose is excreted in the urine, primarily as its various metabolites.[7] Less than 5-10% of the parent drug is excreted unchanged.[8][12]

• Half-Life: The elimination half-life of Lidocaine is approximately 1.5 to 2 hours in healthy individuals.[7] This can be prolonged in patients with hepatic impairment or congestive heart failure.[2][7]

The Metabolic Landscape of Lidocaine

The biotransformation of Lidocaine is a multi-step process involving several key enzymatic reactions, primarily occurring in the liver. The resulting metabolites have varying degrees of pharmacological activity and toxicity.

Primary Metabolic Pathways

The principal metabolic pathway for Lidocaine is oxidative N-deethylation.[8]

• Formation of Monoethylglycinexylidide (MEGX): The initial and major metabolic step is the removal of one of the ethyl groups from the tertiary amine, leading to the formation of monoethylglycinexylidide (MEGX).[3][15] This reaction is primarily catalyzed by the cytochrome P450 (CYP) isoenzymes, CYP1A2 and CYP3A4.[3][7][8] MEGX is an active metabolite with antiarrhythmic and anticonvulsant properties, possessing about 80-90% of the potency of Lidocaine.[3][15]

• Formation of Glycinexylidide (GX): MEGX is further de-ethylated to form glycinexylidide (GX).[3][15] GX is also considered an active metabolite, though less potent than Lidocaine and MEGX.[16][17] Due to its longer half-life of about 10 hours, GX can accumulate during prolonged Lidocaine infusions.[16][18]

• Hydrolysis and Hydroxylation: Lidocaine and its de-ethylated metabolites can undergo hydrolysis of the amide linkage to form 2,6-xylidine.[3][15] This can also be formed via the CES1 enzyme.[3][15] 2,6-xylidine is then hydroxylated to 4-hydroxy-2,6-xylidine, which is a major metabolite found in urine.[8] The hydroxylation of 2,6-xylidine is catalyzed by CYP2E1 and has been implicated in the rare side effect of methemoglobinemia.[3][19] A minor metabolic pathway involves the hydroxylation of the aromatic ring of Lidocaine to form 3-hydroxylidocaine, a reaction mediated by CYP1A2.[8]

Key Metabolizing Enzymes: The Cytochrome P450 Superfamily

The metabolism of Lidocaine is a prime example of the critical role of the cytochrome P450 system in drug disposition.

• CYP3A4 and CYP1A2: While historically CYP3A4 was considered the major enzyme responsible for MEGX formation, more recent in vivo studies have highlighted the principal role of CYP1A2 in Lidocaine elimination.[8][20] Both enzymes, however, are significantly involved in its N-deethylation.[3][15] Genetic polymorphisms in CYP3A4 can influence the rate of Lidocaine metabolism, potentially leading to altered drug efficacy or toxicity.[21]

• Drug Interactions: Co-administration of drugs that inhibit or induce CYP1A2 and CYP3A4 can significantly alter Lidocaine's pharmacokinetics.[8][20] For instance, inhibitors of CYP1A2, such as fluvoxamine, can considerably reduce Lidocaine clearance, while inhibitors of CYP3A4, like erythromycin and itraconazole, can also increase Lidocaine concentrations, particularly after oral administration.[8][22]

Pharmacological Activity of Metabolites

The metabolites of Lidocaine are not inert byproducts; they contribute to both the therapeutic and toxic effects of the parent drug.

• Monoethylglycinexylidide (MEGX): As mentioned, MEGX retains significant pharmacological activity.[3][15] Its formation and subsequent elimination are important considerations, especially during long-term Lidocaine therapy. The MEGX formation test has even been used as a quantitative measure of liver function.[23][24]

• Glycinexylidide (GX): Although less potent, GX's long half-life means it can accumulate and potentially contribute to central nervous system (CNS) toxicity, especially in patients with renal impairment.[16][18]

Visualization of Lidocaine Metabolism

To better illustrate the complex interplay of metabolic reactions, the following diagrams outline the primary metabolic pathway of Lidocaine and a typical experimental workflow for its analysis.

Caption: Primary metabolic pathways of Lidocaine.

Caption: Bioanalytical workflow for Lidocaine and its metabolites.

Quantitative Analysis: Protocols and Methodologies

Accurate quantification of Lidocaine and its metabolites in biological fluids is essential for pharmacokinetic studies, therapeutic drug monitoring, and toxicological assessments. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.[25][26][27]

Protocol: LC-MS/MS Quantification of Lidocaine and MEGX in Human Plasma

This protocol is a representative method for the simultaneous determination of Lidocaine and its major active metabolite, MEGX.

5.1.1. Materials and Reagents

• Lidocaine and MEGX analytical standards

• Lidocaine-d10 (or other suitable internal standard)

• HPLC-grade acetonitrile and methanol

• Formic acid (LC-MS grade)

• Ammonium acetate

• Ultrapure water

• Human plasma (blank)

• Solid-phase extraction (SPE) cartridges (e.g., strong cation exchange)

5.1.2. Sample Preparation

• Thaw plasma samples to room temperature.

• Pipette 100 µL of plasma into a microcentrifuge tube.

• Spike with 10 µL of internal standard working solution (e.g., Lidocaine-d10 at 100 ng/mL).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Dilute the supernatant with 1 mL of 0.1% formic acid in water.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid.

• Load the diluted supernatant onto the SPE cartridge.

• Wash the cartridge with 1 mL of 0.1% formic acid, followed by 1 mL of methanol.

• Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

5.1.3. LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate at 5% B for 2 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• MS System: Sciex API 4000 or equivalent with a Turbo V ion source

• Ionization Mode: Positive electrospray ionization (ESI+)

• Detection: Multiple Reaction Monitoring (MRM)

  • Lidocaine: Q1/Q3 transition (e.g., 235.2 -> 86.2)

  • MEGX: Q1/Q3 transition (e.g., 207.2 -> 58.1)

  • Lidocaine-d10: Q1/Q3 transition (e.g., 245.2 -> 96.2)

5.1.4. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibrators.

• Use a weighted (1/x²) linear regression to fit the calibration curve.

• Quantify the concentration of Lidocaine and MEGX in the unknown samples by interpolating their peak area ratios from the calibration curve.

Factors Influencing Lidocaine Pharmacokinetics and Metabolism

Several factors can lead to significant inter-individual variability in the pharmacokinetic profile of Lidocaine.

• Hepatic Dysfunction: Since Lidocaine is extensively metabolized in the liver, any impairment in hepatic function, such as cirrhosis or chronic hepatitis, can significantly decrease its clearance and prolong its half-life, increasing the risk of toxicity.[7][23][28]

• Cardiac Disease: In patients with congestive heart failure, reduced hepatic blood flow can decrease the rate of Lidocaine delivery to the liver, thereby reducing its clearance.[7]

• Renal Failure: While renal excretion of unchanged Lidocaine is minor, severe renal failure can lead to the accumulation of its metabolites, particularly GX, which may contribute to adverse effects.[29][30][31]

• Age: Elderly patients may have a longer elimination half-life for Lidocaine, potentially requiring dose adjustments.[31]

• Genetic Polymorphisms: Variations in the genes encoding for CYP enzymes, such as CYP3A4, can alter the rate of Lidocaine metabolism.[21]

Toxicokinetics and Clinical Considerations

Lidocaine has a relatively narrow therapeutic index, and elevated plasma concentrations can lead to toxicity.[6][32]

• Therapeutic Range: The generally accepted therapeutic range for antiarrhythmic effects is 1.5 to 5 µg/mL.[4]

• Toxicity Threshold: Plasma concentrations above 6.0 mg/L are considered clinically significant for potential toxicity.[6]

• Symptoms of Toxicity: Lidocaine toxicity primarily affects the central nervous system (CNS) and the cardiovascular system.[6][28][33]

  • CNS Toxicity: Early symptoms include dizziness, drowsiness, confusion, and paresthesias.[4] Higher concentrations can lead to muscle twitching, seizures, and coma.[4]

  • Cardiovascular Toxicity: At very high concentrations, Lidocaine can cause bradycardia, hypotension, and cardiovascular collapse.[6]

Conclusion

The pharmacokinetics and metabolism of Lidocaine are complex processes that are crucial to its clinical efficacy and safety. Its journey through the body is governed by its physicochemical properties and the intricate interplay of physiological factors and enzymatic systems. A comprehensive understanding of its ADME profile, particularly its extensive hepatic metabolism via CYP1A2 and CYP3A4 and the pharmacological activity of its metabolites, is essential for optimizing its therapeutic use and minimizing the risk of adverse events. The analytical methodologies presented in this guide provide a robust framework for the accurate quantification of Lidocaine and its metabolites, enabling further research into its disposition and clinical effects. As our understanding of pharmacogenomics and personalized medicine continues to grow, a detailed knowledge of the factors influencing Lidocaine's pharmacokinetics will become even more critical for tailoring treatment to individual patients.

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• 5. Lidocaine clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chapter 20: Lidocaine Toxicity and Drug Interactions – Liposuction 101 Liposuction Training [liposuction101.com]
• 7. Lidocaine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 9. Lidocaine - Wikipedia [en.wikipedia.org]
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• 19. Prilocaine- and lidocaine-induced methemoglobinemia is caused by human carboxylesterase-, CYP2E1-, and CYP3A4-mediated metabolic activation - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to the In Vitro Characterization of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

An in-depth technical guide on the core in vitro characterization of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

Introduction

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a novel compound featuring a 2,6-dimethylphenyl moiety, characteristic of Class Ib antiarrhythmic drugs and local anesthetics like Lidocaine, coupled with a deuterated N-ethylglycinamide side chain. The presence of deuterium is a strategic chemical modification intended to alter the metabolic profile of the molecule, potentially to improve its pharmacokinetic properties by leveraging the kinetic isotope effect to slow down metabolic degradation.

This guide provides a comprehensive framework for the in vitro characterization of this compound. As a Senior Application Scientist, my objective is not merely to present a series of protocols, but to provide the underlying scientific rationale for our experimental choices. This ensures that our approach is not only technically sound but also strategically aligned with the goals of drug discovery and development. We will proceed through a logical sequence of experiments, from fundamental physicochemical profiling to detailed pharmacological and metabolic assessment, ensuring that each step informs the next.

Part 1: Foundational Physicochemical Characterization

Before delving into complex biological assays, we must first understand the fundamental physicochemical properties of the compound. These parameters govern its behavior in biological systems and are critical for interpreting subsequent experimental data.

Aqueous Solubility

Rationale: Poor aqueous solubility is a major hurdle in drug development, affecting everything from formulation to in vivo absorption. We will assess both kinetic and thermodynamic solubility to understand its dissolution and precipitation characteristics.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

• Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• In a 96-well plate, add 2 µL of the DMSO stock to 198 µL of phosphate-buffered saline (PBS) at pH 7.4. This creates a final concentration of 100 µM with 1% DMSO.

• Seal the plate and shake at room temperature for 2 hours.

• Centrifuge the plate at 4,000 rpm for 10 minutes to pellet any precipitate.

• Carefully transfer the supernatant to a new 96-well plate.

• Analyze the concentration of the dissolved compound in the supernatant using LC-MS/MS.

• The measured concentration is the kinetic solubility.

Lipophilicity (LogD)

Rationale: The lipophilicity of a compound, measured as the distribution coefficient (LogD) at a physiological pH, is a key predictor of its ability to cross cell membranes, its binding to plasma proteins, and its potential for off-target effects.

Experimental Protocol: Shake-Flask Method for LogD7.4 Determination

• Prepare a buffer solution at pH 7.4 (e.g., PBS) and n-octanol.

• Add a known amount of the test compound to a vial containing equal volumes of the buffer and n-octanol.

• Vortex the mixture vigorously for 1 minute and then shake at room temperature for 3 hours to ensure equilibrium is reached.

• Centrifuge to separate the two phases.

• Measure the concentration of the compound in both the aqueous and octanol phases using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Calculate LogD7.4 using the formula: LogD7.4 = log10([Compound]octanol / [Compound]aqueous).

Parameter	Experimental Method	Objective
Kinetic Solubility	High-Throughput Screening	Determines concentration before precipitation from a DMSO stock.
Thermodynamic Solubility	Shake-Flask Method	Measures the true equilibrium solubility of the solid form.
LogD at pH 7.4	Shake-Flask or HPLC	Assesses lipophilicity and membrane permeability potential.

Part 2: Pharmacological Profiling: Target Engagement and Functional Response

Given the structural similarity to Lidocaine, it is hypothesized that N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide may act as a sodium channel blocker. Our pharmacological evaluation will therefore focus on this target class.

Target Binding: Radioligand Displacement Assay

Rationale: A radioligand binding assay will allow us to determine if the compound binds to the target of interest (e.g., the Nav1.5 sodium channel, which is critical in cardiac function) and to quantify its binding affinity (Ki).

Experimental Protocol: [3H]-Batrachotoxin (BTX) Displacement Assay

• Membrane Preparation: Use cell membranes prepared from a cell line stably expressing the human Nav1.5 channel.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM HEPES, pH 7.4, containing 130 mM choline chloride, 5.4 mM KCl, 0.8 mM MgSO4, and 5.5 mM glucose).

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of [3H]-BTX (a known sodium channel ligand), and varying concentrations of the test compound.

• Equilibrium: Incubate the plate at 37°C for 60 minutes to allow the binding to reach equilibrium.

• Termination & Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound from the free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of [3H]-BTX displaced against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50, which can then be converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

Functional Activity: Electrophysiology

Rationale: While binding assays confirm target engagement, they do not reveal the functional consequences. Electrophysiology, specifically patch-clamp analysis, is the gold standard for assessing the functional activity of ion channel modulators.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing the target sodium channel (e.g., Nav1.5).

• Recording: Obtain whole-cell voltage-clamp recordings using a patch-clamp amplifier.

• Voltage Protocol: Apply a voltage protocol to elicit sodium currents. For example, hold the cells at -100 mV and apply a depolarizing step to 0 mV to activate the channels.

• Compound Application: After establishing a stable baseline recording, perfuse the cells with increasing concentrations of the test compound.

• Measurement: Measure the peak inward sodium current at each concentration.

• Data Analysis: Calculate the percentage of current inhibition at each concentration relative to the baseline. Plot the dose-response curve and fit it to the Hill equation to determine the IC50 for channel block.

Caption: Workflow for pharmacological characterization.

Part 3: In Vitro ADME and Toxicology

Understanding a compound's absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential for toxicity, is crucial. The deuteration of our molecule makes the metabolism studies particularly important.

Metabolic Stability: Liver Microsomal Assay

Rationale: The primary reason for including deuterium in the molecule is to slow down its metabolism. This assay will quantify the rate of metabolic degradation by cytochrome P450 (CYP) enzymes, which are abundant in liver microsomes. We will compare the stability of the deuterated compound to its non-deuterated counterpart if available.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL), a NADPH-regenerating system (to support CYP activity), and phosphate buffer (pH 7.4).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding the test compound (final concentration, e.g., 1 µM).

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the parent compound.

• Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t1/2 = 0.693/k).

Caption: Workflow for the in vitro metabolic stability assay.

Cytochrome P450 Inhibition

Rationale: It is essential to determine if our compound inhibits major CYP isoforms (e.g., CYP3A4, CYP2D6), as this can lead to drug-drug interactions (DDIs).

Experimental Protocol: Fluorometric CYP Inhibition Assay

• Incubation: In a 96-well plate, incubate human liver microsomes, a specific fluorogenic probe substrate for the CYP isoform of interest, and varying concentrations of the test compound.

• Reaction Initiation: Start the reaction by adding a NADPH-regenerating system.

• Kinetic Measurement: Monitor the production of the fluorescent metabolite over time using a plate reader.

• Data Analysis: Calculate the rate of reaction at each concentration of the test compound. Plot the percentage of inhibition versus the log concentration of the test compound to determine the IC50 value.

In Vitro Cytotoxicity: MTT Assay

Rationale: A fundamental assessment of safety is to determine if the compound is toxic to cells. The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Experimental Protocol: MTT Assay using HepG2 Cells

• Cell Seeding: Seed HepG2 cells (a human liver carcinoma cell line) into a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for 24 or 48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at 570 nm using a plate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the viability against the log concentration of the compound to calculate the CC50 (cytotoxic concentration 50%).

Assay	Purpose	Key Parameter(s)
Metabolic Stability	To assess the rate of metabolic clearance.	t1/2, Intrinsic Clearance
CYP450 Inhibition	To evaluate the potential for drug-drug interactions.	IC50
Plasma Protein Binding	To determine the fraction of compound bound to plasma proteins.	% Bound
Cytotoxicity (MTT)	To assess the general toxicity to cells.	CC50

Conclusion

This guide outlines a robust, multi-faceted approach to the in vitro characterization of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. By systematically evaluating its physicochemical properties, pharmacological activity, and ADME/Tox profile, we can build a comprehensive understanding of this novel molecule. The data generated from these studies will be instrumental in making informed decisions about its potential for further development as a therapeutic agent. The key comparison against its non-deuterated analog will be critical in validating the strategic rationale for its synthesis.

References

• Title: The Role of Deuterium in Drug Discovery Source: MedChemComm, 2016, 7, 2101-2114 URL: [Link]

• Title: Deuterium in Drug Discovery: More Than a Marketing Gibberish Source: Acta Pharmaceutica Sinica B, 2015, 5(4), 303-308 URL: [Link]

• Title: The Cheng-Prusoff Equation: A Review Source: Molecular Pharmacology, 2007, 71(5), 1251-1259 URL: [Link]

An In-Depth Technical Guide to N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, a deuterated analog of Norlidocaine. This document delves into the compound's core identifiers, including its CAS numbers, molecular formula, and weight. It further outlines a detailed synthetic pathway, discusses its physicochemical properties, and presents established analytical methodologies for its characterization and quantification. The guide also explores its primary application as a stable isotope-labeled internal standard in pharmacokinetic and metabolic studies of Lidocaine, its biological relevance as a metabolite, and essential safety and handling protocols.

Compound Identification and Core Descriptors

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, systematically known as N-(2,6-dimethylphenyl)-2-(ethylamino-d5)acetamide, is the deuterated form of Norlidocaine (also known as Monoethylglycinexylidide or MEGX). The deuterium labeling on the ethyl group makes it an invaluable tool in mass spectrometry-based bioanalysis.

Identifier	Value	Source(s)
Compound Name	N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide Hydrochloride	[1][2]
Synonyms	Nor-Lidocaine-d5 Hydrochloride, N-(2,6-Dimethylphenyl)-2-(ethylamino-d5)acetamide Hydrochloride	[1]
CAS Number (Hydrochloride Salt)	1329497-00-8	[1][2]
CAS Number (Free Base)	1246819-83-9	[2]
Molecular Formula (Hydrochloride Salt)	C12H14D5ClN2O	[2]
Molecular Weight (Hydrochloride Salt)	247.78 g/mol	[2]
Unlabeled Compound CAS Number	7728-40-7 (Norlidocaine)	[3]

Synthesis and Manufacturing

The synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide typically involves a two-step process analogous to the synthesis of Lidocaine, with the key difference being the use of a deuterated starting material in the second step.[1][4][5]

Synthetic Pathway

The synthesis initiates with the acylation of 2,6-dimethylaniline followed by alkylation with deuterated ethylamine.

Caption: Synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

Experimental Protocol: Synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

Step 1: Synthesis of N-(2,6-Dimethylphenyl)chloroacetamide (Intermediate)

• In a suitable reaction vessel, dissolve 2,6-dimethylaniline in glacial acetic acid.[5]

• To this solution, add chloroacetyl chloride portion-wise while maintaining the temperature between 40-50°C.[5]

• After the addition is complete, continue stirring at this temperature for an additional 10 minutes to ensure the reaction goes to completion.[5]

• Cool the reaction mixture and then add a solution of sodium acetate in water to precipitate the product.[5]

• Collect the precipitate by vacuum filtration and wash thoroughly with water to remove any residual acetic acid.[5]

• Dry the N-(2,6-dimethylphenyl)chloroacetamide intermediate.

Step 2: Synthesis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

• In a round-bottomed flask, combine the dried N-(2,6-dimethylphenyl)chloroacetamide intermediate with toluene.[1]

• Add ethylamine-d5 to the mixture.[1]

• Fit the flask with a reflux condenser and heat the mixture under reflux for approximately 90 minutes.[4]

• After cooling to room temperature, the reaction mixture can be subjected to a series of aqueous washes to remove unreacted starting materials and byproducts.

• The organic layer is then dried over a suitable drying agent (e.g., anhydrous sodium sulfate).

• The solvent is removed under reduced pressure to yield the crude product.

• Purification can be achieved through recrystallization to obtain N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide of high purity.

Physicochemical Properties

The physicochemical properties of the deuterated compound are expected to be very similar to its non-deuterated counterpart, Norlidocaine.

Property	Value (for Norlidocaine)	Source(s)
Appearance	White to off-white solid powder	[2][6]
Melting Point	242-245°C	[6]
Molecular Weight	206.28 g/mol	[3][6]
Solubility	Soluble in Methanol	[6]
LogP	3.693	[2]
pKa	Not explicitly found, but expected to be similar to Lidocaine's basic pKa of ~7.9	[7]

Analytical Methodologies

The primary application of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is as an internal standard for the quantification of Norlidocaine and Lidocaine in biological matrices. High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice.

Sample Preparation and Extraction

A common method for extracting the analyte and internal standard from plasma or serum is liquid-liquid extraction.[8]

• To a 0.25 mL serum sample, add 50 µL of the internal standard stock solution.

• Alkalinize the sample by adding 200 µL of 1 M NaOH.

• Add 3 mL of an organic solvent such as diethyl ether and vortex for 30 seconds.

• Centrifuge at 3000 g for 3 minutes to separate the layers.

• Transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitute the residue in 150 µL of the mobile phase for injection into the LC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions

• Chromatographic Separation: A C18 analytical column is typically used with an isocratic mobile phase consisting of a mixture of acetonitrile and an aqueous buffer (e.g., monobasic potassium phosphate or ammonium acetate).[8]

• Mass Spectrometric Detection: Electrospray ionization (ESI) in the positive ion mode is employed. Multiple Reaction Monitoring (MRM) is used for quantification, with specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

Caption: General workflow for bioanalysis using the deuterated internal standard.

Applications in Research and Development

The use of a stable isotope-labeled internal standard like N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is considered the gold standard in quantitative bioanalysis.[9] Its physicochemical properties are nearly identical to the analyte of interest, Norlidocaine, ensuring that it co-elutes and experiences similar extraction recovery and ionization effects, which minimizes variability and leads to more accurate and precise data.[9] This is crucial for:

• Therapeutic Drug Monitoring: Accurately measuring the levels of Lidocaine and its active metabolite, Norlidocaine, in patients.

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of Lidocaine.

• Metabolic Studies: Investigating the biotransformation of Lidocaine to Norlidocaine.

Biological Properties and Relevance

Norlidocaine is an active metabolite of Lidocaine, formed through N-deethylation by hepatic cytochrome P450 enzymes, primarily CYP3A4.[10] While it possesses local anesthetic and antiarrhythmic properties, they are generally less potent than the parent drug, Lidocaine. Plasma levels of Norlidocaine following Lidocaine administration have been utilized to monitor liver function, particularly in patients with cirrhosis.[10]

Safety, Handling, and Storage

• Hazard Identification: Harmful if swallowed.[11] May cause irritation to the eyes, skin, and respiratory system.[11][12] Adverse effects associated with therapeutic use include dizziness, drowsiness, and in high doses, cardiovascular and central nervous system depression.[13]

• Handling: Avoid contact with skin and eyes. Use in a well-ventilated area. Wash thoroughly after handling.[12][14]

• Storage: Store in a well-closed, light-resistant container in a cool, dry place.[12] For long-term storage, -20°C is recommended.[6][10]

References

• PubChem. Norlidocaine Hydrochloride | C12H19ClN2O | CID 12441775. [Link]

• University of California, Irvine. The 2-Step Synthesis of Lidocaine. [Link]

• PCCA. Safety Data Sheet - Lidocaine. [Link]

• British Pharmacopoeia. Safety data sheet. [Link]

• PubChem. Lidocaine | C14H22N2O | CID 3676. [Link]

• PubChem. Monoethylglycinexylidide | C12H18N2O | CID 24415. [Link]

• University of San Diego. Chem 302L / Su07 The Synthesis of Lidocaine. [Link]

• University of California, Riverside. Synthesis of Lidocaine. [Link]

• PubMed. Solid-phase synthesis of lidocaine and procainamide analogues using backbone amide linker (BAL) anchoring. [Link]

• PubMed. Synthesis of substituted 2-aminopyrrole analogs of lidocaine I. [Link]

• NIST. Acetamide, N-(2,6-dimethylphenyl)-2-(ethylamino)-. [Link]

• ResearchGate. Solid-Phase Synthesis of Lidocaine and Procainamide Analogues Using Backbone Amide Linker (BAL) Anchoring | Request PDF. [Link]

• YouTube. Synthesis of Lidocaine Lab. [Link]

• PubMed Central. A High-Performance Liquid Chromatography Assay Method for the Determination of Lidocaine in Human Serum. [Link]

• PubMed. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays. [Link]

• OrganicERs. Multicomponent Synthesis of Lidocaine at Room Temperature. [Link]

• ORBi. Determination of lidocaine and its two N-desethylated metabolites in dog and horse plasma by high-performance liquid chromatography combined with. [Link]

• PubMed. A single-step assay for lidocaine and its major metabolite, monoethylglycinexylidide, in plasma by gas-liquid chromatography and nitrogen phosphorus detection. [Link]

• ResearchGate. Chemical structure of lidocaine and procainamide, the internal standard. [Link]

• SciSpace. New Method for Spectrophotometric Determination of Lidocaine. [Link]

• PubMed. Gas-liquid chromatographic determination of lidocaine in cat plasma using mepivacaine as internal standard. [Link]

• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. [Link]

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"literature review on N-(2,6-Dimethylphenyl) acetamides"

An In-Depth Technical Guide to N-(2,6-Dimethylphenyl) acetamides: From Synthesis to Pharmacological Significance

Authored by Gemini, Senior Application Scientist

Abstract

The N-(2,6-dimethylphenyl) acetamide scaffold is a cornerstone in medicinal chemistry, serving as the foundational structure for a diverse array of pharmacologically active agents. This technical guide provides a comprehensive literature review of this chemical class, navigating from fundamental synthetic chemistry and structural analysis to the nuanced mechanisms underpinning its broad therapeutic applications. We delve into its significance in the development of local anesthetics, antiarrhythmics, and anticonvulsants, offering field-proven insights into the structure-activity relationships that govern its biological effects. This document is intended for researchers, scientists, and drug development professionals, providing detailed experimental protocols, data-driven comparisons, and a forward-looking perspective on the future of this versatile pharmacophore.

Introduction: The N-(2,6-Dimethylphenyl) acetamide Core

At its heart, the N-(2,6-dimethylphenyl) acetamide is an organic compound characterized by an acetamide group linked to the nitrogen atom of 2,6-dimethylaniline.[1][2] Its molecular formula is C10H13NO.[1][2] This seemingly simple structure possesses a remarkable combination of stability and synthetic versatility, allowing for extensive functionalization. The steric hindrance provided by the two methyl groups at positions 2 and 6 of the phenyl ring plays a crucial role in the conformation and biological activity of its derivatives, influencing how they interact with molecular targets.

This scaffold is most famously recognized as the core of Lidocaine, a widely used local anesthetic and Class Ib antiarrhythmic drug.[1][3] However, its importance extends far beyond this single application. Derivatives have been developed and investigated for a wide spectrum of central nervous system and cardiovascular activities, making this a privileged structure in drug discovery.

Caption: Core chemical structure of the N-(2,6-Dimethylphenyl) acetamide scaffold.

Chemical Synthesis and Derivatization

The synthesis of the N-(2,6-dimethylphenyl) acetamide core and its derivatives is well-established, typically involving the acylation of 2,6-dimethylaniline (also known as 2,6-xylidine).

Primary Synthesis Route: Acylation of 2,6-Dimethylaniline

The most direct and common method involves the reaction of 2,6-dimethylaniline with an acylating agent.[1] The choice of agent dictates the final substituent on the acetamide group.

• Using Chloroacetyl Chloride: To synthesize precursors for further modification, such as the intermediate for Lidocaine, 2,6-dimethylaniline is acylated with chloroacetyl chloride.[1][4] This reaction is typically performed in the presence of a base (e.g., sodium hydroxide, sodium acetate) to neutralize the hydrochloric acid byproduct and drive the reaction to completion.[1][4]

• Using Acetyl Chloride or Acetic Anhydride: For the parent compound, N-(2,6-dimethylphenyl) acetamide, acetyl chloride or acetic anhydride are effective acetylating agents.[1]

Caption: General reaction scheme for the synthesis of a key chloro-substituted intermediate.

Derivatization Strategies

The utility of this scaffold lies in its amenability to modification, leading to compounds with diverse pharmacological profiles.

• Amine Substitution: The chloro- or other halo-acetyl derivatives are excellent electrophiles for substitution reactions with primary or secondary amines. This is the key step in the synthesis of many active pharmaceutical ingredients, including Lidocaine (using diethylamine) and other analogs.[5][6]

• Azide Substitution: The chloro-substituent can be replaced by an azide group via reaction with sodium azide, creating intermediates for further chemical exploration.[7][8]

• Side-Chain Variation: The acylating agent itself can be varied. For example, reacting 2,6-dimethylaniline with dichloroacetyl chloride or trichloroacetyl chloride yields the corresponding di- and tri-halogenated acetamides.[1]

Structural Analysis and Physicochemical Properties

The solid-state geometry and intermolecular interactions of N-(2,6-dimethylphenyl) acetamides are crucial for understanding their behavior in biological systems.

Physicochemical Data

The parent compound, N-(2,6-dimethylphenyl) acetamide, serves as a fundamental reference point.

Property	Value	Reference
CAS Number	2198-53-0	[1][2]
Molecular Formula	C10H13NO	[1][2]
Molecular Weight	163.22 g/mol	[1][2]
Appearance	White to beige crystalline powder	[1]
Melting Point	150-151 °C	[9]

Crystallographic Insights

X-ray crystallography studies reveal that the molecules in the crystal structure are often linked into chains through N–H···O hydrogen bonding.[1][10] The dihedral angle between the phenyl ring and the acetamido group is a key conformational parameter.[7][10] This angle is significantly influenced by the steric bulk of both the ortho-methyl groups on the phenyl ring and any substituents on the acetamide side chain.[10][11] Hirshfeld surface analysis is a powerful tool used to quantify the intermolecular contacts, revealing the significant contributions of H···H, N···H, and O···H interactions to the crystal packing.[7][8]

Pharmacological Significance and Biological Activities

The N-(2,6-dimethylphenyl) acetamide scaffold is a privileged structure, forming the basis of drugs targeting the cardiovascular and central nervous systems.

Local Anesthetic Activity

The primary mechanism of local anesthetic action is the blockade of voltage-gated sodium channels in the neuronal membrane.[3][12] By inhibiting the influx of sodium ions, these agents prevent the generation and conduction of nerve impulses, resulting in a reversible loss of sensation.[3][12]

Lidocaine (2-(diethylamino)-N-(2,6-dimethylphenyl)acetamide) is the archetypal example.[3] The 2,6-dimethylphenyl group provides the necessary lipophilicity to cross the neuronal membrane, while the tertiary amine at the other end becomes protonated intracellularly to bind to the sodium channel.[12]

Caption: Mechanism of sodium channel blockade by Lidocaine for local anesthesia.

Antiarrhythmic Activity

Certain derivatives function as Class I antiarrhythmic agents, which also act by blocking sodium channels, but in cardiac myocytes.[13][14] By slowing the rate of depolarization (Phase 0 of the cardiac action potential), they can suppress abnormal heart rhythms.[13]

Pilsicainide (N-(2,6-dimethylphenyl)-8-pyrrolizidineacetamide) , also known as SUN 1165, is a potent, long-acting Class Ic antiarrhythmic agent.[15][16] It is effective in treating supraventricular and ventricular arrhythmias.[15][16] Studies have shown it effectively blocks atrio-ventricular conduction through accessory pathways and prolongs the QRS duration, indicative of its sodium channel blocking activity in the His-Purkinje system.[15][17] Unlike some other antiarrhythmics, it has been shown to be effective orally and without serious side effects at therapeutic doses.[16]

Anticonvulsant Activity

The role of sodium channel modulation and enhancement of GABAergic neurotransmission are key strategies in epilepsy treatment.[18] Several N-(2,6-dimethylphenyl) acetamide derivatives have been synthesized and shown to possess significant anticonvulsant properties, primarily in the maximal electroshock (MES) seizure model, which is predictive of efficacy against generalized tonic-clonic seizures.[19][20]

For example, N-(2,6-dimethylphenyl-2,3-pyridinedicarboximide) was found to be more potent than the established antiepileptic drug phenytoin in rats.[19] Another series, N-(2,6-dimethylphenyl)-substituted semicarbazones, were designed as pharmacophore hybrids and showed broad-spectrum anticonvulsant activity.[20] One prototype from this series not only was active in multiple seizure models but also increased GABA levels by inhibiting the GABA transaminase enzyme, suggesting a dual mechanism of action.[20]

Nootropic Activity

Derivatives have also been explored for their cognitive-enhancing effects. Nefiracetam (N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide) , also known as DM-9384, has been shown to improve learning and memory in various rat models.[21] It was effective in reversing amnesia induced by electroconvulsive shock or scopolamine and facilitated the acquisition of avoidance responses, suggesting an ability to enhance cognitive functions.[21]

Key Experimental Protocols

To ensure scientific integrity and reproducibility, detailed methodologies are essential. The following protocols are representative of the synthesis and evaluation of this class of compounds.

Protocol: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide

This protocol is adapted from established literature procedures and serves as a foundational method for creating key intermediates.[4]

Materials:

• 2,6-Dimethylaniline (2,6-xylidine)

• Chloroacetyl chloride

• 1,2-Dichloroethylene (solvent)

• 1N Sodium hydroxide (aqueous solution)

• Standard laboratory glassware, magnetic stirrer, dropping funnel, and rotary evaporator.

Procedure:

• Dissolution: In a 3-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,6-dimethylaniline (1.0 eq) in 1,2-dichloroethylene.

• Base Addition: Add 1N aqueous sodium hydroxide solution (approx. 1.5-2.0 eq) to the flask and begin vigorous stirring to create a biphasic mixture.

• Acylation: Cool the mixture in an ice bath. Add chloroacetyl chloride (1.1 eq) dropwise via the dropping funnel over 1-1.5 hours, ensuring the internal temperature is maintained between 20-35°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1.5-2 hours to ensure the reaction goes to completion.

• Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer from the aqueous layer.

• Isolation: Concentrate the organic layer under reduced pressure using a rotary evaporator. The product will precipitate out as a solid.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum to obtain the final product, 2-Chloro-N-(2,6-dimethylphenyl)acetamide. Purity can be assessed by melting point determination and spectroscopic methods (NMR, IR).

Protocol: In Vivo Anticonvulsant Screening (Maximal Electroshock Test)

This protocol outlines a standard MES test in rodents, a primary screen for anticonvulsant activity mentioned in multiple studies.[19][20]

Materials:

• Test compounds (N-(2,6-dimethylphenyl) acetamide derivatives)

• Vehicle (e.g., 0.5% methylcellulose in water)

• Positive control (e.g., Phenytoin)

• Male Swiss mice or Sprague-Dawley rats

• Electroshock apparatus with corneal electrodes

• Electrolyte solution (e.g., 0.9% saline)

Procedure:

• Animal Preparation: Acclimate animals for at least one week before the experiment. Fast animals overnight before dosing but allow free access to water.

• Dosing: Administer the test compounds intraperitoneally (i.p.) or orally (p.o.) at various doses. Administer the vehicle to the control group and the positive control to another group.

• Pre-treatment Time: Conduct the test at a fixed time after drug administration (e.g., 30 minutes and 4 hours) to assess the time course of action.

• Shock Application: Apply a drop of saline to the animal's eyes. Place the corneal electrodes on the corneas.

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats, at 60 Hz for 0.2 seconds).

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hind-limb extensor seizure. The absence of this response is defined as protection.

• Data Analysis: Calculate the percentage of animals protected at each dose level. Determine the median effective dose (ED50), the dose that protects 50% of the animals, using probit analysis. A neurotoxicity endpoint (e.g., rotarod test) is typically run in parallel to determine a protective index (TD50/ED50).

Conclusion and Future Perspectives

The N-(2,6-dimethylphenyl) acetamide scaffold has proven to be an exceptionally fruitful starting point for drug discovery. Its derivatives are mainstays in clinical practice for anesthesia and arrhythmia, and ongoing research continues to uncover its potential in treating complex neurological disorders like epilepsy.

Future research will likely focus on several key areas:

• Target Selectivity: Designing new derivatives with higher selectivity for specific sodium channel isoforms (e.g., those implicated in neuropathic pain vs. cardiac tissue) to minimize side effects.

• Multi-Target Ligands: Building upon the semicarbazone research, designing single molecules that modulate multiple targets (e.g., sodium channels and GABAergic systems) could offer synergistic efficacy for refractory epilepsy.

• Pharmacokinetic Optimization: Modifying the core structure to improve oral bioavailability, metabolic stability, and CNS penetration for centrally-acting agents.

The logical and well-documented synthetic pathways, combined with a deep understanding of its structure-activity relationships, ensure that the N-(2,6-dimethylphenyl) acetamide core will remain a high-value scaffold for medicinal chemists and drug development professionals for the foreseeable future.

References

• Effects of N-(2,6-dimethylphenyl)-8-pyrrolizidineacetamide hydrochloride hemihydrate on the ventriculo-atrial conductivity of accessory pathways - PubMed. [Link]

• N-(2,6-DIMETHYLPHENYL)-2-(METHYLAMINO)ACETAMIDE HYDROCHLORIDE synthesis - Mol-Instincts. [Link]

• N-(2,6-Dimethylphenyl)-8-pyrrolizidineacetamide hydrochloride hemihydrate (SUN 1165): a new potent and long-acting antiarrhythmic agent - PubMed. [Link]

• Synthesis, crystal structure and Hirshfeld surface analysis of 2-azido-N-(2,6-dimethylphenyl)acetamide - IUCr. [Link]

• Preparation of 2-Chloro-N-(2,6-dimethylphenyl)acetamide - PrepChem.com. [Link]

• Process for the production of n-(2,6-dimethyl-phenyl)

• N-(2,6-dimethylphenyl)-8-pyrrolizidineacetamide hydrochloride hemihydrate (SUN 1165), a new antiarrhythmic agent: effects on cardiac conduction - PubMed. [Link]

• Synthesis and anticonvulsant activity of two N-(2,6- dimethylphenyl)pyridinedicarboximides - PubMed. [Link]

• Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats - PubMed. [Link]

• Discovery of N-(2,6-dimethylphenyl)-substituted semicarbazones as anticonvulsants: hybrid pharmacophore-based design - PubMed. [Link]

• N-(2,6-dimethylphenyl)-2-(ethylmethylamino)acetamide (hydrochloride) - Bertin bioreagent. [Link]

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Protocols & Analytical Methods

Application Notes and In Vivo Experimental Protocol for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Use of Deuterium Labeling in Pharmacokinetic Profiling

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a stable isotope-labeled analog of monoethylglycinexylidide (MEGX), the primary active metabolite of the widely used local anesthetic and antiarrhythmic drug, lidocaine. The incorporation of a deuterium (2H) label on the N-ethyl group provides a powerful tool for pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) studies.[1][2][3] Unlike radioactive isotopes, stable isotopes are non-radioactive and safe for use in a wide range of in vivo experiments, including those in early-phase human trials.[1]

The primary utility of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide lies in its ability to be distinguished from its endogenous or co-administered non-labeled counterpart by mass spectrometry.[2] This allows for precise quantification and tracing of the compound and its metabolites within a biological system. Such studies are crucial for elucidating metabolic pathways, determining bioavailability, and assessing the potential for drug-drug interactions. Furthermore, while the substitution of hydrogen with deuterium can sometimes alter metabolic rates—a concept known as the "deuterium kinetic isotope effect"—studies on deuterated lidocaine have shown that this modification does not always significantly alter the overall pharmacokinetic profile.[4][5] This makes deuterated analogs excellent tracers for their non-deuterated parent compounds.

This document provides a comprehensive in vivo experimental protocol for the characterization of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in a preclinical rodent model. The protocol is designed to be a self-validating system, with explanations for key experimental choices to ensure scientific rigor and reproducibility.

Experimental Design and Rationale

The following protocol outlines a pharmacokinetic study in rats. The choice of a rodent model is often a standard in preclinical drug development for its well-characterized physiology and ethical considerations.[6] This study will involve intravenous (IV) and oral (PO) administration to determine key PK parameters such as clearance, volume of distribution, half-life, and oral bioavailability.

Key Pharmacokinetic Parameters to be Determined:

Parameter	Abbreviation	Description
Area Under the Curve	AUC	The total drug exposure over time.
Clearance	CL	The volume of plasma cleared of the drug per unit time.
Volume of Distribution	Vd	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
Half-life	t1/2	The time required for the concentration of the drug in the body to be reduced by half.
Bioavailability	F	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.

In Vivo Experimental Workflow

Caption: Workflow for the in vivo pharmacokinetic study of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

Detailed Experimental Protocol

Animal Model and Housing

• Species: Male Sprague-Dawley rats.

• Weight: 250-300 g.

• Housing: Animals should be housed in a controlled environment (22 ± 2°C, 50 ± 10% humidity, 12-hour light/dark cycle) with ad libitum access to standard chow and water.

• Acclimatization: Allow animals to acclimatize for at least one week before any procedures.

Surgical Preparation (for IV administration and serial sampling)

• Anesthesia: Anesthetize the rats using an appropriate anesthetic agent (e.g., isoflurane).

• Catheterization: Surgically implant a catheter into the jugular vein for intravenous administration and blood sampling. The catheter should be exteriorized at the nape of the neck.

• Recovery: Allow the animals to recover for 48-72 hours post-surgery. Ensure they regain their pre-surgery body weight before the study.

Formulation and Dosing

• Formulation: Prepare the dosing solutions on the day of the experiment. For intravenous administration, dissolve N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in a sterile vehicle such as 0.9% saline. For oral administration, a vehicle such as 0.5% methylcellulose in water can be used.

• Dose Selection: The dose will depend on the specific research question. Based on studies of lidocaine and its analogs, a starting dose in the range of 1-5 mg/kg for IV and 5-20 mg/kg for oral administration is recommended.[7][8]

• Administration:

  • Intravenous (IV): Administer the drug as a bolus injection through the jugular vein catheter over 1 minute.

  • Oral (PO): Administer the drug by oral gavage.

• Fasting: Fast the animals overnight (approximately 12 hours) before oral dosing to ensure consistent absorption. Food can be returned 4 hours post-dosing. Water should be available at all times.

Blood Sampling

• Schedule: Collect serial blood samples (approximately 0.2 mL each) at the following time points:

  • IV Administration: Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 6, 8, and 24 hours post-dose.

  • PO Administration: Pre-dose, 15, 30 minutes, and 1, 2, 4, 6, 8, and 24 hours post-dose.

• Collection: Collect blood samples from the jugular vein catheter into tubes containing an anticoagulant (e.g., K2EDTA).

• Processing: Immediately after collection, centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

• Storage: Store the plasma samples at -80°C until bioanalysis.

Bioanalysis by LC-MS/MS

• Sample Preparation: Extract the drug and any potential metabolites from the plasma samples using protein precipitation (e.g., with acetonitrile) or solid-phase extraction.

• Instrumentation: Use a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide and its non-deuterated counterpart if co-administered. The mass spectrometer will be able to differentiate between the deuterated and non-deuterated compounds based on their mass-to-charge ratio.

• Validation: The analytical method should be validated for linearity, accuracy, precision, and sensitivity according to regulatory guidelines.

Pharmacokinetic Data Analysis

• Software: Use standard pharmacokinetic software (e.g., Phoenix WinNonlin) to analyze the plasma concentration-time data.

• Modeling: Employ non-compartmental analysis (NCA) to determine the key pharmacokinetic parameters listed in the table above.

• Bioavailability Calculation: Calculate the absolute oral bioavailability (F) using the following formula:

  • F (%) = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Metabolic Pathway of Lidocaine and the Role of the Deuterated Analog

Caption: Simplified metabolic pathway of lidocaine and the position of the deuterated tracer.

The primary metabolic pathway of lidocaine involves sequential N-de-ethylation by cytochrome P450 enzymes, primarily CYP3A4, to form monoethylglycinexylidide (MEGX) and then glycinexylidide (GX).[9] Both lidocaine and MEGX can also be hydrolyzed to form 2,6-dimethylaniline. By administering N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, researchers can directly study the pharmacokinetics and further metabolism of the MEGX moiety. The deuterium labeling on the ethyl group may potentially slow down the subsequent N-de-ethylation to GX, which can be quantified by comparing the metabolic profile to that of non-deuterated MEGX.

Trustworthiness and Self-Validation

The protocol described above incorporates several elements to ensure the trustworthiness and validity of the experimental results:

• Control Groups: The inclusion of both intravenous and oral administration groups allows for the determination of absolute bioavailability, a critical parameter for drug development.

• Validated Bioanalytical Method: The use of a validated LC-MS/MS method ensures that the measurements of the drug in plasma are accurate and reproducible.

• Sufficient Sampling Points: The proposed blood sampling schedule is designed to adequately capture the absorption, distribution, and elimination phases of the drug's pharmacokinetic profile.

• Standardized Procedures: Adherence to standardized procedures for animal handling, dosing, and sample processing minimizes variability and enhances the reliability of the data.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the in vivo pharmacokinetic characterization of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. By leveraging the principles of stable isotope labeling and established pharmacokinetic methodologies, researchers can obtain high-quality data to understand the ADME properties of this important lidocaine metabolite analog. The insights gained from such studies are invaluable for the development of safer and more effective drugs.

References

• Gool, R., van der, Spierdijk, J., & Vletter, A. A. (1988). Pharmacokinetics of lidocaine and bupivacaine and stable isotope labelled analogues: a study in healthy volunteers. Biopharmaceutics & Drug Disposition, 9(1), 85–95. [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

• Mutlib, A. E. (2008). Application of Stable Isotope-Labeled Compounds in Metabolism and in Metabolism-Mediated Toxicity Studies. Chemical Research in Toxicology, 21(9), 1674–1691. [Link]

• Martin, S. W., Bishop, F. E., Kerr, B. M., Moor, M., Moore, M., Sheffels, P., Rashed, M., Slatter, J. G., Berthon-Cédille, L., Lepage, F., Descombe, J. J., Picard, M., Baillie, T. A., & Levy, R. H. (1997). Pharmacokinetics and metabolism of the novel anticonvulsant agent N-(2,6-dimethylphenyl)-5-methyl-3-isoxazolecarboxamide (D2624) in rats and humans. Drug Metabolism and Disposition, 25(2), 159–167. [Link]

• Eriksson, U. G., Någård, M., & He, H. (2012). Use of Radiolabeled Compounds in Drug Metabolism and Pharmacokinetic Studies. Chemical Research in Toxicology, 25(3), 566–575. [Link]

• Mutlib, A. E. (2008). Application of stable isotope-labeled compounds in metabolism and in metabolism-mediated toxicity studies. Chemical research in toxicology, 21(9), 1674-91. [Link]

• Herroeder, S., Pecher, S., Schönherr, M. E., & Kaulitz, G. (2015). The in vitro mechanisms and in vivo efficacy of intravenous lidocaine on the neuroinflammatory response in acute and chronic pain. European Journal of Pain, 19(4), 455–474. [Link]

• Cohen, E. N., & Hood, N. (1975). Comparison of two lidocaine preparations by in vivo assay methods. American Journal of Hospital Pharmacy, 32(5), 489–491. [Link]

• Kim, B. S., Kwon, D., Choi, J. Y., & Kim, J. H. (2008). In vitro and in vivo effect of lidocaine on rat muscle-derived cells for treatment of stress urinary incontinence. Urology, 72(4), 940–944. [Link]

• Timmins, G. S. (2014). Deuterated drugs; where are we now? Expert Opinion on Therapeutic Patents, 24(10), 1067–1075. [Link]

• Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. Journal of Medicinal Chemistry, 57(9), 3595–3611. [Link]

• Adjepon-Yamoah, K. K., & Prescott, L. F. (1974). Pharmacokinetics of lidocaine and its deethylated metabolite: dose and time dependency studies in man. British Journal of Pharmacology, 52(3), 433–438. [Link]

• Gherardini, G., Gürlek, A., & Cromeens, D. M. (1998). Drug-induced vasodilation: in vitro and in vivo study on the effects of lidocaine and papaverine on rabbit carotid artery. Microsurgery, 18(2), 90–96. [Link]

• Wikipedia. (2024). Deuterated drug. [Link]

• de la Fuente, R., & Candiotti, K. (2023). A Review of the Lidocaine in the Perioperative Period. Pharmaceuticals, 16(12), 1730. [Link]

• Zito, R. A., & Reid, P. R. (1982). Lidocaine clinical pharmacokinetics. Drug Intelligence & Clinical Pharmacy, 16(4), 291–294. [Link]

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• Adjepon-Yamoah, K. K., & Prescott, L. F. (1974). Pharmacokinetics of lidocaine and its deethylated metabolite: Dose and time dependency studies in man. British Journal of Pharmacology, 52(3), 433-438. [Link]

• Nabeshima, T., Noda, Y., & Tohyama, K. (1992). Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats. European Journal of Pharmacology, 219(3), 361–368. [Link]

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Application Note and Protocol: Solution Preparation of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide for Cell-Based Assays

Abstract

This document provides a comprehensive guide for the accurate and reproducible preparation of solutions of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide for use in cell-based assays. This compound is a stable isotope-labeled (deuterated) analog of Monoethylglycinexylidide (MEGX), a primary metabolite of Lidocaine. Proper handling and preparation of small molecule compounds are paramount to ensure the integrity and reproducibility of experimental results. This guide details scientifically-grounded protocols for creating primary stock solutions and subsequent working dilutions, emphasizes critical quality control measures, and offers troubleshooting advice for common challenges encountered in the laboratory.

Compound Properties and Handling

Understanding the physicochemical properties of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide is the foundation for its effective use. The deuteration at the N-ethyl group minimally impacts its solubility and handling compared to its non-labeled counterpart but is critical for specific analytical applications like mass spectrometry-based tracer or metabolism studies.

Table 1: Physicochemical Properties

Property	Details	Rationale & Comments
Chemical Structure	(Structure of non-deuterated analog shown for clarity)	The 2,6-dimethylphenyl group imparts significant hydrophobicity.
Molecular Formula	C₁₂H₁₃D₅N₂O	'D' represents Deuterium (²H).
Molecular Weight	211.32 g/mol	Calculated based on isotopic mass. Always confirm with the value on the Certificate of Analysis (CoA) from your supplier.
Appearance	Typically a white to off-white crystalline powder[1].	Visually inspect the powder upon receipt. Any discoloration may indicate impurity or degradation.
Recommended Solvent	High-purity, anhydrous Dimethyl Sulfoxide (DMSO)[2][3].	DMSO is a powerful aprotic solvent capable of dissolving a wide array of hydrophobic organic molecules[3]. Anhydrous grade is critical to prevent compound hydrolysis.
Solubility	Expected to be highly soluble in DMSO (e.g., ≥30 mg/mL)[4]. Sparingly soluble in water[5].	The high solubility in DMSO allows for the preparation of concentrated primary stock solutions, minimizing the volume of solvent added to cell cultures.
Storage (Powder)	Store at -20°C, protected from light and moisture[6].	Long-term storage at low temperatures minimizes degradation. Using a desiccator is recommended to prevent moisture absorption.

Protocol 1: Preparation of a 10 mM Primary Stock Solution

This protocol describes the preparation of a highly concentrated primary stock solution. The key principle is to dissolve the compound in a minimal volume of a suitable organic solvent, which can then be stored for long periods and diluted as needed.

Materials:

• N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide powder

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Analytical balance (readable to 0.01 mg)

• Sterile microcentrifuge tubes (1.5 mL) or amber glass vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Pre-Equilibration: Before opening, allow the vial of the compound to equilibrate to room temperature for at least 20 minutes. This critical step prevents atmospheric moisture from condensing on the cold powder, which can affect its mass and stability.

• Weighing: On an analytical balance, carefully weigh out 2.11 mg of the compound into a sterile microcentrifuge tube.

  • Causality Explanation: The goal is to create a 10 mM solution. The calculation is as follows:

    • Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

    • Volume (L) = 0.00211 g / (211.32 g/mol * 0.010 mol/L) = 0.001 L = 1.0 mL

• Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the powder[7].

• Homogenization: Tightly cap the tube and vortex vigorously for 1-2 minutes until the powder is completely dissolved. Visually inspect against a light source to ensure no particulates remain. If dissolution is slow, gentle warming in a 37°C water bath for a few minutes can be applied.

• Aliquoting: To avoid the detrimental effects of repeated freeze-thaw cycles, which can lead to compound degradation and precipitation, aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes[6].

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and preparation date. Store the aliquots in a sealed container at -80°C for long-term stability (up to 6 months) or -20°C for shorter-term storage (up to 1 month)[6].

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol details the serial dilution of the primary stock solution into cell culture medium to achieve the final concentrations required for treating cells.

Key Principle: Minimizing Solvent Cytotoxicity DMSO can be toxic to cells, and the final concentration in the culture medium should be carefully controlled. A final DMSO concentration of ≤0.5% is generally considered safe for most cell lines, but this must be empirically determined[8][9]. Many studies show that concentrations below 0.3% have minimal cytotoxic effects[10][11]. Crucially, every experiment must include a "vehicle control" group treated with the same final concentration of DMSO as the highest dose of the compound [10].

Procedure (Example for a 96-well plate):

• Thaw Stock: Thaw one aliquot of the 10 mM primary stock solution at room temperature. Once thawed, gently vortex to re-homogenize.

• Prepare Intermediate Dilution: Prepare an intermediate dilution from the 10 mM stock. For example, to make a 200 µM intermediate solution (a 50x dilution), add 2 µL of the 10 mM stock to 98 µL of complete cell culture medium. This intermediate solution will have a DMSO concentration of 2%.

  • Causality Explanation: Creating an intermediate dilution prevents the need to pipette sub-microliter volumes of the concentrated stock, which is highly inaccurate[12]. This step ensures precision.

• Serial Dilutions: Perform serial dilutions in the cell culture medium. A common method is a 10-fold dilution series[13][14].

  • Label sterile tubes for each desired final concentration (e.g., 10 µM, 1 µM, 0.1 µM).

  • Add 900 µL of complete cell culture medium to each tube.

  • Add 100 µL of your 200 µM intermediate stock to the first tube to create a 20 µM solution. Vortex gently.

  • Transfer 100 µL from the 20 µM tube to the second tube to create a 2 µM solution. Vortex gently.

  • Continue this process for all desired concentrations.

• Treating Cells: Add a defined volume of your working solutions to the wells of your cell plate. For example, if your wells contain 180 µL of cells in medium, you would add 20 µL of your 2x final concentration working solutions (e.g., 20 µM, 2 µM, 0.2 µM) to achieve final concentrations of 2 µM, 0.2 µM, and 0.02 µM.

  • Vehicle Control: In the control wells, add 20 µL of medium containing the same final concentration of DMSO as your highest compound dose.

• Final DMSO Concentration Check: In the example above, if the highest concentration working solution was made from the 2% DMSO intermediate, the final concentration in the well would be 0.2%, which is well within the safe limits for most cell lines. Always calculate and report the final solvent concentration.

Quality Control and Validation

A self-validating protocol incorporates checks to ensure the reliability of the results.

• Solubility Check: After diluting the compound into the aqueous cell culture medium, visually inspect the working solutions for any signs of precipitation or cloudiness. If observed, the concentration may be above its aqueous solubility limit.

• Compound Stability: For long-term or multi-day experiments, the stability of the compound in the culture medium at 37°C can be a factor[15]. It is best practice to prepare working solutions fresh from the frozen stock for each experiment. If instability is suspected (e.g., diminishing effects over time), consider more frequent media changes with a fresh compound or perform a formal stability study by incubating the compound in media and analyzing its concentration over time via LC-MS[15].

• Pipette Calibration: Use regularly calibrated pipettes to ensure the accuracy of dilutions, as this is a major source of experimental error[12].

• Consistent Technique: Use fresh pipette tips for every transfer step during serial dilutions to prevent carryover and ensure accurate concentrations[16][17].

Visualized Workflows

Diagrams provide a clear, at-a-glance overview of the entire process, minimizing ambiguity.

Caption: Workflow from powder to cell-based assay.

Caption: Troubleshooting guide for common issues.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Compound fails to dissolve in DMSO	1. Insufficient mixing.2. Low-quality or non-anhydrous DMSO.3. Compound has degraded or is impure.	1. Vortex for a longer duration; gently warm the solution in a 37°C water bath.2. Use a fresh vial of high-purity, anhydrous DMSO.3. Verify the compound's Certificate of Analysis; consider acquiring a new batch.
Precipitation observed after dilution in culture medium	1. The compound's concentration exceeds its kinetic solubility limit in the aqueous medium.2. The compound is binding to components in the serum.	1. Lower the highest concentration in your dose-response curve.2. Increase the final DMSO concentration slightly (e.g., from 0.1% to 0.25%), but do not exceed cytotoxic levels[10].3. If possible for your cell line, test in lower-serum media.
Inconsistent or irreproducible results	1. Inaccurate dilutions due to poor pipetting or uncalibrated equipment.2. Degradation of the compound in the stock solution due to repeated freeze-thaw cycles.3. Instability of the compound in the culture medium during the assay[15].	1. Ensure pipettes are calibrated and use proper technique (e.g., reverse pipetting for viscous solutions)[12].2. Always use single-use aliquots of the primary stock solution[6].3. Prepare working solutions immediately before use.
High background cytotoxicity in vehicle control	1. The final DMSO concentration is too high for the specific cell line.2. The cell culture-grade DMSO has degraded or is contaminated.	1. Perform a dose-response curve for DMSO alone to determine the non-toxic concentration for your cells (e.g., test 0.05% to 1.0%).2. Use a new, unopened bottle of sterile, cell culture-grade DMSO.

Safety Precautions

• Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide in a well-ventilated area or a chemical fume hood.

• DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact.

• Consult the Safety Data Sheet (SDS) for the compound and for DMSO before beginning work.

References

• Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. National Institutes of Health.
• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Keyence.
• Technical Support Center: Compound Stability in Long-Term Cell Culture. Benchchem.
• The effect of dimethyl sulfoxide (DMSO) on cell viability. An overview... ResearchGate.
• SMALL MOLECULES. Captivate Bio.
• Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Avicenna Journal of Medical Biochemistry.
• Assessment of Cytotoxicity of Dimethyl Sulfoxide in Human Hematopoietic Tumor Cell Lines. Iranian Journal of Blood and Cancer.
• Serial Dilution | The Method. Ossila.
• Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed.
• Preparing Stock Solutions. PhytoTech Labs.
• Serial Dilution Protocol. BPS Bioscience.
• Serial Dilution | Definition, Purpose & Calculation. Study.com.
• Small Molecule Screening Process Steps. Danaher Life Sciences.
• Serial Dilution Protocols. American Society for Microbiology.
• Serial Dilution: Formula, Calculator, Method, Uses, Examples. Microbe Notes.
• Application Note and Protocol: Preparation of Stock Solutions for the Novel Compound NPD8790. Benchchem.
• N-(2,6-Dimethylphenyl)-N2-ethylglycinamide hydrochloride (1:1). MOLBASE.
• 2-AMINO-N-(2,6-DIMETHYLPHENYL)ACETAMIDE Chemical Properties. ChemicalBook.
• N-(2,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide. Smolecule.
• ICH Q5C Guideline Explained | Stability Testing of Biotechnological/Biological Products. YouTube.
• (S)-N-(2,6-Dimethylphenyl)piperidine-2-carboxamide. Chem-Impex.
• Media Stability & Testing Services. Sigma-Aldrich.
• Stability Testing of Drug Substances and Drug Products. U.S. Food and Drug Administration.
• Regulatory Requirements Related to Stability Testing. PharmaQuesT.
• N-(2,6-Dimethylphenyl)-2-(ethylmethylamino)acetamide (hydrochloride). Cayman Chemical.
• Dimethyl Sulfoxide (DMSO). gChem Global.
• Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical Company.

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• 8. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 9. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 10. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in Neuroscience Research

Prepared by: Gemini, Senior Application Scientist

Introduction: A Deuterated Tool for Probing Neural Excitability

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a deuterated isotopolog of monoethylglycinexylidide (MEGX), a primary active metabolite of the well-known local anesthetic and antiarrhythmic drug, Lidocaine. The strategic replacement of five hydrogen atoms with deuterium on the N-ethyl group creates a molecule with nearly identical physicochemical properties to its parent compound but with a significantly altered metabolic profile. This "deuterium switch" leverages the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond slows enzymatic cleavage, primarily by cytochrome P450 enzymes.[1][2]

In neuroscience, this modification provides two primary advantages:

• Enhanced Metabolic Stability: By resisting N-de-ethylation, the compound exhibits a longer biological half-life and more stable plasma concentrations, making it a valuable research tool for in vivo studies requiring sustained target engagement.[1][3][4]

• Pharmacokinetic Tracer: The distinct mass signature of the deuterated compound allows it to be used as a tracer in pharmacokinetic and metabolic pathway studies, easily distinguishable from its non-deuterated counterpart and subsequent metabolites using mass spectrometry.[3][4]

Structurally related to a class of compounds known for their interaction with voltage-gated ion channels, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is presumed to act as a potent blocker of voltage-gated sodium channels (Nav). This mechanism is central to the regulation of neuronal excitability and is a key target in the study of neuropathic pain, epilepsy, and mechanisms of anesthesia.[5][6] These application notes provide a comprehensive guide for utilizing this compound in advanced neuroscience research.

Core Mechanism of Action: Modulating Neuronal Signaling

The primary mechanism of action for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is the inhibition of voltage-gated sodium channels. These channels are critical for the initiation and propagation of action potentials in neurons. By binding to a site within the channel pore, the compound physically occludes the passage of sodium ions, thereby dampening neuronal firing.

The key mechanistic steps are:

• Channel State-Dependent Binding: Like lidocaine, the compound exhibits higher affinity for sodium channels in the open or inactivated states than in the resting state. This "use-dependent" or "phasic" block means it is more effective at inhibiting rapidly firing neurons, a hallmark of pathological states like epilepsy and neuropathic pain.[6]

• Stabilization of the Inactivated State: The binding of the molecule stabilizes the inactivated state of the sodium channel, prolonging the refractory period of the neuron and preventing it from firing another action potential too quickly.

• Kinetic Isotope Effect & Metabolism: The deuterated ethyl group is less susceptible to oxidative metabolism by CYP enzymes. This slows the conversion to the inactive metabolite, prolonging the active life of the parent compound in the system.

Caption: Mechanism of use-dependent sodium channel blockade.

Caption: The kinetic isotope effect slows metabolism of the deuterated compound.

Comparative Pharmacological & Pharmacokinetic Parameters

The primary rationale for using the deuterated compound is its improved pharmacokinetic profile. The following table provides an illustrative comparison based on known effects of deuteration on similar molecules. Note: These values are hypothetical and for illustrative purposes; they must be determined experimentally.

Parameter	Non-Deuterated Compound	Deuterated Compound (Predicted)	Rationale for Difference
Target Affinity (IC50)	~50 µM (for Nav1.7)	~50 µM	Deuteration does not typically alter binding affinity to the target protein.
In Vitro Metabolic Half-life	15 min	> 60 min	Slower cleavage of the C-D bond by liver microsomes.[1]
In Vivo Half-life (T½)	1.5 hours	3-4 hours	Reduced metabolic clearance leads to longer persistence in circulation.[2]
Bioavailability (Oral)	Low to Moderate	Moderate to High	Reduced first-pass metabolism can increase the amount of drug reaching systemic circulation.
CNS Penetration	Moderate	Moderate	The blood-brain barrier permeability is unlikely to be significantly changed by deuteration.[7]

Experimental Applications & Protocols

Application 1: In Vitro Characterization using Patch-Clamp Electrophysiology

Objective: To determine the inhibitory concentration (IC50) and use-dependency of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide on voltage-gated sodium currents in a neuronal cell line (e.g., ND7/23 cells) or primary dorsal root ganglion (DRG) neurons.

Protocol:

• Compound Preparation:

  • Prepare a 100 mM stock solution in DMSO. Causality: The compound has low aqueous solubility and DMSO is a standard solvent for initial solubilization.

  • On the day of the experiment, perform serial dilutions in the extracellular recording solution to achieve final concentrations ranging from 1 µM to 500 µM. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent effects.

• Cell Preparation:

  • Culture ND7/23 cells or primary DRG neurons on glass coverslips according to standard laboratory protocols.

  • Transfer a coverslip to the recording chamber on an inverted microscope and perfuse with extracellular solution.

• Whole-Cell Patch-Clamp Recording:

  • Establish a whole-cell patch-clamp configuration.

  • Voltage-clamp the cell at a holding potential of -100 mV.

  • To measure tonic block, apply a depolarizing step to 0 mV for 20 ms every 20 seconds (0.05 Hz).

  • To measure use-dependent block, apply a train of 20 pulses to 0 mV at a frequency of 10 Hz. Causality: This high-frequency stimulation mimics pathological firing and preferentially engages open/inactivated channel states, revealing use-dependent inhibition.

• Data Acquisition & Analysis:

  • Record baseline sodium currents in the control extracellular solution.

  • Perfuse the chamber with increasing concentrations of the deuterated compound, allowing 3-5 minutes for equilibration at each concentration.

  • Measure the peak inward sodium current for both tonic (0.05 Hz) and phasic (10 Hz) stimulation protocols.

  • Calculate the percentage of block at each concentration relative to the baseline.

  • Fit the concentration-response data to the Hill equation to determine the IC50 for both tonic and use-dependent block.

Application 2: In Vivo Assessment of Analgesia in a Neuropathic Pain Model

Objective: To evaluate the efficacy of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in reducing mechanical allodynia in the Chronic Constriction Injury (CCI) model of neuropathic pain in rats.

Protocol:

• Animal Model:

  • Induce the CCI model in adult Sprague-Dawley rats by placing loose ligatures around the sciatic nerve. Causality: This model reliably produces signs of neuropathic pain, including mechanical allodynia, which are dependent on sodium channel hyperactivity.

  • Allow 7-10 days for the development of stable mechanical allodynia.

• Behavioral Testing (Mechanical Allodynia):

  • Measure the paw withdrawal threshold (PWT) using von Frey filaments.

  • Place the animal in a testing chamber with a mesh floor and allow it to acclimate.

  • Apply filaments of increasing force to the plantar surface of the hind paw until a withdrawal response is elicited. The lowest force that causes a withdrawal is the PWT.

  • Establish a stable baseline PWT before drug administration.

• Drug Administration:

  • Prepare the compound in a vehicle of saline with 5% Tween 80.

  • Administer the compound via intraperitoneal (i.p.) injection at doses ranging from 5 to 50 mg/kg.

  • Include a vehicle-only control group and a positive control group (e.g., gabapentin or non-deuterated parent compound). Causality: These controls are essential to validate the experimental model and to directly compare the efficacy and duration of action of the deuterated compound.

• Data Collection and Analysis:

  • Measure the PWT at multiple time points post-injection (e.g., 30, 60, 120, 240, and 360 minutes).

  • Convert the PWT data to the percentage of maximal possible effect (%MPE).

  • Analyze the data using a two-way ANOVA with post-hoc tests to compare the effects of different doses over time against the vehicle control.

  • Compare the duration of the analgesic effect to that of the non-deuterated isotopolog to demonstrate the in vivo impact of deuteration.

Application 3: Comparative Pharmacokinetic (PK) Study

Objective: To compare the in vivo half-life and clearance of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide and its non-deuterated analog.

Protocol:

• Animal Dosing:

  • Administer an equimolar dose of the deuterated or non-deuterated compound to two separate groups of rats via intravenous (i.v.) injection (e.g., 5 mg/kg). Causality: i.v. administration bypasses absorption variables, allowing for a direct assessment of distribution and elimination.

• Sample Collection:

  • Collect sparse blood samples (approx. 100 µL) from the tail vein at various time points (e.g., 2, 5, 15, 30, 60, 120, 240, 480 minutes) post-dosing.

  • Process the blood to plasma and store at -80°C until analysis.

• Sample Analysis by LC-MS/MS:

  • Develop a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify both compounds.

  • Protein precipitate the plasma samples using acetonitrile containing an internal standard.

  • Analyze the supernatant by LC-MS/MS. The mass difference between the deuterated (+5 Da) and non-deuterated compounds allows for their simultaneous or parallel quantification with high specificity.

• PK Data Analysis:

  • Plot the plasma concentration versus time for each compound.

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters:

    • Area under the curve (AUC)

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Terminal half-life (T½)

  • Statistically compare the parameters between the two groups to quantify the effect of deuteration.

Conclusion and Future Directions

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide represents a powerful research tool for neuroscientists. Its enhanced metabolic stability makes it superior to its non-deuterated counterpart for in vivo studies requiring prolonged and stable target engagement. Its utility as a stable isotope-labeled standard is also invaluable for quantitative bioanalysis. By applying the protocols outlined in this guide, researchers can effectively leverage this compound to investigate the roles of voltage-gated sodium channels in health and disease, explore novel therapeutic strategies for neurological disorders, and conduct precise pharmacokinetic studies.

References

• BenchChem. (2025). Applications of Deuterated Compounds in Pharmaceutical Research and Development.
• Pharmaffiliates. (2025). The Role of Deuterated Compounds in Pharmaceutical R&D and Testing.
• deutraMed. (2020). How using deuterium in pharmaceuticals is gaining momentum.
• Gant, T. G. (2019). Applications of Deuterium in Medicinal Chemistry. Journal of Medicinal Chemistry, 62(11), 5276-5297.
• Wikipedia. (2023).
• NIST. (2025). Acetamide, N-(2,6-dimethylphenyl)-2-(ethylamino)-. NIST Chemistry WebBook.
• Yogeeswari, P., Sriram, D., et al. (2005). Discovery of N-(2,6-dimethylphenyl)-substituted semicarbazones as anticonvulsants: hybrid pharmacophore-based design. Journal of Medicinal Chemistry, 48(19), 6202-6211.
• Sakurai, T., Hatanaka, S., et al. (1993). Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats. Japanese Journal of Pharmacology, 62(2), 199-205.
• Adedoyin, C., Arns, B., et al. (2025). Three-dimensional Quantitative Structure–activity Relationship, Molecular Docking and Absorption, Distribution, Metabolism, and Excretion Studies of Lidocaine Analogs Pertaining to Voltage-gated Sodium Channel Nav1.7 Inhibition for the Management of Neuropathic Pain. Pharmacognosy Research, 17(3), 324.
• Veszelka, S., Pénzes, M., et al. (2019). Lidocaine turns the surface charge of biological membranes more positive and changes the permeability of blood-brain barrier culture models. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1861(9), 1579-1591.
• Butterworth, J. F., & Strichartz, G. R. (1986). Structure-activity relationship of lidocaine homologs producing tonic and frequency-dependent impulse blockade in nerve. The Journal of Pharmacology and Experimental Therapeutics, 237(3), 773-781.

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Application Note: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (d5-MEGX) as a Tool Compound in Pain Research

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for a Deuterated Metabolite

Systemically administered Lidocaine has demonstrated efficacy in treating neuropathic pain, yet its precise mechanism of action remains an area of active investigation. A significant portion of Lidocaine's analgesic and systemic effects is attributed not to the parent drug itself, but to its primary active metabolite, Monoethylglycinexylidide (MEGX) .[1][2] MEGX is formed in the liver via N-deethylation, a process catalyzed predominantly by cytochrome P450 enzymes (CYP3A4 and CYP1A2).[3][4] This metabolite retains significant biological activity, exhibiting pharmacological properties comparable to Lidocaine, including the blockade of voltage-gated sodium channels (NaV), a cornerstone of its analgesic effect.[3]

However, studying the specific contributions of MEGX to analgesia is complicated by the dynamic interplay between the parent drug and its metabolite in vivo. This is where a stable-isotope labeled version, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (d5-MEGX) , becomes an indispensable research tool.

Why use d5-MEGX?

• Metabolic Stability and Pharmacokinetic (PK) Studies: The replacement of five hydrogen atoms with deuterium on the N-ethyl group creates a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond.[5] This "kinetic isotope effect" can slow the rate of metabolism.[6][7] While this can be exploited to create drugs with longer half-lives, in a research context, it allows for the study of MEGX's intrinsic activity with altered pharmacokinetics.[5][8] Researchers can use d5-MEGX to investigate how modifying the metabolic profile impacts efficacy and duration of action.

• Internal Standard for Bioanalysis: In quantitative mass spectrometry, deuterated compounds like d5-MEGX are the "gold standard" for use as internal standards.[9][10] Because d5-MEGX has nearly identical chemical and physical properties to endogenous MEGX, it can accurately account for variations in sample preparation and analysis when measuring MEGX concentrations in plasma, cerebrospinal fluid, or tissue homogenates.[9][11] This is crucial for precise pharmacokinetic modeling and relating drug concentration to analgesic effects.[12]

• Mechanistic Dissection: By administering d5-MEGX directly, researchers can bypass the metabolism of Lidocaine and isolate the specific downstream effects of its primary metabolite.[13] This allows for a clearer understanding of MEGX's contribution to sodium channel inhibition, its effects on synaptic transmission, and its overall role in pain modulation.[1][14]

This guide provides a detailed overview of d5-MEGX's mechanism of action and protocols for its application in both in vitro and in vivo pain research models.

Mechanism of Action: Targeting the Voltage-Gated Sodium Channel

The primary mechanism through which MEGX (and its parent, Lidocaine) exerts its analgesic effect is the blockade of voltage-gated sodium channels (NaVs). These channels are critical for the initiation and propagation of action potentials, or nerve impulses, in neurons.[15] In chronic pain states, particularly neuropathic pain, certain subtypes of NaVs (e.g., Nav1.7, Nav1.8, Nav1.9) are upregulated or become hyperactive in peripheral nociceptors, leading to spontaneous firing and exaggerated pain signaling.

MEGX functions as a state-dependent channel blocker. It preferentially binds to NaVs in the open and inactivated states, which are more prevalent during the high-frequency firing characteristic of neuropathic pain. This binding physically occludes the channel pore, preventing the influx of sodium ions and thereby dampening neuronal excitability and halting pain signal transmission.

A secondary, emerging mechanism involves the inhibition of Glycine Transporter 1 (GlyT1).[14] MEGX has been shown to inhibit GlyT1, which is responsible for clearing the inhibitory neurotransmitter glycine from the synaptic cleft in the spinal cord.[14] By inhibiting this transporter, MEGX can increase extracellular glycine concentrations, enhancing inhibitory neurotransmission and further contributing to its analgesic effect.[14]

Caption: Dual mechanisms of action for d5-MEGX in pain modulation.

Quantitative Data Summary

The following table summarizes key quantitative parameters for MEGX. Data is derived from studies on the non-deuterated metabolite and is expected to be comparable for d5-MEGX in terms of potency, though pharmacokinetic parameters may differ.

Parameter	Target	Value	Species	Comments	Reference
Potency	Antiarrhythmic Effect	~80-90% of Lidocaine	Human	MEGX shows slightly less potency than its parent compound.	[3]
Potency	Anticonvulsant Effect	~80-90% of Lidocaine	Human	Similar potency profile observed for anticonvulsant activity.	[3]
Pharmacokinetics	Half-life (after Lidocaine)	~3.8 hours	Human	Half-life can be variable and dependent on liver function.	[2]
Mechanism	GlyT1 Inhibition	Significant at clinical concentrations	Rat	Inhibits glycine uptake in primary astrocytes.	[14]

Experimental Protocols

Protocol 1: In Vitro Characterization using Patch-Clamp Electrophysiology

This protocol describes how to characterize the inhibitory effect of d5-MEGX on voltage-gated sodium channels expressed in a heterologous system (e.g., HEK293 cells).

Objective: To determine the IC50 and state-dependence of NaV channel block by d5-MEGX.

Materials:

• HEK293 cells stably expressing a human NaV subtype (e.g., hNav1.7).

• Patch-clamp rig (amplifier, micromanipulator, perfusion system).[15]

• Borosilicate glass capillaries.

• Solutions (see table below).[15][16]

• d5-MEGX stock solution (e.g., 10 mM in DMSO or water).

Solutions for Patch-Clamp Recording: | Solution | Component | Concentration (mM) | | :--- | :--- | :--- | | External | NaCl | 140 | | | KCl | 5 | | | CaCl2 | 2 | | | MgCl2 | 1 | | | HEPES | 10 | | | Glucose | 10 | | pH adjusted to 7.4 with NaOH | | Internal (Pipette) | CsF or CsCl | 140 | | | NaCl | 10 | | | EGTA | 1 | | | HEPES | 10 | | pH adjusted to 7.2 with CsOH |

Procedure:

• Cell Preparation: Plate HEK293 cells expressing the target NaV subtype onto glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.[15]

• Recording Setup: Place a coverslip in the recording chamber and perfuse with the external solution.

• Whole-Cell Configuration:

  • Approach a target cell with the patch pipette and form a high-resistance (>1 GΩ) seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.[16]

  • Allow the cell to stabilize for 3-5 minutes.

• Voltage Protocol for Tonic Block:

  • Hold the cell at a hyperpolarized potential (e.g., -100 mV) to ensure most channels are in the resting state.

  • Apply a brief depolarizing test pulse (e.g., to 0 mV for 20 ms) to elicit a sodium current.[17]

  • Establish a stable baseline current by repeating the pulse at a low frequency (e.g., 0.2 Hz).

• Compound Application:

  • Perfuse the cell with increasing concentrations of d5-MEGX (e.g., 1 µM, 3 µM, 10 µM, 30 µM, 100 µM).

  • At each concentration, record the steady-state block of the peak sodium current.

• Data Analysis:

  • Measure the peak current amplitude at each concentration.

  • Normalize the current to the baseline (control) amplitude.

  • Plot the normalized current as a function of d5-MEGX concentration and fit the data with a Hill equation to determine the IC50 value.

Caption: Workflow for in vitro IC50 determination of d5-MEGX.

Protocol 2: In Vivo Assessment in a Neuropathic Pain Model

This protocol describes the use of d5-MEGX in the Chronic Constriction Injury (CCI) model of neuropathic pain in rats, a standard preclinical model for assessing analgesic efficacy.[18]

Objective: To evaluate the anti-allodynic effect of systemically or intrathecally administered d5-MEGX.

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g).

• Surgical tools for CCI surgery.

• Chromic gut sutures (e.g., 4-0).[19]

• Von Frey filaments for assessing mechanical allodynia.[20]

• d5-MEGX hydrochloride, dissolved in sterile saline.

• Anesthetics (e.g., isoflurane, ketamine/xylazine).

Procedure:

• CCI Surgery:

  • Anesthetize the rat.[19]

  • Make a skin incision on the lateral surface of the mid-thigh.

  • Expose the common sciatic nerve by blunt dissection through the biceps femoris muscle.[21]

  • Proximal to the nerve's trifurcation, loosely tie four ligatures of 4-0 chromic gut around the nerve with ~1 mm spacing.[20] The ligatures should only slightly constrict the nerve.

  • Close the muscle layer and skin incision with sutures or wound clips.[18]

  • Allow animals to recover for 7-14 days for neuropathic pain behaviors to develop.

• Baseline Behavioral Testing:

  • Place rats in individual testing chambers with a wire mesh floor and allow them to acclimate for at least 30 minutes.

  • Measure the 50% paw withdrawal threshold (PWT) on the ipsilateral (injured) hind paw using the up-down method with von Frey filaments. A significant decrease in PWT compared to the contralateral paw or pre-surgery baseline indicates mechanical allodynia.[20]

• Compound Administration:

  • Administer d5-MEGX via the desired route (e.g., intraperitoneal, intravenous, or intrathecal).

  • Include a vehicle control group (e.g., sterile saline).

  • A positive control group (e.g., gabapentin) is recommended.

• Post-Dosing Behavioral Assessment:

  • Measure the PWT at various time points after administration (e.g., 30, 60, 90, 120 minutes) to establish a time-course of the analgesic effect.

• Data Analysis:

  • Calculate the mean PWT for each group at each time point.

  • Analyze the data using a two-way ANOVA with post-hoc tests to compare the d5-MEGX group to the vehicle control group.

  • A significant increase in PWT in the d5-MEGX-treated group indicates an anti-allodynic (analgesic) effect.

Caption: Workflow for in vivo testing of d5-MEGX in the CCI model.

References

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• Singh, A., & Sharma, P. (2015). Deuterium Oxide and Deuteration Effects on Pharmacology. ResearchGate. [Link]

• Charles River Laboratories. Chronic Constriction Injury (CCI) of the Sciatic Nerve in Rats. [Link]

• Lee, S. E., et al. (2022). Mechanisms of Neuropathic Pain and Pain-Relieving Effects of Exercise Therapy in a Rat Neuropathic Pain Model. PubMed Central. [Link]

• MD Biosciences. Neuropathic Pain | Chronic Constriction Injury (CCI) Model. [Link]

• Aragen Life Sciences. Chronic Constriction Injury (CCI)-induced Neuropathic Pain Model. [Link]

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• Pitcher, T., et al. (2012). Chronic Constriction of the Sciatic Nerve and Pain Hypersensitivity Testing in Rats. PubMed Central. [Link]

• Furutani, K. (2015). Analgesic mechanism of lidocaine metabolite, and the potential as an analgesic drug. researchmap. [Link]

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• Thorn, C. F., et al. Lidocaine Pathway, Pharmacokinetics. PharmGKB. [Link]

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• Werdehausen, R., et al. (2012). Lidocaine Metabolites Inhibit Glycine Transporter 1: A Novel Mechanism for the Analgesic Action of Systemic Lidocaine? ResearchGate. [Link]

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• Kinhult, A., et al. (2014). Sensitive method for quantification of octamethylcyclotetrasiloxane (D4) and decamethylcyclopentasiloxane (D5) in end-exhaled air by thermal desorption gas chromatography mass spectrometry. PubMed. [Link]

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Application Notes and Protocols: A Guide to the Synthesis and Purification of N-(2,6-dimethylphenyl) Amides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the N-(2,6-dimethylphenyl) Amide Moiety

The N-(2,6-dimethylphenyl) amide scaffold is a cornerstone in medicinal chemistry and materials science. Its prevalence is highlighted by its presence in numerous pharmaceuticals, most notably as the core of local anesthetics like Lidocaine.[1][2] The steric hindrance provided by the two methyl groups ortho to the amide nitrogen imparts unique conformational properties and metabolic stability to molecules containing this moiety. This structural feature can be critical for modulating biological activity and pharmacokinetic profiles. However, this same steric hindrance presents distinct challenges in both the synthesis and purification of these compounds.[3][4]

This technical guide provides a detailed exploration of the common synthetic routes and purification strategies for N-(2,6-dimethylphenyl) amides. It offers field-proven insights and step-by-step protocols to empower researchers to navigate the complexities associated with this important chemical class.

I. Synthetic Strategies for N-(2,6-dimethylphenyl) Amides

The construction of the amide bond in N-(2,6-dimethylphenyl) amides can be approached through several methodologies. The choice of method often depends on the nature of the carboxylic acid partner, scale of the reaction, and the desired purity of the final product. Two primary strategies are detailed below: acylation with acyl chlorides and carbodiimide-mediated coupling.

Synthesis via Acylation with Acyl Chlorides: The Schotten-Baumann Approach

A robust and widely used method for forming N-(2,6-dimethylphenyl) amides is the reaction of 2,6-dimethylaniline with a reactive acyl chloride.[] This approach is particularly effective for the synthesis of compounds like α-chloro-N-(2,6-dimethylphenyl)acetamide, a key intermediate in the production of Lidocaine.[6][7]

Causality Behind Experimental Choices:

• Solvent: Glacial acetic acid is often used as the solvent. It effectively dissolves the 2,6-dimethylaniline and facilitates the reaction.[6]

• Base: A weak base, such as sodium acetate, is added to neutralize the hydrogen chloride (HCl) that is generated during the reaction.[6] This prevents the protonation of the starting amine, which would render it non-nucleophilic.

• Temperature Control: The reaction is often initiated at a reduced temperature (e.g., 10°C) to control the initial exothermic reaction between the highly reactive acyl chloride and the amine.[6]

Experimental Protocol: Synthesis of α-Chloro-N-(2,6-dimethylphenyl)acetamide [2][6]

• In a fume hood, combine 2,6-dimethylaniline (1.0 eq) and glacial acetic acid in an appropriately sized flask equipped with a magnetic stirrer.

• Cool the mixture to approximately 10°C using an ice bath.

• Slowly add chloroacetyl chloride (1.2 eq) to the stirred solution, maintaining the temperature below 20°C.

• After the addition is complete, allow the reaction to stir for an additional 30 minutes.

• Prepare a solution of sodium acetate (3.0 eq) in water and add it to the reaction mixture. This will cause the product to precipitate.

• Stir the resulting slurry thoroughly in cold water to wash away impurities.[2]

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the filter cake with cold water and allow it to air dry.

Workflow for Acylation Synthesis

Caption: Acylation of 2,6-dimethylaniline followed by work-up.

Carbodiimide-Mediated Amide Coupling

For more complex or sensitive carboxylic acids, direct coupling with 2,6-dimethylaniline using a coupling agent is a preferred method. Carbodiimides, such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are commonly employed.[8][9] These reagents activate the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then susceptible to nucleophilic attack by the amine.[9][10]

Causality Behind Experimental Choices:

• Coupling Agents:

  • DCC: Forms a dicyclohexylurea (DCU) byproduct that is largely insoluble in most organic solvents, facilitating its removal by filtration.[11]

  • EDC: Forms a water-soluble urea byproduct, which is advantageous for reactions where aqueous work-up procedures are employed for purification.[9][11]

• Additives: Additives like 1-hydroxybenzotriazole (HOBt) can be included to minimize side reactions and reduce the risk of racemization if the carboxylic acid has a chiral center.[11]

• Solvent: Apolar aprotic solvents like dichloromethane (DCM) or polar aprotic solvents like N,N-dimethylformamide (DMF) are typically used.[10]

Experimental Protocol: General EDC/HOBt Coupling

• Dissolve the carboxylic acid (1.0 eq) and HOBt (1.2 eq) in DMF.

• Add 2,6-dimethylaniline (1.1 eq) to the solution.

• Cool the mixture to 0°C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO3, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can then be purified using the techniques described in the following section.

Reagent	Role	Key Considerations
DCC	Coupling Agent	Insoluble urea byproduct, easy removal by filtration.[11]
EDC	Coupling Agent	Water-soluble urea byproduct, ideal for aqueous work-up.[9]
HOBt	Additive	Minimizes racemization and side reactions.[11]
DCM/DMF	Solvent	Common aprotic solvents for amide coupling.[10]

II. Purification Techniques for N-(2,6-dimethylphenyl) Amides

The purification of N-(2,6-dimethylphenyl) amides requires careful consideration of the properties of the target compound and potential impurities. A multi-step approach combining extraction, crystallization, and chromatography is often necessary to achieve high purity.

Liquid-Liquid Extraction

Liquid-liquid extraction is a powerful technique for removing unreacted starting materials and certain byproducts. For N-(2,6-dimethylphenyl) amides that are basic, such as Lidocaine, an acid-base extraction is highly effective.

Experimental Protocol: Acid-Base Extraction (for basic amides) [2][7]

• Dissolve the crude reaction mixture in an organic solvent like toluene or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Extract the organic layer with multiple portions of an acidic aqueous solution (e.g., 3M HCl). The basic amide will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.[2]

• Combine the acidic aqueous layers and cool in an ice bath.

• Make the aqueous solution strongly basic by adding a concentrated base (e.g., 30% KOH or NaOH) until the amide precipitates.[2]

• The precipitated pure amide can then be collected by filtration.

Recrystallization

Recrystallization is often the method of choice for obtaining highly pure crystalline N-(2,6-dimethylphenyl) amides.[12] The selection of an appropriate solvent system is critical for successful recrystallization.

Causality Behind Solvent Selection:

The ideal recrystallization solvent will dissolve the amide at an elevated temperature but have low solubility at room temperature or below. This differential solubility allows for the formation of pure crystals upon cooling, while impurities remain in the mother liquor.

Common Recrystallization Solvents:

• Ethanol[13]

• Acetonitrile[12]

• Toluene[6]

• Hexane/Ethyl Acetate mixtures[14]

Experimental Protocol: General Recrystallization

• Dissolve the crude amide in a minimal amount of a suitable hot solvent.

• If colored impurities are present, a small amount of activated charcoal can be added, and the hot solution filtered.

• Allow the solution to cool slowly to room temperature.

• For maximum yield, further cool the flask in an ice bath.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Column Chromatography

While sometimes leading to yield loss, column chromatography is an indispensable tool for separating amides from impurities with similar polarities.[12]

Causality Behind System Selection:

• Stationary Phase: Silica gel is the most common stationary phase for the purification of amides.[14]

• Mobile Phase: A solvent system of appropriate polarity is chosen to achieve good separation. This is typically determined by preliminary analysis using thin-layer chromatography (TLC). Common mobile phases include mixtures of hexanes and ethyl acetate or dichloromethane and methanol.

Logic of Purification Choices

Caption: Decision tree for the purification of N-(2,6-dimethylphenyl) amides.

Technique	Principle	Best For
Extraction	Partitioning between immiscible liquids based on acidity/basicity.	Removing unreacted amines or acidic byproducts.[2]
Recrystallization	Differential solubility in a solvent at different temperatures.	Obtaining high-purity crystalline solids.[12]
Chromatography	Differential partitioning between a stationary and mobile phase.	Separating compounds with similar polarities.[14]

III. Conclusion

The synthesis and purification of N-(2,6-dimethylphenyl) amides, while presenting challenges due to steric hindrance, can be accomplished efficiently through the rational selection of synthetic methods and purification strategies. Understanding the underlying chemical principles of each step, from the choice of coupling reagent to the selection of a recrystallization solvent, is paramount for success. The protocols and insights provided in this guide serve as a comprehensive resource for researchers working with this important class of compounds, enabling the reliable production of high-purity materials for a wide range of applications.

References

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• McCarthy, T. J. (1983). The Preparation of Lidocaine. Journal of Chemical Education, 60(7), 586. [Link]

• IS MUNI. (n.d.). 2. Lidocaine. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN112521298B - Synthesis method of lidocaine.

• Unknown. (n.d.). Synthesis of Lidocaine. Retrieved from [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 68(4), 252-255. [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. Chimia (Aarau), 68(4), 252-255. [Link]

• LibreTexts Chemistry. (2023). Conversion of Carboxylic acids to amides using DCC as an activating agent. Retrieved from [Link]

• Schäfer, G., & Bode, J. W. (2014). The Synthesis of Sterically Hindered Amides. ResearchGate. Retrieved from [Link]

• Mühlberg, M. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Organic Chemistry Bites. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Sterically Hindered and Electron-Deficient Secondary Amides from Unactivated Carboxylic Acids and Isothiocyanates. Retrieved from [Link]

• Google Patents. (n.d.). CN103570645A - Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide.

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• ResearchGate. (2020). What is the best technique for amide purification? Retrieved from [Link]

• Amazon Web Services. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

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Application Notes & Protocols: Dosage and Administration of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in Animal Models

Abstract: This document provides a comprehensive guide for researchers on the formulation, dosage, and administration of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in common preclinical animal models. This guide synthesizes field-proven insights with established scientific principles to ensure experimental success and data integrity.

Introduction: Compound Identity and Scientific Rationale

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is the stable isotope-labeled (deuterated) analogue of Monoethylglycinexylidide (MEGX). MEGX is the primary, pharmacologically active N-deethylated metabolite of Lidocaine, a widely used local anesthetic and antiarrhythmic agent. The parent compound class acts by blocking voltage-gated sodium channels.[1][2][3]

The strategic replacement of hydrogen atoms with deuterium, a stable, non-radioactive isotope, is a powerful technique in drug development and pharmacokinetic (PK) research.[4] This modification, known as deuteration, creates a molecule that is chemically identical but has a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can significantly slow the rate of metabolism at the site of deuteration.[4][5]

Primary Applications in Research:

• Pharmacokinetic (PK) Studies: Using a deuterated compound can alter its metabolic profile, potentially increasing its half-life and exposure (AUC) compared to the non-deuterated version.[5][6][7] This allows for a clearer assessment of the compound's intrinsic properties.

• Metabolic Pathway Elucidation: It serves as an invaluable tool to trace the metabolic fate of the parent drug, Lidocaine, and its primary metabolite, MEGX.

• Internal Standard: In bioanalytical methods like Liquid Chromatography-Mass Spectrometry (LC-MS), the deuterated compound is the ideal internal standard for quantifying the non-deuterated (endogenous or administered) MEGX, ensuring high accuracy and precision in PK studies.[]

PART 1: Pre-Administration & Formulation Strategy

Principle of Vehicle Selection: The primary goal in early preclinical studies is to achieve consistent and maximal drug exposure to accurately assess pharmacokinetics and toxicology.[9][10] The choice of vehicle is critical and depends on the compound's physicochemical properties (especially solubility), the intended route of administration, and the animal species.[10][11] Poorly chosen vehicles can lead to erratic absorption, local irritation, and invalid experimental outcomes.[12]

Protocol 1: Vehicle Screening and Formulation Preparation

• Solubility Assessment: Begin by determining the solubility of the test article in a range of common, well-tolerated preclinical vehicles.[11]

  • Start with aqueous-based vehicles: Water, Saline (0.9% NaCl), Phosphate-Buffered Saline (PBS) pH 7.4.

  • If solubility is low (<1 mg/mL), screen co-solvents and surfactant-based systems. A common approach is to first dissolve the compound in a minimal amount of an organic solvent like DMSO and then dilute it with an aqueous vehicle.

• Vehicle Selection: Choose the simplest vehicle that achieves the required concentration and is appropriate for the route of administration. For intravenous (IV) administration, the final formulation must be a clear, sterile solution, free of particulates, and ideally isotonic with a pH close to physiological levels (6.8-7.2).[13][14]

• Formulation Preparation (Example: 5% DMSO in Saline):

  • Weigh the required amount of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide powder.

  • Add a volume of 100% DMSO equivalent to 5% of the final desired volume and vortex until the compound is fully dissolved.

  • Slowly add sterile saline (0.9% NaCl) to reach the final volume while vortexing to prevent precipitation.

  • For parenteral routes, the final solution must be sterile-filtered through a 0.22 µm filter into a sterile container.[13][14][15]

• Stability Check: Visually inspect the final formulation for any signs of precipitation or instability before administration.

Table 1: Common Preclinical Formulation Vehicles

Vehicle Composition	Common Routes	Key Considerations
0.9% Saline or Phosphate-Buffered Saline (PBS)	IV, IP, SC, PO	Preferred for water-soluble compounds. Must be sterile for parenteral routes.[13][14]
5-10% DMSO in Saline or PBS	IV, IP, SC, PO	Common for solubilizing compounds with poor aqueous solubility. High concentrations of DMSO can cause hemolysis (IV) or local irritation (SC).[12]
0.5% Methylcellulose (MC) or Carboxymethylcellulose (CMC) in Water	PO	Standard suspending agents for oral administration of insoluble compounds. Ensures uniform dosing.
Polyethylene Glycol 400 (PEG400)	IV, IP, PO	A water-miscible co-solvent used to increase solubility. Can be viscous.
20% Hydroxypropyl-β-Cyclodextrin (HPβCD) in Water	IV, IP, SC, PO	A solubilizing excipient that forms inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.

PART 2: Dosage and Administration Protocols in Rodent Models

Principle of Dosage Selection & Administration: Initial dose selection for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide should be guided by existing data on its parent compounds, Lidocaine and MEGX.[16][17][18] The route of administration is chosen based on the study's objective (e.g., IV for direct systemic exposure, PO to assess oral bioavailability). All procedures must adhere to approved institutional animal care and use committee (IACUC) guidelines to ensure animal welfare.[13][14][15][19]

Table 2: Recommended Administration Volumes & Needle Sizes for Rodents

Species	Route	Max Volume (mL/kg)	Needle/Tube Gauge
Mouse	IV	5-10	27-30 G
IP	10-20	25-27 G
SC	5-10	25-27 G
PO	10	20-22 G (flexible)
Rat	IV	5	25-27 G
IP	10	23-25 G
SC	5	23-25 G
PO	10	16-18 G (flexible)
Sources:[14][20][21][22]

Protocol 2: Intravenous (IV) Administration (Mouse/Rat Tail Vein)

• Animal Restraint: Place the animal in a suitable restraint device, allowing clear access to the tail. Warming the tail with a heat lamp or warm water can cause vasodilation, making the lateral tail veins more visible.

• Syringe Preparation: Load the sterile-filtered dosing solution into a sterile syringe fitted with an appropriate gauge needle (e.g., 27G for a mouse). Remove all air bubbles.

• Vein Identification: Identify one of the lateral tail veins. Swab the injection site with 70% ethanol.

• Needle Insertion: Insert the needle, bevel up, into the vein at a shallow angle. Successful entry is often confirmed by a small flash of blood in the needle hub.

• Injection: Inject the solution slowly and steadily. If significant resistance is felt or a subcutaneous bleb forms, the needle is not in the vein. Withdraw and attempt a new injection more proximally.

• Post-Injection: After injection, withdraw the needle and apply gentle pressure to the site with gauze to prevent bleeding. Monitor the animal for any adverse reactions before returning it to its cage.

Protocol 3: Intraperitoneal (IP) Administration (Mouse/Rat)

• Animal Restraint: Manually restrain the animal, ensuring the head is tilted downwards to move abdominal organs away from the injection site.

• Site Identification: The injection should be made in the lower abdominal quadrant, avoiding the midline to prevent puncture of the bladder or cecum.

• Needle Insertion: Insert the needle at a 30-45 degree angle into the peritoneal cavity. Aspirate briefly to ensure no blood or urine is drawn, confirming correct placement.

• Injection: Inject the solution smoothly.

• Post-Injection: Withdraw the needle and return the animal to its cage, monitoring for any signs of distress.

Protocol 4: Oral Gavage (PO) Administration (Mouse/Rat)

• Animal Restraint: Firmly restrain the animal and immobilize its head, ensuring the head and neck are extended to create a straight path to the esophagus.[21][23]

• Gavage Needle Measurement: Measure the gavage needle from the corner of the animal's mouth to the last rib to estimate the distance to the stomach. Mark this length on the needle to prevent over-insertion.[21][24]

• Needle Insertion: Insert the ball-tipped gavage needle into the diastema (gap behind the incisors) and gently advance it along the animal's upper palate towards the esophagus. The animal should swallow the tube as it passes. Do not force the needle; if there is resistance, withdraw and start again.[22]

• Injection: Once the needle is in place, administer the dose smoothly and slowly.[23]

• Post-Injection: Withdraw the needle gently along the same path of insertion. Monitor the animal for signs of respiratory distress (e.g., gasping, blue coloration), which could indicate accidental tracheal administration.[24]

PART 3: Experimental Workflow and Dosage Guidance

Diagram 1: General Preclinical PK Study Workflow

Caption: A typical workflow for an in vivo pharmacokinetic study.

Table 3: Example Starting Dosages Based on Lidocaine/MEGX Literature

These doses are provided as a starting point. The optimal dose for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide must be determined empirically for each specific study objective.

Parent Compound	Species	Route	Dose Range (mg/kg)	Study Context / Reference
Lidocaine	Rat	IV	2	Used to study the formation of MEGX in a model of endotoxic shock.[16]
Lidocaine	Rabbit	IV	6	Investigated the pharmacokinetics of lidocaine and MEGX formation in a model of bile duct obstruction.[17]
Lidocaine	Dog	IV	1	Used to measure MEGX formation as a test of liver function.[25]
Lidocaine	Horse	IV	1.3 (bolus)	Followed by a constant rate infusion to evaluate serum concentrations.[26]
Lidocaine	Dog/Cat	SC	3 - 8	General recommendation for subcutaneous and perineural injections in companion animals.[27]
Lidocaine	Cattle	N/A	1 - 4	Common therapeutic dose range for local anesthesia.[28]

Diagram 2: Illustrative Pharmacokinetic Sampling Timeline

Caption: Example blood sampling schedule for a rodent PK study.

PART 4: Mechanistic Context

Principle of Action: The pharmacological activity of MEGX, like its parent Lidocaine, stems from its ability to block voltage-gated sodium channels (VGSCs).[1][2] These channels are critical for the initiation and propagation of action potentials in excitable cells like neurons and cardiomyocytes.[1] By binding to a receptor site within the channel pore, the drug physically obstructs the flow of sodium ions, thereby stabilizing the neuronal membrane and preventing signal transmission.[1][3] This mechanism underlies its effects as both a local anesthetic and an antiarrhythmic agent. The block is often "use-dependent," meaning the drug has a higher affinity for channels that are frequently opening (i.e., in a rapidly firing neuron), which enhances its efficacy in pathological states.[29][30]

Diagram 3: Mechanism of Voltage-Gated Sodium Channel Blockade

Caption: Simplified model of sodium channel blockade by Lidocaine/MEGX.

References

• Sheets, M. F., & Hanck, D. A. (2007). Setting up for the block: the mechanism underlying lidocaine's use-dependent inhibition of sodium channels. The Journal of Physiology.
• Sheets, M. F., & Hanck, D. A. (2003). Molecular Action of Lidocaine on the Voltage Sensors of Sodium Channels. The Journal of general physiology.
• Vedantham, V., & Cannon, S. C. (1999). The Position of the Fast-Inactivation Gate during Lidocaine Block of Voltage-gated Na + Channels. The Journal of general physiology.
• Timmerman, P., et al. (2018). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy.
• Vedantham, V., & Cannon, S. C. (1999).
• University of Iowa Animal Care and Use Committee. (n.d.).
• Prezi. (n.d.).
• University Laboratory Animal Medicine (ULAM). (n.d.).
• Michigan State University IACUC. (n.d.).
• Altasciences. (n.d.).
• West Virginia University IACUC. (n.d.). WVU IACUC Guidelines: Administration of Substances to Research and Teaching Animals.
• BOC Sciences. (n.d.).
• Wang, P., & Chaudry, I. H. (1996). Endotoxic shock alters the pharmacokinetics of lidocaine and monoethylglycinexylidide. Critical care medicine.
• Evotec. (n.d.).
• Washington State University Institutional Animal Care and Use Committee. (2023).
• Vashishtha, V., et al. (2017). Effect of deuteration on the single dose pharmacokinetic properties and postoperative analgesic activity of methadone. Journal of pain research.
• Wikipedia. (n.d.).
• Singh, R., & Sharma, P. (2010). Preclinical formulations for discovery and toxicology: physicochemical challenges. Expert opinion on drug metabolism & toxicology.
• Pirali, T., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges.
• Nakamoto, Y., et al. (1997). Effect of phenobarbital on the pharmacokinetics of lidocaine, monoethylglycinexylidide and 3-hydroxylidocaine in the rat: correlation with P450 isoform levels. Drug metabolism and disposition.
• DavosPharma. (n.d.). Preclinical Formulations That Don't Break Your IND and Keep Studies On Track.
• Sharma, P., & Singh, R. (2010).
• Garmon, E. H., & Huecker, M. R. (2024). Lidocaine. In StatPearls.
• VetOne. (2025). Lidocaine HCl 2% Injection for Animal Use. Drugs.com.
• Keating, S. (n.d.). Small Animal Local and Regional Anesthesia.
• European Agency for the Evaluation of Medicinal Products. (1998). Lidocaine. Committee for Veterinary Medicinal Products.
• Shafford, H. L. (2023). Local Anesthetic Agents in Companion Animal Veterinary Practice. Today's Veterinary Practice.
• Oellerich, M., et al. (1994). Formation of monoethylglycinexylidide (MEGX) in clinically healthy dogs. Journal of veterinary medicine.
• San Diego State University. (n.d.). Oral Gavage - Rodent. Research | SDSU.
• University of California, San Francisco IACUC. (n.d.).
• Lee, G., et al. (2021). Evaluation of Lidocaine and Metabolite Pharmacokinetics in Hyaluronic Acid Injection. Pharmaceutics.
• Virginia Tech IACUC. (2017). SOP: Mouse Oral Gavage.
• Reichel, C., et al. (1999). The lignocaine metabolite (MEGX) liver function test and P-450 induction in humans. British journal of clinical pharmacology.
• University of British Columbia Animal Care Committee. (2021). TECH 09a - Oral Dosing (Gavage) in Adult Mice SOP.
• Patkowski, W., et al. (1995). Pharmacokinetics of lidocaine and its major metabolite- monoethylglycinexylidide (MEGX) in rabbits with experimental common bile duct obstruction. European journal of drug metabolism and pharmacokinetics.
• Sakurai, T., et al. (1989). Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384)
• Al KF, et al. (2020). Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. Microbial Biotechnology.
• Chandel, B., et al. (1995). MEGX (Monoethylglycinexylidide): A Novel in Vivo Test to Measure Early Hepatic Dysfunction After Hypovolemic Shock. Shock.
• De Cozar, M., et al. (2013). Serum Concentrations of Lidocaine and Its Metabolites MEGX and GX During and After Prolonged Intravenous Infusion of Lidocaine in Horses after Colic Surgery.
• Van der Mierden, S., et al. (2012). Cardiovascular, respiratory, gastrointestinal and behavioral effects of intravenous lidocaine in healthy, conscious horses and evaluation of the relationship with lidocaine and monoethylglycinexylidide serum concentrations.
• Oubaha, I., et al. (2025). N′-(2,6-Dimethylphenyl)-N-phenylmethanimidamide.
• Sakurai, T., et al. (1989). Effects of N-(2,6-Dimethylphenyl)-2-(2-Oxo-1-Pyrrolidinyl) Acetamide (DM-9384) on. Semantic Scholar.

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Technical Notes & Optimization

"solubility issues with N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide and solutions"

Technical Support Center: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

An Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support guide for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals. The insights herein are framed from the perspective of a Senior Application Scientist to ensure that the guidance is not only technically accurate but also practical for your experimental needs.

The subject compound is a deuterated analog of Lidocaine. For the purposes of solubility, its behavior is nearly identical to that of the well-characterized Lidocaine free base. The primary challenge researchers face is the compound's low solubility in aqueous solutions at neutral pH, a direct consequence of its chemical structure.[1][2] This guide will walk you through the science behind this issue and provide robust, validated protocols to resolve it.

Troubleshooting Guide: Common Solubility Issues & Solutions

This section addresses specific problems you may encounter in the laboratory. Each solution is presented with a step-by-step protocol and an explanation of the underlying scientific principles.

Q1: My compound, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, won't dissolve in my neutral aqueous buffer (e.g., PBS pH 7.4). What's happening and how do I fix it?

Root Cause Analysis: Your compound is a weak base with a tertiary amine group. The pKa of this amine is approximately 7.7-7.9.[3][4][5] The pKa is the pH at which 50% of the molecules are in the ionized (protonated, charged) form and 50% are in the non-ionized (free base, neutral) form.[4] The neutral free base is poorly soluble in water, while the protonated form is highly water-soluble.[1][2][6] At a physiological pH of 7.4, a significant portion of the compound (approximately 75%) exists in the charged, soluble form, but the remaining 25% is in the neutral, insoluble form, which is often enough to prevent complete dissolution, especially at higher concentrations.[4][7]

Solution: pH-Mediated Dissolution Protocol

The most effective solution is to protonate the tertiary amine by lowering the pH, fully dissolving the compound, and then carefully readjusting the pH back to your target.

Step-by-Step Protocol:

• Weigh Compound: Accurately weigh the required amount of your compound.

• Add Acidified Water: Add a portion (e.g., 80%) of your final required volume of purified water. While stirring, add 1N HCl dropwise until the pH of the suspension is between 4.0 and 5.0.[1]

• Confirm Dissolution: Continue stirring. The compound should fully dissolve as the acidic environment protonates the amine, forming the highly soluble hydrochloride salt in situ. The solution should become completely clear.

• Buffer Addition: If you are preparing a buffered solution (like PBS), you can now add the concentrated buffer components.

• Final pH Adjustment: Carefully add a base (e.g., 1N NaOH) dropwise to bring the pH up to your desired final value (e.g., 7.4). Crucially, do not overshoot the pH , as this will cause the compound to convert back to its free base form and precipitate out of solution.[1]

• Final Volume: Add purified water to reach your final target volume and mix thoroughly.

• Validation: Visually inspect the final solution for any signs of cloudiness or precipitation.

Q2: I need to prepare a high-concentration stock solution. What solvent should I use?

Root Cause Analysis: When aqueous solutions are not feasible due to very high concentration requirements, organic co-solvents are the preferred method. These solvents work by reducing the overall polarity of the solvent system, making it more favorable for a lipophilic compound to dissolve.[8][9][10]

Solution: Utilizing Organic Co-solvents

Commonly used, water-miscible organic solvents are excellent choices for creating concentrated stock solutions.

Step-by-Step Protocol:

• Select a Solvent: Based on the table below, choose an appropriate solvent. Dimethyl sulfoxide (DMSO) and ethanol are standard choices in many research labs.

• Dissolve Compound: Add the weighed compound to your chosen solvent. Use gentle vortexing or sonication to aid dissolution. For this class of compounds, solubility in these solvents is typically high.

• Storage: Store the stock solution in a tightly sealed vial, protected from light, and at the recommended temperature (typically -20°C or -80°C) to ensure stability.

• Experimental Use: When preparing your working solution, add the required volume of the organic stock to your aqueous buffer. Important: Add the stock solution to the buffer while vortexing the buffer to ensure rapid mixing and minimize the risk of localized high concentrations that can cause precipitation. Always check the final concentration of the organic solvent to ensure it is compatible with your experimental system (e.g., most cell-based assays require a final DMSO concentration of <0.5%).

Data Table: Solubility of Lidocaine (Proxy) in Various Solvents

Solvent	Type	Solubility	Reference
Water	Aqueous	410 mg/L (0.41 mg/mL)	[3]
Ethanol	Organic Co-solvent	Soluble / Freely Soluble	[1][3][11]
DMSO	Organic Co-solvent	High	[12]
Chloroform	Organic	Soluble / Very Soluble	[3][11][13]
Ether	Organic	Freely Soluble	[3]
Oils	Non-polar	Soluble	[3][11]

Mandatory Visualization

Decision Tree for Troubleshooting Solubility

The following diagram outlines a logical workflow for addressing solubility issues with N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

A decision-making workflow for selecting the appropriate solubilization strategy.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in solubility between the free base and a salt form (e.g., HCl salt)? The free base form of the molecule is neutral and lipophilic ("fat-loving"), which makes it poorly soluble in polar solvents like water.[1][11] When it reacts with an acid like HCl, the tertiary amine becomes protonated, acquiring a positive charge. This charged species, the hydrochloride salt, is an ion. Ionic compounds are much more readily solvated by the polar water molecules, leading to a dramatic increase in aqueous solubility.[2][6][14]

Q2: Are there alternative solubilization strategies besides pH adjustment and co-solvents? Yes, for particularly challenging formulations, more advanced methods can be employed. These are common in drug development:

• Cyclodextrins: These are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[15][16] They can encapsulate the poorly soluble drug molecule, effectively shielding it from the aqueous environment and increasing its apparent solubility.[17][18]

• Surfactants: Surfactants, like polysorbate 20, are molecules that have both water-loving (hydrophilic) and fat-loving (hydrophobic) regions.[19] Above a certain concentration, they form micelles, which can encapsulate the drug within their hydrophobic cores, allowing it to be dispersed in an aqueous solution.

Q3: How does the deuteration, (2H5)ethyl, affect the solubility of this compound? For the purposes of preparing laboratory solutions, the effect of deuteration on macroscopic physical properties like solubility is negligible. Deuterium substitution can subtly alter properties like pKa and metabolic stability (the kinetic isotope effect), which is often the reason for its use in drug development studies. However, it does not significantly change the polarity or the fundamental acid-base chemistry that governs its solubility. Therefore, all solubility strategies applicable to Lidocaine are directly applicable to its deuterated analog.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 3676, Lidocaine. Retrieved from [Link]

• Gali, A. D., Cîrdeiu, A., Ghetu, N., Vasile, C., Tuchiluș, C., & Profire, L. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 17(3), 288.

• Gali, A. D., Cîrdeiu, A., Ghetu, N., Vasile, C., Tuchiluș, C., & Profire, L. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Retrieved from [Link]

• Jadhav, P. (2018). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]

• Todkar, S. S., Jangam, S. R., & Kothawade, S. N. (2023). cyclodextrin in novel formulations and solubility enhancement techniques: a review. Journal of Drug Delivery and Therapeutics, 13(7), 173-181.

• Cosolvent. (n.d.). ScienceDirect. Retrieved from [Link]

• Al-Ghananeem, A. M. (2012). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. University of Greenwich.
• Hassan, S., & Amer, M. (2021). Molecular mechanisms of lidocaine. Annals of Medicine and Surgery, 69, 102737.

• Local Anaesthetics. (2023). Anaestheasier. Retrieved from [Link]

• Co-solvent: Significance and symbolism. (n.d.). My EndNote. Retrieved from [Link] enhancers/term/co-solvent

• Lidocaine. (n.d.). FRCA Notes. Retrieved from [Link]

• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Cosolvent. (n.d.). Wikipedia. Retrieved from [Link]

• Lidocaine vs. Lidocaine HCl. (2021). The PCCA Blog. Retrieved from [Link]

• Lidocaine vs Lidocaine HCl – Chemical Comparison and Lab. Use. (n.d.). CristalChem. Retrieved from [Link]

• Cosolvent - The 'Medicinal Magician' in The Laboratory. (n.d.). Shandong IRO Chelating Chemical Co., Ltd. Retrieved from [Link]

• Stasiowska-Kik, M., & Starościak, B. (2023). A Review of the Lidocaine in the Perioperative Period. Journal of Personalized Medicine, 13(12), 1699.

• Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve? (n.d.). Formulator's Corner. Retrieved from [Link]

• Ortiz, C. P., Delgado, D. R., & Martínez, F. (2016). Equilibrium solubility and apparent specific volume of lidocaine.HCl.H 2 O in some {cosolvent (1) + water (2)} mixtures at 298.2 K. Revista Colombiana de Ciencias Químico-Farmacéuticas, 45(1), 123-138.
• Dev, S., Singh, P., Singh, S., & Singh, R. (2018). Formulation and Evaluation of Lignocaine Hydrochloride Topical gel. Research Journal of Pharmacy and Technology, 11(11), 5006-5009.
• Chen, J., Wang, Z., & Hao, H. (2020). Determination and correlation of solubility with thermodynamic analysis of lidocaine hydrochloride in pure and binary solvents.

• How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract? (2019). ResearchGate. Retrieved from [Link]

• Mohammadi-Samani, S., Adrangi, S., & Nokhodchi, A. (2018). Preparation and Characterization of Lidocaine-Loaded, Microemulsion-Based Topical Gels. Pharmaceutical Sciences, 24(4), 279-288.

• 4 Strategies To Formulate Poorly Soluble APIs. (2023). Drug Discovery Online. Retrieved from [Link]

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. (n.d.). Ascendia Pharma. Retrieved from [Link]

• Lidocaine Base|137-58-6. (n.d.). Zhejiang Synose Tech Co., Ltd. Retrieved from [Link]

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Technical Support Center: Improving the Stability of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in Aqueous Solutions

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Document ID: TSC-2026-01-A

Last Updated: January 7, 2026

Introduction

Welcome to the technical support center for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. This guide is designed for researchers, scientists, and drug development professionals who are working with this molecule and encountering stability challenges in aqueous media. The structural similarity of this compound to lidocaine—featuring a sterically hindered anilide bond—makes it susceptible to specific degradation pathways, primarily hydrolysis and oxidation.[1][2] Understanding and mitigating these pathways is critical for obtaining reliable experimental data and developing a viable, stable formulation.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you diagnose, resolve, and proactively prevent stability issues.

Section 1: Foundational Science - Understanding Degradation Pathways

To effectively troubleshoot, one must first understand the underlying chemical mechanisms driving the degradation of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. The two primary pathways of concern are hydrolysis and oxidation.

Hydrolytic Degradation

The core of the molecule contains an amide bond (an anilide) which is susceptible to cleavage by water. This reaction, known as hydrolysis, is catalyzed by both acid (H+) and base (OH-).[3][4] The rate of hydrolysis is highly dependent on the pH of the solution.[1][5]

• Acid-Catalyzed Hydrolysis: At low pH, the carbonyl oxygen of the amide is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: At high pH, a hydroxide ion directly attacks the carbonyl carbon, forming a tetrahedral intermediate that subsequently collapses, cleaving the C-N bond.[6]

For structurally related compounds like lidocaine, a broad pH range of maximum stability is typically observed between pH 3 and 6.[1][5] Outside of this range, the degradation rate increases significantly. The primary hydrolytic degradation products are 2,6-dimethylaniline and N-(2H5)ethylglycine .

Oxidative Degradation

Oxidation is the second most common degradation pathway for pharmaceuticals after hydrolysis.[7] The secondary amine in the glycinamide side chain and potentially the activated aromatic ring are susceptible to oxidation. This can be initiated by atmospheric oxygen (autooxidation), trace metal ions, or reactive oxygen species like peroxides that may be present as impurities in excipients.[7][8]

• Amine Oxidation: The secondary amine can be oxidized to form various products, including N-oxides or hydroxylamines.[9][10]

• Metal-Catalyzed Oxidation: Trace metal ions such as Cu2+ and Fe2+/Fe3+ can catalyze the formation of reactive oxygen species, significantly accelerating degradation.[1][5][8]

• Photodegradation: Exposure to UV or visible light can provide the energy needed to initiate oxidative reactions.[11]

Oxidative degradation often leads to the formation of colored byproducts, resulting in a yellowing of the solution.

Sources

• 1. Stability of lidocaine in aqueous solution: effect of temperature, pH, buffer, and metal ions on amide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Stability of Lidocaine in Aqueous Solution: Effect of Temperature, pH, Buffer, and Metal Ions on Amide Hydrolysis | Semantic Scholar [semanticscholar.org]
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• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Identification of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide Degradation Products

Welcome to the technical support center for the analysis of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide and its potential degradation products. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, experience-based answers to common questions and troubleshooting scenarios encountered during stability testing and impurity profiling.

The molecule , a deuterated analog of a lidocaine-related structure, presents unique analytical challenges. This guide will equip you with the knowledge to anticipate degradation pathways, design robust experiments, and confidently identify unknown impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most probable degradation pathways for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide?

A1: Based on its chemical structure—a tertiary amide linked to a substituted aromatic ring—we can predict several primary degradation pathways under stress conditions. These pathways are crucial for designing your analytical methods and for searching for expected masses in your mass spectrometry data.[1][2] The molecule's core structure is similar to that of Lidocaine, making its degradation profile comparable.

• Hydrolytic Cleavage: The amide bond is the most likely point of hydrolytic attack, especially under acidic or basic conditions.[2][3][4] This would cleave the molecule into two primary fragments:

  • 2,6-dimethylaniline: A common degradant for this class of compounds.

  • N-(2H5)ethylglycine: The deuterated side chain.

• Oxidation: The tertiary amine is susceptible to oxidation, which can lead to the formation of an N-oxide derivative.[5][6][7][8] This is a common metabolic and degradation route for molecules with tertiary amine functionalities.[5][9] The aromatic ring could also undergo hydroxylation, though this is typically less favored than N-oxidation.

• Dealkylation: The deuterated ethyl group (or the entire glycinamide side chain) could be cleaved, although this is generally a metabolic route (N-dealkylation) rather than a common chemical degradation pathway unless under very harsh conditions.[10]

Understanding these pathways is the first step in developing a stability-indicating method, as required by regulatory bodies like the FDA and ICH.[1][11][12]

Predicted Degradation Pathways

Caption: Predicted primary degradation routes for the target molecule.

Q2: How should I design a forced degradation study for this compound?

A2: A forced degradation or stress testing study is essential to identify likely degradation products and establish the stability-indicating nature of your analytical methods.[1][13] The goal is to achieve modest degradation (typically 5-20%) to see primary degradants without overly complex secondary degradation.[14]

Your study should encompass the following conditions as recommended by ICH guidelines:[1][12][13]

Stress Condition	Recommended Reagents & Conditions	Rationale & Causality
Acid Hydrolysis	0.1 M HCl, heated (e.g., 60-80°C) for several hours.	Targets the amide bond for cleavage. Heating accelerates the reaction to produce detectable degradants in a reasonable timeframe.[12]
Base Hydrolysis	0.1 M NaOH, heated (e.g., 60-80°C) for several hours.	Also targets the amide bond. Comparing acid vs. base results can provide insight into the degradation mechanism.[12]
Oxidation	3-30% H₂O₂, ambient temperature.	Specifically targets electron-rich sites like the tertiary amine to form N-oxides.[5] The concentration may need optimization.
Thermal	Dry heat (e.g., 105-120°C) for 24-72 hours.[8][12]	Assesses the solid-state stability of the molecule. Lack of degradation indicates good thermal stability.[5]
Photolytic	Expose solution & solid to UV/Vis light (ICH Q1B options).	Evaluates light sensitivity. A photostable compound will show no significant degradation compared to a dark control.[12]

Key Experimental Insight: Always run a control sample (your compound in the same solvent, without the stressor) in parallel for each condition. This helps differentiate actual degradation from simple experimental variability. The deuterated nature of your compound is an advantage; it acts as a built-in tracer, making it easier to distinguish parent-related species from matrix or solvent-related artifacts in mass spectrometry.

Q3: What is the best analytical technique for identifying these degradation products?

A3: The gold standard for identifying and characterizing unknown drug impurities is Liquid Chromatography coupled with Mass Spectrometry (LC-MS) , particularly high-resolution mass spectrometry (HRMS) like Q-TOF or Orbitrap systems.[15][16][17][18][19]

• Why LC-MS? This hyphenated technique provides both chromatographic separation and mass analysis.[20][21]

  • LC (Liquid Chromatography): Separates the parent compound from its degradation products based on polarity. A good stability-indicating method will show baseline resolution between the main peak and all impurity peaks.[1]

  • MS (Mass Spectrometry): Provides the mass-to-charge ratio (m/z) of the separated compounds. HRMS allows for the determination of the exact mass and elemental formula, which is critical for identifying an unknown structure.[18][21] Tandem MS (MS/MS) capabilities are crucial for structural elucidation by analyzing fragmentation patterns.[16][21]

Expert Tip: Use a modern reversed-phase C18 column with a gradient elution starting with a high aqueous mobile phase. This will ensure retention of the polar hydrolysis products while still allowing for the elution of the more non-polar parent compound.

Troubleshooting Guides

Problem 1: I can't achieve good chromatographic separation between the parent compound and an unknown impurity.

Solution Workflow:

• Modify the Mobile Phase Gradient:

  • Cause: A steep gradient may not provide enough resolving power.

  • Action: Make the gradient shallower around the elution time of the co-eluting peaks. For example, if the peaks elute at 40% Acetonitrile, change the gradient from 35-45% over 10 minutes instead of 2 minutes. This increases the residence time on the column, allowing for better separation.

• Change the Mobile Phase pH:

  • Cause: The ionization state of your analyte and impurities affects their retention on a reversed-phase column. The parent compound has a tertiary amine, making its retention pH-dependent.

  • Action: Adjust the pH of the aqueous mobile phase. For a basic compound, moving the pH further from its pKa (e.g., using a low pH buffer like 0.1% formic acid, pH ~2.7) will make it more polar and elute earlier. Conversely, a higher pH (e.g., ammonium formate, pH ~6.8) will make it less polar and retain it longer. Experiment with different pH values to maximize the retention time difference between the parent and the impurity.

• Try a Different Column Chemistry:

  • Cause: A standard C18 column separates primarily on hydrophobicity. If the impurity has similar hydrophobicity, separation will be poor.

  • Action: Switch to a column with a different selectivity. A Phenyl-Hexyl column offers pi-pi interactions, which can help separate compounds with aromatic rings. A Pentafluorophenyl (PFP) column provides alternative selectivity through dipole-dipole and ion-exchange interactions.

Problem 2: I see a peak in my mass spectrum, but I'm having trouble confirming its structure.

Solution Workflow:

This is where the power of high-resolution tandem mass spectrometry (MS/MS) is indispensable.[21]

• Confirm the Elemental Formula:

  • Action: Use the accurate mass measurement from your HRMS instrument to determine the most likely elemental formula. Good mass accuracy (< 5 ppm) is crucial. The presence of the five deuterium atoms provides a unique isotopic pattern that can help confirm that the impurity is related to the parent compound.

• Perform MS/MS Fragmentation:

  • Action: Isolate the precursor ion (the m/z of your unknown impurity) in the mass spectrometer and fragment it. Analyze the resulting product ions.

  • Causality & Logic: Compare the fragmentation pattern of the impurity to that of the parent compound.

    • If it's an N-oxide: You will likely see a neutral loss of 16 Da (oxygen) upon fragmentation.

    • If it's a hydrolysis product (e.g., 2,6-dimethylaniline): The fragmentation pattern should match a known standard of this compound.

    • Common Fragments: Look for fragments that are common to both the parent and the impurity. For example, the 2,6-dimethylphenyl moiety should be present in most degradants except the N-(2H5)ethylglycine fragment.

• Use Isotope Labeling to Your Advantage:

  • Action: The (2H5)ethyl group is a stable isotope label. Any fragment containing this group will have a mass 5 Da higher than its non-deuterated counterpart. This is a powerful tool for confirming which part of the molecule a specific fragment ion comes from.

Forced Degradation & Analysis Workflow

Caption: General workflow for forced degradation and impurity identification.

References

• Alsante, K. M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review . Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Niessen, W. M. (1998). LC-MS and CE-MS Strategies in Impurity Profiling . CHIMIA. Available at: [Link]

• Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update . American Journal of Chemistry. Available at: [Link]

• FDA. (2014). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions . Pharmaceutical Technology. Available at: [Link]

• PubChem. Lidocaine Compound Summary . National Center for Biotechnology Information. Available at: [Link]

• Kadioglu, Y., et al. (2013). Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods . Iranian Journal of Pharmaceutical Research. Available at: [Link]

• JoVE. (2025). Phase I Reactions: Hydrolytic Reactions . Journal of Visualized Experiments. Available at: [Link]

• ResolveMass Laboratories Inc. Impurity Profiling and Characterization for Generic Project Submission to USFDA . Available at: [Link]

• Patel, A., et al. (2016). Forced Degradation Studies: Regulatory Considerations and Implementation . BioProcess International. Available at: [Link]

Sources

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Video: Phase I Reactions: Hydrolytic Reactions [jove.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN112521315A - Preparation method of lidocaine degradation impurities - Google Patents [patents.google.com]
• 7. [PDF] Investigation of Behavior of Forced Degradation of Lidocaine HCl by NMR Spectroscopy and GC-FID Methods: Validation of GC-FID Method for Determination of Related Substance in Pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 8. scribd.com [scribd.com]
• 9. Molecular mechanisms of lidocaine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lidocaine | C14H22N2O | CID 3676 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pharmtech.com [pharmtech.com]
• 13. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chimia.ch [chimia.ch]
• 17. resolvemass.ca [resolvemass.ca]
• 18. mdpi.com [mdpi.com]
• 19. ijmr.net.in [ijmr.net.in]
• 20. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 21. synthinkchemicals.com [synthinkchemicals.com]

Technical Support Center: Electrophysiology Recordings with N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide

Introduction: This guide provides in-depth troubleshooting support for researchers using N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide in electrophysiology experiments. This compound is a structural analog of Lidocaine and is presumed to function as a voltage-gated sodium channel (NaV) blocker. Its deuterated ethyl group may influence its metabolic stability and pharmacokinetic profile, but its primary mechanism of action is expected to be the inhibition of sodium currents. This document addresses common issues encountered during patch-clamp, field potential, and other electrophysiological recordings.

Section 1: Compound Profile & Mechanism of Action

N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide belongs to the class of local anesthetics. Its primary molecular target is the alpha subunit of voltage-gated sodium channels.

Mechanism of Action: Like Lidocaine, this compound is expected to cross the cell membrane in its neutral form and bind to the inner pore of the sodium channel in its protonated, charged form. The binding site is located within the S6 transmembrane segment of domain IV. This binding stabilizes the channel in its inactivated state, preventing the influx of sodium ions that is necessary for the rising phase of an action potential. This results in a dose-dependent decrease in neuronal excitability.

The blockade by local anesthetics is often "use-dependent" or "phasic," meaning the drug binds with higher affinity to channels that are frequently opening and inactivating, such as in rapidly firing neurons. This is a critical concept for experimental design and data interpretation.

Caption: Mechanism of Use-Dependent Sodium Channel Blockade.

Section 2: Troubleshooting Guide & FAQs

This section is organized by common experimental problems. Each entry details potential causes and provides actionable solutions and protocols.

FAQ 1: I am not seeing any effect of the drug on my recordings.

Potential Cause 1: Incorrect Drug Concentration or Preparation The compound may not be reaching the target at a sufficient concentration. This can be due to errors in calculating dilutions, degradation of the compound, or issues with solubility.

Solution:

• Verify Stock Solution: Prepare a fresh stock solution. The hydrochloride salt form of lidocaine analogs is generally water-soluble, while the free base form requires an organic solvent like DMSO for the initial stock. Ensure the final DMSO concentration in your recording solution is low (<0.1%) to avoid solvent effects.

• Check Working Concentration: The effective concentration (IC50) for lidocaine-like compounds can vary significantly based on the cell type, firing frequency, and membrane potential. For initial experiments, use a concentration range from 1 µM to 100 µM.

• Confirm Application Method: Ensure your drug application system is functioning correctly. If using a perfusion system, check for leaks and ensure the flow rate allows for complete exchange of the bath solution around the recorded cell.

Protocol: Validating Drug Application System

• Prepare a control solution and a solution containing a high concentration of potassium chloride (e.g., 30 mM KCl).

• Perform a whole-cell recording and hold the cell at a negative potential (e.g., -70 mV).

• Perfuse the high KCl solution. You should observe a rapid and significant depolarization of the membrane potential, confirming your perfusion system is working.

• Wash out with the control solution to see the potential return to baseline.

Potential Cause 2: Channel State-Dependence The drug may have a low affinity for sodium channels in the resting state. If your stimulation protocol does not adequately activate or inactivate the channels, the drug's effect will be minimal.

Solution:

• Implement a "Use-Dependence" Protocol: To maximize drug binding, apply a train of depolarizing pulses (e.g., 10-20 pulses at 10-20 Hz) immediately after drug application. This will drive channels into the open and inactivated states, enhancing the block.

• Adjust Holding Potential: Holding the cell at a more depolarized potential (e.g., -60 mV instead of -90 mV) will increase the proportion of channels in the inactivated state, which can increase the affinity for some blockers.

Caption: Workflow for Troubleshooting Lack of Drug Effect.

FAQ 2: The recording becomes unstable after applying the drug.

Potential Cause 1: Off-Target Effects While selective for sodium channels, high concentrations of lidocaine-like drugs can affect other ion channels, such as potassium and calcium channels, or even membrane properties directly. This can lead to changes in resting membrane potential, input resistance, and overall recording stability.

Solution:

• Perform a Dose-Response Curve: Determine the lowest effective concentration to minimize off-target effects. Start with a low concentration and incrementally increase it until the desired effect on sodium currents is achieved.

• Use Specific Ion Channel Blockers: To isolate the effect on sodium channels, co-apply blockers for other channels that may be contributing to the instability (e.g., TEA for potassium channels, Cadmium for calcium channels), if compatible with your experimental goals.

• Monitor Seal Resistance: During whole-cell recordings, continuously monitor the seal resistance. A significant drop after drug application could indicate a direct effect on the membrane or cell health.

Potential Cause 2: pH Shift in Solution If the drug is dissolved in a vehicle (like DMSO) at a high concentration or if the drug itself is acidic or basic, it can alter the pH of your final recording solution, affecting both channel function and cell health.

Solution:

• Check pH of Final Solution: Always measure and, if necessary, adjust the pH of your external solution after adding the drug and any other compounds. The pH should be stable and within the physiological range (typically 7.3-7.4).

Table 1: Recommended Starting Concentrations and Parameters

Parameter	Recommended Value	Rationale
Stock Solution Conc.	10-100 mM in DMSO or H₂O	Creates a concentrated stock for accurate serial dilutions.
Final Solvent Conc.	< 0.1% (e.g., 1:1000 dilution)	Minimizes solvent effects on neuronal membranes and ion channels.
Working Drug Conc.	1 µM - 100 µM	Covers the typical range from threshold effect to complete block for most NaV subtypes.
Application Time	2-5 minutes	Allows for complete solution exchange and drug equilibration.
Washout Time	5-15 minutes	The block from local anesthetics is typically reversible, but washout can be slow.

FAQ 3: The effect of the drug is not reversible (does not wash out).

Potential Cause 1: Slow Unbinding Kinetics or Membrane Sequestration Lidocaine and its analogs are lipophilic and can accumulate in the lipid bilayer of the cell membrane. This creates a local reservoir of the drug, leading to a very slow washout as the compound leaches back into the aqueous solution.

Solution:

• Prolonged Washout: Increase the washout period significantly, up to 15-20 minutes or longer, while maintaining a high perfusion rate.

• Include a "Trap" in the Washout Solution: In some cases, adding a protein like bovine serum albumin (BSA, 0.1%) to the washout solution can help sequester the lipophilic drug and facilitate its removal from the vicinity of the cell membrane.

• Perform Control Experiments: In your experimental design, always include a separate set of cells that are dedicated to washout controls to characterize the kinetics of recovery for your specific preparation.

Section 3: References

• Title: Local Anesthetics Source: StatPearls [Internet] URL: [Link]

• Title: Use-dependent block of sodium channels by local anesthetics and antiarrhythmics Source: Journal of Cardiovascular Pharmacology URL: [Link]

• Title: The effects of dimethyl sulfoxide (DMSO) on cellular systems in vitro Source: Biological Procedures Online URL: [Link]

• Title: Off-target effects of local anaesthetics: a narrative review Source: British Journal of Anaesthesia URL: [Link]

• Title: The role of membrane partitioning in the kinetics of drug action Source: British Journal of Pharmacology URL: [Link]

Technical Support Center: Optimizing N-(2,6-Dimethylphenyl)-N2-(2H₅)ethylglycinamide Concentration for In Vitro Experiments

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with N-(2,6-Dimethylphenyl)-N2-(2H₅)ethylglycinamide . This compound is a deuterated analog of lidocaine-like molecules, which are primarily known as sodium channel blockers.[1] The principles and protocols outlined here are designed to help you systematically determine the optimal concentration for your specific in vitro experimental model, ensuring data integrity and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is N-(2,6-Dimethylphenyl)-N2-(2H₅)ethylglycinamide and what is its likely mechanism of action?

A1: This compound is a deuterated structural analog of lidocaine.[2][3] Lidocaine and its analogs function primarily by blocking voltage-gated sodium channels in the cell membrane.[1] This blockade inhibits the initiation and conduction of nerve impulses, leading to local anesthetic effects. In in vitro cell-based assays, this mechanism can be leveraged to study ion channel function, neuronal activity, or pathways modulated by sodium influx. The deuterium ((2H₅)ethyl) labeling is a substitution of hydrogen with its heavier isotope, which can alter the compound's metabolic rate but is not expected to significantly change its fundamental mechanism of action in in vitro settings.[4]

Q2: What is a good starting concentration range for my initial experiments?

A2: For a novel compound, even an analog of a known drug, it is critical to establish an effective concentration range empirically. A broad dose-response curve is highly recommended for initial experiments.[5]

Recommended Starting Range	Rationale
10 nM to 100 µM	This wide range is likely to encompass the IC₅₀/EC₅₀ values for this class of compounds and will help identify the full sigmoidal dose-response curve, including the top and bottom plateaus.[6][7]

Starting with a wide range helps prevent missing the active window and provides a comprehensive view of the compound's potency and potential toxicity.

Q3: How should I prepare stock and working solutions of this compound?

A3: Most small molecules of this type exhibit poor water solubility. The recommended solvent for creating a high-concentration primary stock solution is dimethyl sulfoxide (DMSO).[5][8]

Protocol for Stock Solution Preparation:

• Prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO.[9]

• Ensure the compound is fully dissolved. Gentle vortexing or warming to 37°C can aid dissolution.[5]

• Aliquot the stock solution into small, ready-to-use volumes to minimize freeze-thaw cycles.[10]

• Store aliquots at -20°C for short-term (up to one month) or -80°C for long-term (up to six months) storage.[10]

When preparing working solutions, serially dilute the DMSO stock in your complete cell culture medium to achieve the final desired concentrations.

Q4: What is the maximum permissible DMSO concentration in my cell culture?

A4: This is a critical parameter. High concentrations of DMSO are toxic to cells.[11][12] The final concentration of DMSO in your experimental wells should be kept as low as possible, and a consistent concentration should be maintained across all wells, including vehicle controls.[13]

DMSO Concentration	General Effect on Mammalian Cells
< 0.1% (v/v)	Generally considered safe for most cell lines, including sensitive and primary cells.[14][15]
0.1% - 0.5% (v/v)	Tolerated by many robust cancer cell lines, but may induce off-target effects or stress responses.[9][16]
> 0.5% (v/v)	Often leads to significant cytotoxicity and can interfere with assay results.[11][15]

Best Practice: Always run a "vehicle-only" control group containing the same final concentration of DMSO as your compound-treated wells to account for any solvent-induced effects.[6][17]

Q5: Why are my results not reproducible between experiments?

A5: Lack of reproducibility is a common challenge that can stem from several factors.[13] Key areas to investigate include:

• Compound-Related Issues: Degradation of the compound due to improper storage or precipitation at working concentrations. Always visually inspect solutions for precipitates.[5][13]

• Cell Culture Variability: Use cells within a consistent and low passage number range. Ensure uniform cell seeding density, as this significantly impacts results.[13][18] Avoid letting cells become over-confluent before plating.[18]

• Assay Conditions: Inconsistent incubation times, temperature fluctuations, or variations in reagent preparation can all introduce variability.[13]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution & Rationale
No biological effect observed at any concentration.	1. Concentration too low: The tested range is below the compound's effective concentration. 2. Compound inactivity: The compound may have degraded. 3. Cell model insensitivity: The target (e.g., specific sodium channel subtype) may not be present or functionally relevant in your chosen cell line.	1. Expand the concentration range: Test up to 100 µM or higher, while monitoring for cytotoxicity. This ensures you do not miss a lower-potency effect. 2. Prepare fresh stock solutions: Use a new aliquot or freshly prepared stock to rule out degradation. 3. Validate your cell model: Confirm target expression (e.g., via qPCR or Western blot) or use a positive control compound known to work in your system.
High variability in data points within the same experiment.	1. Poor compound solubility: The compound is precipitating out of the media at higher concentrations. 2. Inconsistent cell seeding: Uneven cell distribution across the plate. 3. Edge effects in microplates: Evaporation from wells on the plate's perimeter.	1. Check for precipitation: Visually inspect wells under a microscope. If present, prepare a new stock at a lower concentration or pre-warm media to 37°C before adding the compound.[5] 2. Improve cell plating technique: Ensure a single-cell suspension before plating and use a multichannel pipette carefully.[13] 3. Mitigate edge effects: Do not use the outer wells of the plate for experimental data. Fill them with sterile PBS or media to create a humidity barrier.[19]
All cells die, even at the lowest concentrations.	1. High intrinsic cytotoxicity: The compound is broadly toxic to the cells, unrelated to its intended mechanism. 2. Contaminated compound stock: The stock solution may be contaminated. 3. Excessive DMSO concentration: The final DMSO concentration is too high.	1. Perform a cytotoxicity assay: Use a separate assay (e.g., LDH release or a viability dye) to determine the cytotoxic threshold and separate it from the pharmacological effect.[13][17] 2. Test a new vial/lot of the compound: This helps rule out a bad batch. 3. Recalculate your dilutions: Ensure the final DMSO concentration is non-toxic (ideally <0.1%).[11]
Dose-response curve is flat or biphasic (U-shaped).	1. Assay interference: The compound may interfere with the assay detection method (e.g., quenching fluorescence). 2. Off-target effects: At high concentrations, the compound may hit secondary targets, causing an opposing effect. 3. Compound aggregation: At high concentrations, the compound may form aggregates with different biological activities.	1. Run an interference control: Test the compound in a cell-free version of your assay to check for direct effects on the readout. 2. Use a secondary assay: Confirm the primary finding with an orthogonal assay that relies on a different detection principle.[20] 3. Lower the top concentration: Focus on the initial inhibitory part of the curve to determine the IC₅₀ for the primary target.

Experimental Workflow & Protocols

A systematic approach is essential for accurately determining the optimal concentration. The workflow below outlines the key stages.

Figure 1. Workflow for optimizing compound concentration.

Protocol 1: Determining the IC₅₀/EC₅₀ with a Dose-Response Assay

This protocol uses a cell viability assay (e.g., MTT, MTS, or CellTiter-Glo®) as an example endpoint. The principle is adaptable to any quantifiable biological output.[6][21]

• Cell Seeding: Plate your cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.[6]

• Compound Dilution:

  • Prepare a 2X final concentration serial dilution series of your compound in complete culture medium. For a 10-point curve from 100 µM to 50 nM, this involves creating dilutions at 200 µM, 20 µM, 2 µM, etc.

  • Include a "vehicle control" (medium with the same DMSO concentration as the highest compound dose) and a "no treatment" control.[6]

• Treatment: Remove the old medium from the cells and add an equal volume of the 2X compound dilutions to the appropriate wells. This results in a 1X final concentration.

• Incubation: Incubate the plate for a duration relevant to your biological question (e.g., 24, 48, or 72 hours).[6]

• Assay Readout: Add the viability reagent (e.g., MTS) according to the manufacturer's protocol and measure the absorbance or luminescence.[5]

• Data Analysis:

  • Normalize the data by setting the vehicle control as 100% viability and a "no cell" or "maximum kill" control as 0%.

  • Plot the normalized response (Y-axis) against the log of the compound concentration (X-axis).[7]

  • Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC₅₀ or EC₅₀ value.[7][22]

Figure 2. A typical inhibitory dose-response curve.

Protocol 2: Assessing Cytotoxicity with an LDH Release Assay

It is crucial to ensure that the observed effect is due to the intended pharmacological activity and not general cytotoxicity.[13] The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells into the culture medium.[17][23]

• Setup: Plate and treat cells with the compound as described in Protocol 1.

• Controls: Include three essential controls:

  • Vehicle Control: Cells treated with DMSO only.

  • No Cell Control: Medium only (for background).

  • Maximum LDH Release Control: Cells treated with a lysis buffer (provided in kits) to induce 100% cell death.[17]

• Sample Collection: After incubation, carefully collect a sample of the culture supernatant from each well.

• LDH Measurement: Perform the LDH reaction according to the manufacturer's kit instructions and measure the absorbance.

• Calculation: Calculate the percentage of cytotoxicity relative to the maximum release control. A concentration is generally considered non-toxic if it induces minimal LDH release compared to the vehicle control.

The Impact of Serum Protein Binding

A Critical Consideration: Components in fetal bovine serum (FBS), primarily albumin, can bind to small molecules.[24] This binding sequesters the compound, reducing its free and biologically active concentration.[25][26]

• Effect: The apparent potency (IC₅₀/EC₅₀) of a compound can be significantly lower (i.e., require a higher concentration) in the presence of high serum concentrations.[27]

• Recommendation: When comparing your results to data from biochemical (cell-free) assays, be aware that the effective concentration in your cell-based assay may need to be higher to account for protein binding. For critical experiments, consider measuring the free concentration of your compound in the specific medium used.[24][28]

References

• Vertex AI Search. (2017). What effects does DMSO have on cell assays? - Quora.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Experimental Variability with Small Molecule Inhibitors.
• Journal of Biotech Research. (2017).
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• Schmidt, S., et al. (n.d.). Effect of Protein Binding on the Pharmacological Activity of Highly Bound Antibiotics. NIH.
• Singh, M., et al. (2017). Effect of dimethyl sulfoxide on in vitro proliferation of skin fibroblast cells.
• de Oliveira, G. F., et al. (2024). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. NIH.
• ResearchGate. (n.d.). Effects of protein binding on in vitro toxicity.
• Benchchem. (n.d.).
• MedchemExpress.com. (n.d.). Lidocaine-d10 hydrochloride | Stable Isotope.
• Benchchem. (n.d.). Application Notes and Protocols for Small Molecule Inhibitors in Cell-Based Assays.
• NIH. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells.
• Kolli, A. R. (2023).
• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
• SciSpace. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages.
• InvivoChem. (n.d.). Frequently Asked Questions.
• ACS Publications. (2025). Quantitation and Error Measurements in Dose–Response Curves.
• Bohn, A., et al. (n.d.). Significance of protein binding in pharmacokinetics and pharmacodynamics.
• NIH. (n.d.).
• GraphPad. (n.d.). How Do I Perform a Dose-Response Experiment? - FAQ 2188.
• Sigma-Aldrich. (n.d.). How to Interpret Dose-Response Curves.
• ResearchGate. (n.d.). In vitro concentration-response curve and in vivo dose-response curves....
• Reddit. (2023).
• Biocompare. (2018). Ten Tips for Optimizing Cell-Based Assays.
• ResearchGate. (2014). What must be the maximum final DMSO % in a cell culture plate (24 well plate) if I have to dissolve my compound in DMSO?.
• Wikipedia. (n.d.).
• Marin Biologic Laboratories. (n.d.).
• NIH PubChem. (n.d.). Lidocaine.
• Captiv
• Howland, R. H. (2015).

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Technical Support Center: Mitigating Off-Target Effects of N-(2,6-Dimethylphenyl)-N2-ethylglycinamide Derivatives

A Senior Application Scientist's Guide for Researchers

Disclaimer: The compound N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide is not extensively characterized in publicly available literature. This guide is therefore constructed based on the well-documented pharmacology of structurally analogous compounds, primarily Class IB antiarrhythmics and local anesthetics such as Lidocaine, Mexiletine, and Tocainide.[1][2][3] The principles and methodologies described herein provide a robust framework for anticipating, identifying, and mitigating potential off-target effects for novel derivatives within this chemical class.

Frequently Asked Questions (FAQs)

Q1: What are the most probable off-target effects I should anticipate with my N-(2,6-Dimethylphenyl)-N2-ethylglycinamide derivative?

A1: Based on its structural similarity to compounds like lidocaine and mexiletine, the most probable off-target effects are centered on the central nervous system (CNS) and the cardiovascular system.[2][3] CNS effects often include dizziness, tremors, ataxia, and confusion.[2][4] Cardiovascular effects may involve interactions with other cardiac ion channels, potentially leading to arrhythmias, bradycardia, or hypotension.[1][2] Gastrointestinal disturbances such as nausea and vomiting are also commonly reported with this class of drugs.[4][5]

Q2: My compound shows excellent on-target activity. Why is screening for off-target effects crucial?

A2: High on-target potency does not guarantee safety or specificity. Off-target interactions are a primary cause of adverse drug reactions and can lead to the failure of promising drug candidates in later stages of development.[6] For instance, unintended blockade of the hERG potassium channel, a common off-target effect for many drugs, can lead to life-threatening cardiac arrhythmias (Torsades de Pointes).[1] Proactively identifying and designing out these effects saves significant time and resources.

Q3: At what stage of my research should I start investigating off-target effects?

A3: Off-target screening should be initiated as early as possible in the drug discovery pipeline.[6] Preliminary screens can be conducted on lead compounds to flag potential liabilities. As you optimize your compound, more comprehensive safety profiling should be integrated into your workflow. Early-stage screening allows you to use structure-activity relationships to mitigate off-target effects while preserving on-target potency.

Q4: What is the likely primary mechanism of action for my compound?

A4: The N-(2,6-dimethylphenyl)acetamide core is a classic pharmacophore for voltage-gated sodium channel (Nav) blockers.[7][8] Compounds like mexiletine and lidocaine primarily target the Nav1.5 channel in the heart to exert their antiarrhythmic effects and other Nav isoforms in neurons for anesthetic or analgesic effects.[1][9][10] It is highly probable that your compound's primary target is a member of the voltage-gated sodium channel family.

Troubleshooting Guide 1: Investigating Cardiovascular Off-Target Effects

A primary safety concern for this compound class is cardiotoxicity mediated by off-target ion channel interactions. While the intended effect may be on Nav1.5, promiscuous binding to other channels can disrupt the cardiac action potential.

Issue: Unexplained changes in cardiac rhythm or action potential duration in preclinical models.

This may manifest as QT interval prolongation in ECG recordings or unexpected changes in action potential morphology in cellular assays.

Causality & Mitigation Workflow:

• Hypothesis: The compound may be blocking cardiac potassium channels (e.g., hERG, KATP) or affecting calcium channels, in addition to its expected sodium channel blockade. Mexiletine, for instance, has been shown to inhibit the hERG channel with an IC50 of 3.7 µmol/L.[1]

• Initial Diagnosis (Broad Screening): Perform a broad ion channel panel screen (e.g., Safety 47 panel) at a contract research organization (CRO). This provides a comprehensive overview of potential off-target channel interactions at a standardized concentration (e.g., 10 µM).

• Specific Investigation (Dose-Response): If the initial screen flags specific channels (especially hERG), the next step is to determine the potency of the off-target interaction. Conduct detailed dose-response studies using patch-clamp electrophysiology to establish an IC50 value for the flagged channel(s).

• Mitigation Strategy:

  • Calculate a Safety Margin: Determine the ratio of the off-target IC50 to the on-target EC50/IC50. A larger safety margin (typically >100-fold) is desirable.

  • Structure-Activity Relationship (SAR) Studies: If the safety margin is insufficient, initiate medicinal chemistry efforts to modify the compound's structure. The goal is to ablate the off-target activity while retaining on-target potency. This is a key principle of rational drug design.[6]

Workflow for Investigating Off-Target Cardiovascular Effects

Caption: Workflow for identifying and mitigating cardiovascular off-target effects.

Troubleshooting Guide 2: Assessing Neurological Off-Target Effects

CNS side effects are frequently dose-limiting for this class of compounds.[1][2] Understanding and quantifying these effects is critical for determining the therapeutic window.

Issue: Animals in efficacy studies exhibit tremors, ataxia (incoordination), or sedation.

These are classic signs of CNS liability for sodium channel blockers and related molecules.[1][4]

Causality & Mitigation Workflow:

• Hypothesis: The compound is crossing the blood-brain barrier and modulating neuronal sodium channels or other CNS targets, leading to generalized neuronal depression or hyperexcitability.

• Initial Diagnosis (Observational Screen): Implement a systematic observational screen, such as a modified Irwin test or a functional observational battery (FOB), in your early in-vivo studies. This allows for the standardized scoring of various CNS-related parameters (e.g., gait, posture, arousal, tremor).

• Specific Investigation (Quantitative Assessment):

  • Motor Coordination: Use a rotarod test to quantify effects on motor coordination and balance. A dose-dependent decrease in the time an animal can remain on the rotating rod indicates ataxia.

  • Locomotor Activity: Use open-field activity chambers to measure spontaneous movement. This can quantify both sedative (decreased activity) and convulsant (increased activity) effects.

• Mitigation Strategy:

  • Determine the Therapeutic Index: Calculate the ratio between the dose causing the neurological side effect (e.g., TD50 from the rotarod test) and the dose required for efficacy (ED50). A larger therapeutic index is necessary for a viable drug candidate.

  • Brain Exposure: Measure the compound's concentration in the brain and plasma to calculate the brain-to-plasma ratio. If the therapeutic index is poor, medicinal chemistry efforts can be directed at reducing blood-brain barrier penetration (e.g., by increasing polarity) to create a peripherally-restricted analogue, if the therapeutic target is outside the CNS.

Data Summary: Off-Target Ion Channel Effects of Analogue Compounds

This table summarizes preclinical data for Mexiletine, a close structural and functional analog, to provide a quantitative reference for potential off-target interactions.

Off-Target Channel	Animal/Cell Model	Key Finding	Quantitative Data (IC50)	Reference
hERG Potassium Channel	HEK293 cells	Time- and voltage-dependent inhibition	3.7 ± 0.7 µmol/L	[1]
ATP-sensitive K+ (KATP) Channel	Guinea-pig ventricular cells	Activation of the channel	Significant increase in open probability at 100 µM	[1]

Key Experimental Protocol: Manual Patch-Clamp Assay for hERG Channel Inhibition

This protocol outlines the essential steps for determining the IC50 of a test compound on the hERG potassium channel, a critical cardiac safety assay.

Objective: To quantify the inhibitory effect of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide on the hERG current in a mammalian cell line.

Materials:

• HEK293 cells stably expressing the hERG channel.

• External solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES; pH 7.4 with NaOH.

• Internal solution (in mM): 130 KCl, 1 MgCl2, 1 CaCl2, 5 EGTA, 10 HEPES, 5 Mg-ATP; pH 7.2 with KOH.

• Test compound stock solution (e.g., 10 mM in DMSO).

• Patch-clamp rig (amplifier, micromanipulator, perfusion system).

Methodology:

• Cell Preparation: Plate HEK293-hERG cells onto glass coverslips 24-48 hours before the experiment.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-4 MΩ when filled with the internal solution.

• Establish Whole-Cell Configuration:

  • Transfer a coverslip to the recording chamber on the microscope stage and perfuse with the external solution.

  • Approach a single cell with the micropipette and form a giga-ohm seal (>1 GΩ).

  • Rupture the cell membrane to achieve the whole-cell configuration.

• Voltage Protocol & Recording:

  • Clamp the cell at a holding potential of -80 mV.

  • Apply a depolarizing step to +20 mV for 2 seconds to activate and then inactivate the hERG channels.

  • Apply a repolarizing step to -50 mV for 3 seconds. The characteristic "tail current" measured during this step is the primary measurement of hERG channel activity.

  • Repeat this voltage protocol at a steady frequency (e.g., every 15 seconds) to establish a stable baseline current.

• Compound Application:

  • Once a stable baseline is achieved, perfuse the cell with the external solution containing the first concentration of the test compound.

  • Allow the effect to reach a steady state (typically 3-5 minutes).

  • Wash out the compound with the control external solution to ensure reversibility.

  • Repeat the application and washout for a range of concentrations (e.g., 0.1, 0.3, 1, 3, 10 µM) to generate a dose-response curve.

• Data Analysis:

  • Measure the peak tail current amplitude at each concentration.

  • Normalize the data to the baseline control (0% inhibition) and a maximal blocking concentration (100% inhibition).

  • Fit the normalized data to the Hill equation to determine the IC50 value.

On-Target vs. Off-Target Signaling Pathway

Caption: On-target (Nav1.5) vs. potential off-target (hERG) channel interactions.

References

• Bialer, M., et al. (1999). Pharmacokinetic analysis and anticonvulsant activity of glycine and glycinamide derivatives. Epilepsy Research, 34(1), 1-13. [Link]

• Isoherranen, N., et al. (2001). Design and pharmacological activity of glycinamide and N-methoxy amide derivatives of analogs and constitutional isomers of valproic acid. Journal of Medicinal Chemistry, 44(13), 2147-2154. [Link]

• Bialer, M., et al. (1999). Structure-pharmacokinetic-pharmacodynamic relationships of N-alkyl derivatives of the new antiepileptic drug valproyl glycinamide. Epilepsia, 40(6), 675-684. [Link]

• Stankovic, S. & Valte, R. (2023). Mexiletine. In StatPearls. StatPearls Publishing. [Link]

• LifeMD. (2023). Lidocaine Side Effects and Interactions You Need to Know About. [Link]

• Snoeck, M., et al. (2022). Lidocaine: A Local Anesthetic, Its Adverse Effects and Management. Cureus, 14(9), e29011. [Link]

• Holmes, B., & Heel, R. C. (1981). Tocainide. A review of its pharmacological properties and therapeutic efficacy. Drugs, 21(3), 161-201. [Link]

• Roden, D. M., & Woosley, R. L. (1983). Chemistry, pharmacology, antiarrhythmic efficacy and adverse effects of tocainide hydrochloride, an orally active structural analog of lidocaine. Pharmacotherapy, 3(6), 316-323. [Link]

• Glick, S. D., et al. (2013). Glycinamide, a glycine pro-drug, induces antinociception by intraperitoneal or oral ingestion in ovariectomized rats. Life Sciences, 92(10), 576-581. [Link]

• Drugs.com. (2025). Tocainide Side Effects: Common, Severe, Long Term. [Link]

• Drugs.com. (2025). Mexiletine Side Effects: Common, Severe, Long Term. [Link]

• Ashok Kumar, C. K., et al. (2010). Tyrosine and glycine derivatives as potential prodrugs: design, synthesis, and pharmacological evaluation of amide derivatives of mefenamic acid. Journal of Enzyme Inhibition and Medicinal Chemistry, 25(4), 548-555. [Link]

• Mayo Clinic. (2025). Lidocaine (Injection Route) - Side effects & uses. [Link]

• Frommeyer, G., & Eckardt, L. (2024). Relevance of mexiletine in the era of evolving antiarrhythmic therapy of ventricular arrhythmias. Herzschrittmachertherapie & Elektrophysiologie, 35(1), 15-20. [Link]

• Poison Control. Effects of lidocaine. [Link]

• Medical News Today. (2023). Lidocaine overdose: Overview, treatments, and more. [Link]

• Mayo Clinic. (2025). Mexiletine (Oral Route) - Side effects & dosage. [Link]

• Elgundi, Z., et al. (2017). Ion channels as therapeutic antibody targets. mAbs, 9(4), 551-562. [Link]

• Kutalek, S. P., et al. (1985). Tocainide: a new oral antiarrhythmic agent. Annals of Internal Medicine, 103(3), 387-391. [Link]

• Hohnloser, S. H., & Lange, H. W. (1984). A review of the uses and limitations of tocainide--a class IB antiarrhythmic agent. Clinical Cardiology, 7(5), 288-294. [Link]

• Nabeshima, T., et al. (1988). Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats. The Journal of Pharmacology and Experimental Therapeutics, 245(2), 671-677. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 2-Chloro-N-(2,6-dimethylphenyl)acetamide in Modern Pharmaceutical Manufacturing. [Link]

• Patsnap Synapse. (2025). How can off-target effects of drugs be minimised?. [Link]

• Metrion Biosciences. (2019). Ion channel drug discovery and modern medicine. [Link]

• Zhang, X., et al. (2022). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Cell and Developmental Biology, 10, 933342. [Link]

• Frontiers. (2023). Targeting ion channels with ultra-large library screening for hit discovery. [Link]

• Molecules. (2025). Ionic Channels as Targets for Drug Design: A Review on Computational Methods. [Link]

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• 10. poison.org [poison.org]

"common challenges in the synthesis of N-(2,6-dimethylphenyl) acetamide derivatives"

Technical Support Center: Synthesis of N-(2,6-dimethylphenyl) acetamide Derivatives

Welcome to the technical support center for the synthesis of N-(2,6-dimethylphenyl) acetamide and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are working with this important class of molecules, which serve as key intermediates in the synthesis of pharmaceuticals like Lidocaine and Ranolazine.[1][2][3][4] This document provides field-proven insights, troubleshooting guides, and detailed protocols to navigate the common challenges associated with these syntheses.

Core Synthesis Workflow Overview

The synthesis of N-(2,6-dimethylphenyl) acetamide derivatives typically follows a two-stage process: (1) N-Acylation of 2,6-dimethylaniline, followed by (2) Nucleophilic Substitution. The primary challenge in the first step stems from the steric hindrance posed by the two ortho-methyl groups on the aniline ring, which can impede the approach of the acylating agent.[5][6]

Caption: General two-stage synthesis workflow.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when acylating 2,6-dimethylaniline? The main difficulty is the steric hindrance from the two methyl groups positioned ortho to the amine.[6] This steric crowding makes the nitrogen lone pair less accessible, potentially leading to slow or incomplete reactions compared to less hindered anilines.[5]

Q2: Why is the choice of base so critical in the initial acylation step? The acylation reaction, particularly with acyl chlorides, generates hydrochloric acid (HCl) as a byproduct.[7] This acid can protonate the starting 2,6-dimethylaniline, forming an unreactive ammonium salt and halting the reaction.[8] A base is required to neutralize this HCl as it forms, allowing the reaction to proceed to completion. Common choices include sodium acetate, sodium carbonate, or triethylamine.[1][7][9]

Q3: My final product is an oil, but the literature reports a solid. What should I do? Oily residues are common and can result from residual solvent or impurities that depress the melting point. First, ensure all solvent is removed under high vacuum. If the product remains an oil, purification via column chromatography or attempting to induce crystallization is recommended. This can be done by scratching the inside of the flask with a glass rod at the solvent-air interface or by adding a seed crystal if available.

Q4: How can I monitor the reaction's progress effectively? Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring these reactions.[1] Use a suitable solvent system (e.g., ethyl acetate/hexane) to achieve good separation between the starting aniline, the acylated intermediate, and the final product. Staining with potassium permanganate or viewing under UV light can help visualize the spots. For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.[10]

Troubleshooting Guide: Navigating Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Caption: Troubleshooting logic for common synthesis challenges.

Issue 1: Low Yield in the N-Acylation Step

• Question: I have followed the protocol, but my yield of 2-chloro-N-(2,6-dimethylphenyl)acetamide is very low. What could be the cause?

• Answer & Causality:

  • Inactive Reagents: Chloroacetyl chloride is highly reactive and sensitive to moisture. If it has hydrolyzed, its effectiveness will be significantly reduced. Ensure you are using a fresh or properly stored bottle.

  • Insufficient Base: As explained in the FAQs, failure to neutralize the HCl byproduct will protonate the starting material and halt the reaction.[8] Ensure your base is dry and added in at least a 1:1 molar ratio to the acylating agent.

  • Steric Hindrance: The inherent steric hindrance of 2,6-dimethylaniline may require more forcing conditions than other anilines.[5]

• Troubleshooting Actions:

  • Increase Acylating Agent: Try increasing the stoichiometry of chloroacetyl chloride to 1.1 - 1.5 equivalents to help drive the reaction to completion.[5]

  • Change Solvent/Base System: Some protocols use glacial acetic acid with sodium acetate, which acts as both solvent and base.[2][7] Others use an inert solvent like dichloromethane (DCM) or ethyl acetate with a base like triethylamine or sodium carbonate.[1][9] The latter system can sometimes be more efficient at scavenging HCl.

  • Elevate Temperature: After the initial dropwise addition of the acyl chloride at a low temperature (0-10°C) to control the exotherm, try allowing the reaction to stir at room temperature for a longer period (3-21 hours) or gently heating to reflux.[1][9]

Issue 2: Formation of Piperazine Di-substitution Byproduct

• Question: When reacting my 2-chloro-N-(2,6-dimethylphenyl)acetamide with piperazine, I am getting a significant amount of an inseparable, higher molecular weight impurity. What is it and how do I prevent it?

• Answer & Causality: This is a classic challenge in piperazine chemistry. Because piperazine has two reactive secondary amine groups of identical activity, it can react with two molecules of your chloroacetamide intermediate.[11] This results in the formation of an unwanted N,N'-bis-alkylated piperazine dimer.

• Troubleshooting Actions:

  • Use Excess Piperazine: The most common industrial solution is to use a large molar excess of piperazine (e.g., 3 to 6 equivalents).[1][12] By Le Châtelier's principle, this heavily favors the mono-alkylation product. The main drawback is the need to remove the excess piperazine during workup.

  • Use a Protected Piperazine: A more elegant solution is to use piperazine monohydrochloride. In this salt, one nitrogen is protonated and rendered unreactive, directing the alkylation to the free nitrogen.[11] The reaction system can be prepared by reacting piperazine dihydrochloride with anhydrous piperazine in ethanol.[11]

Issue 3: Product Purification and Isolation

• Question: My crude product is a discolored solid, and I'm having trouble getting it pure. How should I approach the workup and purification?

• Answer & Causality: Discoloration often comes from side reactions or residual starting materials. A systematic workup and purification strategy is essential.

• Troubleshooting Actions:

  • Aqueous Workup: After the reaction is complete, perform a series of washes in a separatory funnel. A wash with dilute acid (e.g., 1M HCl) will remove any unreacted basic starting materials like 2,6-dimethylaniline or triethylamine.[9] A subsequent wash with a dilute base (e.g., 10% sodium carbonate or sodium bicarbonate) will remove acidic impurities.[9] Follow with a water wash to remove any remaining salts.

  • Recrystallization: This is a powerful technique for purifying solid organic compounds.[13] The key is finding the right solvent. An ideal solvent will dissolve your compound well when hot but poorly when cold.[13] For N-(2,6-dimethylphenyl) acetamide derivatives, solvent systems like ethyl acetate/ligroin or ethanol/water mixtures are often effective.[9][13]

  • Column Chromatography: If recrystallization fails to remove a persistent impurity, silica gel column chromatography is the next step. This is particularly useful for separating products with similar polarities.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide

This protocol is adapted from established methods for preparing this key intermediate.[1][2][9]

Materials:

• 2,6-Dimethylaniline (1.0 eq)

• Chloroacetyl chloride (1.1 eq)

• Triethylamine (1.1 eq) or Sodium Carbonate (1.0 eq)

• Dichloromethane (DCM) or Ethyl Acetate

• 1M Hydrochloric Acid

• 10% Sodium Carbonate Solution

• Water

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and an addition funnel, dissolve 2,6-dimethylaniline (1.0 eq) and triethylamine (1.1 eq) in dichloromethane.[9]

• Cool the flask in an ice-water bath to 0-5°C.[9]

• Slowly add chloroacetyl chloride (1.1 eq) dropwise to the stirred solution over 30 minutes, ensuring the temperature remains below 10°C.[9]

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-21 hours, monitoring by TLC until the starting aniline is consumed.[1][9]

• Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl, water, 10% sodium carbonate solution, and finally water again.[9]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude solid product.[9]

• Purify the solid by recrystallization from a suitable solvent system (e.g., ethyl acetate-ligroin).[9]

Protocol 2: Synthesis of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide

This protocol is a common subsequent step for building more complex molecules.[1][12]

Materials:

• 2-Chloro-N-(2,6-dimethylphenyl)acetamide (1.0 eq)

• Piperazine (anhydrous, 3.0 eq)

• Potassium Carbonate (1.4 eq)

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-chloro-N-(2,6-dimethylphenyl)acetamide (1.0 eq), piperazine (3.0 eq), and potassium carbonate (1.4 eq) in ethanol.[1]

• Heat the mixture to reflux (approximately 78-80°C) and maintain for 1-3 hours. Monitor the reaction by TLC until the starting chloroacetamide is consumed.[1]

• Cool the reaction mixture to room temperature and dilute with demineralized water. This may precipitate the product or require extraction.[1]

• Filter any solid that forms. If no solid forms, extract the aqueous filtrate with dichloromethane.[1]

• Wash the combined organic layers with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization or column chromatography.

Data Summary: Reported Reaction Conditions

The synthesis of the key intermediate, 2-chloro-N-(2,6-dimethylphenyl)acetamide, can be performed under various conditions. The choice often depends on scale, available reagents, and desired purity profile.

Acylating Agent	Base	Solvent	Temperature	Typical Yield	Reference
Chloroacetyl Chloride	Triethylamine	Dichloromethane	0°C to RT	~77%	[9]
Chloroacetyl Chloride	Sodium Carbonate	Ethyl Acetate	0°C to RT	Not specified	[1]
Chloroacetyl Chloride	Sodium Hydroxide	1,2-Dichloroethylene / H₂O	20-35°C	95%	[14]
Chloroacetyl Chloride	Sodium Acetate	Glacial Acetic Acid	10°C to RT	Not specified	[2][7]

References

• BenchChem. (2025). Application Notes and Protocols: The Role of 2-Chloro-N-(2,6-dimethylphenyl)acetamide in Ranolazine Synthesis.
• PrepChem. (n.d.). Preparation of 2-Chloro-N-(2,6-dimethylphenyl)acetamide.
• Google Patents. (2004). WO2004000824A1 - Process for the production of n-(2,6-dimethyl-phenyl)-2-piperazin-1-yl-acetamide.
• BenchChem. (2025). Application Notes and Protocols for 2-Chloro-N-(2,6-dimethylphenyl)acetamide.
• BenchChem. (2025).
• Molekula. (n.d.). N-(2,6-DIMETHYLPHENYL)-2-(METHYLAMINO)ACETAMIDE HYDROCHLORIDE synthesis.
• Google Patents. (2014). CN103570645A - Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide.
• PrepChem. (n.d.). Synthesis of N-(2,6-dimethylphenyl)-α-chloroacetamide.
• ResearchGate. (2008). N -(2,6-Dimethylphenyl)-2-(2-oxo-1-pyrrolidin-1-yl)acetamide.
• IUCr. (n.d.). Synthesis, crystal structure and Hirshfeld surface analysis of 2-azido-N-(2,6-dimethylphenyl)acetamide.
• Chegg. (2020). Solved Synthesis of Lidocaine a Local Anesthetic.
• Chemistry Connected. (n.d.).
• Chegg. (2021). Solved – Synthesis of Lidocaine (Two Step Synthesis: i..
• BenchChem. (2025). Application Notes and Protocols for the Purification of N-(2-Methyl-5-nitrophenyl)
• Course Hero. (n.d.). The 2-Step Synthesis of Lidocaine Review.
• PubMed. (n.d.). Determination of 2-(diethylamino)-N-(2,6-dimethylphenyl) acetamide in a gel pharmaceutical formulation by high-performance liquid chromatography.

Sources

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• 10. Determination of 2-(diethylamino)-N-(2,6-dimethylphenyl) acetamide in a gel pharmaceutical formulation by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CN103570645A - Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide - Google Patents [patents.google.com]
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• 14. prepchem.com [prepchem.com]

"assessing and reducing cytotoxicity of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide"

A Guide for Researchers and Drug Development Professionals

Introduction: This guide provides in-depth technical support for researchers working with N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, a deuterated lidocaine analog hereafter referred to as D5-EGA . As a Senior Application Scientist, my goal is to provide you with the causal logic behind experimental choices and robust, self-validating protocols to ensure the integrity of your results. This document addresses common questions and troubleshooting scenarios encountered during the assessment and mitigation of D5-EGA's cytotoxic effects.

Section 1: Foundational Knowledge & Initial Steps

This section addresses preliminary questions regarding the nature of D5-EGA and the theoretical basis for its potential cytotoxicity.

Q1: What is D5-EGA and why should I be concerned about its cytotoxicity?

D5-EGA is a structural analog of the local anesthetic lidocaine. The core structure, N-(2,6-Dimethylphenyl)glycinamide, is known to interact with various cellular components. Like lidocaine and other local anesthetics, D5-EGA has the potential to induce cytotoxicity, which can manifest as reduced cell viability, apoptosis (programmed cell death), or necrosis (uncontrolled cell death).[1][2][3] The observed toxicity is often dependent on the compound's concentration and the duration of exposure.[4][5] Understanding and quantifying this cytotoxic potential is a critical step in preclinical development to establish a therapeutic window and ensure safety.

Q2: What are the likely mechanisms of D5-EGA-induced cytotoxicity?

Based on studies of lidocaine and related molecules, the cytotoxic effects are likely multifactorial. Key mechanisms include:

• Mitochondrial Dysfunction: Local anesthetics can impair mitochondrial function by disrupting the electron transport chain, decreasing the mitochondrial membrane potential, and increasing the production of reactive oxygen species (ROS).[4][6][7][8] This leads to a reduction in ATP, the cell's primary energy source, and can trigger apoptosis.[6][9]

• Induction of Apoptosis: The compound may activate intrinsic apoptotic pathways, characterized by the activation of caspase enzymes (like caspase-3 and -7) and DNA fragmentation.[1][10]

• Membrane Disruption: At higher concentrations, the surfactant-like properties of these molecules can lead to direct damage to the cell membrane, causing necrosis.[3][11]

Q3: How does the deuterium in D5-EGA potentially affect its cytotoxicity?

The replacement of hydrogen with deuterium (a stable, non-radioactive isotope) at the N-ethyl group is a key structural feature.[] This modification can alter the compound's metabolic profile due to the kinetic isotope effect; the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolism by enzymes like cytochrome P450s.[][13] This could have two opposing effects on cytotoxicity:

• Reduced Toxicity: If a toxic metabolite is formed via the metabolism of the ethyl group, deuteration could decrease its formation, thereby lowering cytotoxicity.[13][14][15]

• Increased Toxicity: If the parent compound is the primary toxic agent, a slower metabolism could increase its half-life and exposure time, potentially leading to greater toxicity.[16]

Therefore, it is crucial to experimentally determine the cytotoxic profile of D5-EGA and not assume it will be identical to its non-deuterated counterpart.

Section 2: A Practical Guide to Assessing Cytotoxicity

This section provides troubleshooting and best-practice advice for the most common cytotoxicity assays.

Q4: I am starting my first cytotoxicity experiment with D5-EGA. Which assay should I choose?

No single assay tells the whole story. It is highly recommended to use at least two assays that measure different cellular parameters to get a comprehensive view of cytotoxicity.

Assay Type	Principle	Pros	Cons
MTT / MTS / WST-1	Measures metabolic activity via the reduction of a tetrazolium salt by mitochondrial dehydrogenases into a colored formazan product.[17][18]	Well-established, cost-effective, high-throughput.	Can be confounded by compounds that affect cellular metabolism without killing cells. Insoluble formazan (MTT) requires a solubilization step.
LDH Release	Measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity (necrosis or late apoptosis).	Simple protocol, measures an event indicative of cell death.	Insensitive to cytostatic effects or early apoptosis. Serum in media can contain LDH, causing high background.[19]
ATP-Based (e.g., CellTiter-Glo®)	Measures ATP levels using a luciferase reaction. Since ATP is depleted rapidly after cell death, the luminescent signal is proportional to the number of viable cells.[18]	Highly sensitive, fast (single reagent addition), suitable for high-throughput screening.[20]	Can be affected by compounds that interfere with luciferase or cellular ATP production.
Apoptosis Assays (e.g., Caspase-Glo®, Annexin V)	Measures specific markers of apoptosis, such as the activity of caspases 3/7 or the externalization of phosphatidylserine (Annexin V).[1][10]	Provides mechanistic insight into the mode of cell death.	More complex, may require specialized equipment (flow cytometer for Annexin V).

Recommendation: Start with a metabolic assay (like MTT or MTS) to establish a dose-response curve and determine the IC50 (the concentration that inhibits 50% of the signal). Concurrently, use an LDH release assay to distinguish between cytostatic effects (inhibition of metabolism/growth) and cytotoxic effects (cell death).[21]

Q5: My MTT assay results show high variability between replicate wells. What's wrong?

High variability is a common issue that can mask the true effect of your compound.[19] Here’s a troubleshooting workflow:

Caption: Troubleshooting high variability in MTT assays.

Q6: My LDH release is low, but microscopy shows the cells are dead. Why the discrepancy?

This suggests your compound may be inducing apoptosis without immediate membrane rupture, or it might be interfering with the assay itself.

Troubleshooting Steps:

• Timing is Key: LDH is released during late-stage apoptosis or necrosis. If D5-EGA induces apoptosis, there's a lag between the initial apoptotic signs and membrane rupture. Try extending the treatment duration (e.g., 48 or 72 hours) and re-measuring.[19]

• Enzyme Inhibition: D5-EGA might be directly inhibiting the LDH enzyme, leading to a false negative. To test this, run a control where you add your compound directly to the "maximum LDH release" lysate. A reduced signal compared to the lysate-only control indicates enzyme inhibition.[19]

• Confirm with a Second Assay: Use an orthogonal assay that doesn't depend on membrane integrity, such as an ATP-based assay or a caspase activity assay, to confirm cell death.

Protocol: General MTT Assay for Adherent Cells

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of D5-EGA in culture medium. Remove the old medium from the cells and add the compound-containing medium. Include "vehicle-only" and "untreated" controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT reagent to each well (typically 10% of the well volume) and incubate for 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well. Mix thoroughly on an orbital shaker to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

Section 3: Strategies for Reducing Cytotoxicity

Once you have reliably quantified the cytotoxicity of D5-EGA, you may need to explore strategies to mitigate it and improve its therapeutic index.

Q7: I've confirmed D5-EGA is cytotoxic at my desired therapeutic concentration. What can I do to reduce this effect?

Reducing cytotoxicity involves either modifying the molecule or its delivery, or protecting the cells from its toxic effects.

Caption: Decision tree for mitigating compound cytotoxicity.

Q8: How can I investigate if oxidative stress is the cause of cytotoxicity and if antioxidants can help?

Experimental Workflow:

• Detect ROS Production: Treat cells with D5-EGA for a short period (e.g., 1-6 hours). Use a fluorescent probe like DCFH-DA, which becomes fluorescent in the presence of ROS, and measure the signal with a plate reader or flow cytometer.

• Co-administration with an Antioxidant: Perform a cytotoxicity assay (e.g., MTT) where you treat cells with:

  • D5-EGA alone.

  • An antioxidant like N-acetylcysteine (NAC) alone.

  • D5-EGA and NAC simultaneously.

• Analyze Results: If NAC significantly increases cell viability in the presence of D5-EGA (a "rescue" effect), it strongly suggests that cytotoxicity is at least partially mediated by oxidative stress.[22]

Q9: What formulation strategies could reduce D5-EGA's toxicity?

Formulation strategies aim to alter the pharmacokinetics and biodistribution of the drug, reducing its concentration at non-target sites.[23]

• Liposomal Encapsulation: Encapsulating D5-EGA within lipid-based vesicles (liposomes) can shield healthy cells from high concentrations of the free drug, while potentially allowing for preferential accumulation at a target site (e.g., a tumor, via the enhanced permeability and retention effect).

• Polymeric Nanoparticles: Similar to liposomes, biodegradable polymers can be used to create nanoparticles that encapsulate D5-EGA, enabling controlled or sustained release over time. This can prevent the sharp peak in concentration that often drives acute toxicity.

These are advanced strategies that require significant formulation development but represent a powerful approach to improving a drug's safety profile.[23][24]

References

• The Potency of Cytotoxic Mechanisms of Local Anesthetics in Human Chondrocyte Cells. (n.d.). MDPI.
• The Potency of Cytotoxic Mechanisms of Local Anesthetics in Human Chondrocyte Cells. (2024). MDPI.
• Cytotoxicity of local anesthetics in human neuronal cells. (n.d.). PubMed.
• Cytotoxic effects of local anesthesia through lidocaine/ropivacaine on human melanoma cell lines. (n.d.). SciELO.
• Deuterated drugs; where are we now?. (n.d.). PubMed Central.
• Mechanisms of Local Anesthetic-Induced Cytotoxicity. (n.d.).
• Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays. (n.d.). Benchchem.
• Cytometric analysis of lidocaine-induced cytotoxicity: a model experiment using r
• Cytotoxicity of lidocaine to human corneal endothelial cells in vitro. (n.d.). PubMed.
• Role of Mitochondria and Mitochondrial Transplantation in Drug-induced Toxic Organ Injury. (2023). Xia & He Publishing Inc..
• Drug induced mitochondrial dysfunction: Mechanisms and adverse clinical consequences. (2016). ScienceDirect.
• Role of mitochondria and mitochondrial transplantation in drug-induced toxic organ injury. (2024). Xia & He Publishing Inc..
• Investigating drug-induced toxicity: Chemical mechanisms and mitigation str
• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (n.d.). PubMed.
• MTT assay and its use in cell viability and prolifer
• Drug-induced mitochondrial dysfunction and cardiotoxicity. (n.d.). American Physiological Society.
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy. (2025). BOC Sciences.
• Deuterium Oxide and Deuteration Effects on Pharmacology. (n.d.).
• Deuterium in drug discovery: progress, opportunities and challenges. (2023). PubMed Central.
• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube.
• Cell viability assays. (n.d.). Abcam.
• Cell Viability and Prolifer
• The Potency of Cytotoxic Mechanisms of Local Anesthetics in Human Chondrocyte Cells. (2024). MDPI.
• Cytotoxicity of local anesthetics in human neuronal cells. (n.d.). PubMed.
• Cytotoxic effects of local anesthesia through lidocaine/ropivacaine on human melanoma cell lines. (n.d.). SciELO.
• Deuterated drugs; where are we now?. (n.d.). PubMed Central.
• Mechanisms of Local Anesthetic-Induced Cytotoxicity. (n.d.).
• Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays. (n.d.). Benchchem.
• Cytometric analysis of lidocaine-induced cytotoxicity: a model experiment using r
• Cytotoxicity of lidocaine to human corneal endothelial cells in vitro. (n.d.). PubMed.
• Role of Mitochondria and Mitochondrial Transplantation in Drug-induced Toxic Organ Injury. (2023). Xia & He Publishing Inc..
• Drug induced mitochondrial dysfunction: Mechanisms and adverse clinical consequences. (2016). ScienceDirect.
• Role of mitochondria and mitochondrial transplantation in drug-induced toxic organ injury. (2024). Xia & He Publishing Inc..
• Investigating drug-induced toxicity: Chemical mechanisms and mitigation str
• Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. (n.d.). PubMed.
• MTT assay and its use in cell viability and prolifer
• Drug-induced mitochondrial dysfunction and cardiotoxicity. (n.d.). American Physiological Society.
• Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy. (2025). BOC Sciences.
• Deuterium Oxide and Deuteration Effects on Pharmacology. (n.d.).
• Deuterium in drug discovery: progress, opportunities and challenges. (2023). PubMed Central.
• Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. (2021). YouTube.
• Cell viability assays. (n.d.). Abcam.
• Cell Viability and Prolifer
• Clinical dose of lidocaine destroys the cell membrane and induces both necrosis and apoptosis in an identified Lymnaea neuron. (2011). PubMed.
• Strategies to reduce Thienopyridone-induced cytotoxicity. (n.d.). Benchchem.
• (PDF) Drug toxicity prevention and management. (2025).
• How to explain LDH assay and MTT assay results?. (2022).

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• 24. researchgate.net [researchgate.net]

Technical Support Center: Analytical Method Validation for N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide Impurities

This technical support guide provides comprehensive troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the analytical method validation for impurities in N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide. This document is structured to provide in-depth, field-proven insights and scientifically sound protocols to ensure the development of robust and reliable analytical methods.

I. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the analytical method validation process for pharmaceutical impurities.

Q1: What are the primary regulatory guidelines I should follow for validating an analytical method for impurities?

A1: The most critical guidelines are provided by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Specifically, you should adhere to:

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology : This guideline details the validation parameters required for various analytical methods.[1][2][3]

• ICH Q3A(R2) Impurities in New Drug Substances : This document provides guidance on the identification, qualification, and control of impurities in new drug substances.[4][5][6]

Q2: What are the essential validation parameters for an impurity quantification method?

A2: For quantitative impurity analysis, the following parameters are crucial:

• Specificity : The ability to accurately measure the analyte in the presence of other components like the main compound, other impurities, and degradation products.[7][8][9][10]

• Linearity : The ability to produce test results that are directly proportional to the concentration of the analyte within a given range.[2][7]

• Range : The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy : The closeness of the test results to the true value.[2][7]

• Precision : The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-day, inter-analyst, inter-equipment).[7][9]

• Limit of Quantitation (LOQ) : The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[2]

• Limit of Detection (LOD) : The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[2]

• Robustness : The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[7]

Q3: How do I choose the most suitable analytical technique for impurity profiling?

A3: High-Performance Liquid Chromatography (HPLC), particularly with UV or Mass Spectrometric (MS) detection, is the most common and powerful technique for impurity profiling of non-volatile organic compounds like N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide and its impurities. The choice between UV and MS detection depends on the chromophoric properties of the impurities and the need for structural information. Gas Chromatography (GC) may be suitable for volatile impurities.[11]

Q4: What is the purpose of forced degradation studies in method validation?

A4: Forced degradation, or stress testing, is a critical component of developing and validating a stability-indicating analytical method.[12] Its primary purposes are to:

• Identify likely degradation products that could form under various stress conditions (e.g., acid, base, oxidation, heat, light).[13][14]

• Demonstrate the specificity and stability-indicating nature of the analytical method by showing that the peaks of the degradation products are well-resolved from the main compound and from each other.[15][16]

• Elucidate the degradation pathways of the drug substance.[13][16]

Q5: How do I establish appropriate acceptance criteria for my validation parameters?

A5: Acceptance criteria should be based on the intended purpose of the method, regulatory requirements, and a scientific understanding of the process and product.[17][18] For impurity methods, acceptance criteria are generally stricter than for assay methods. For instance:

• Accuracy : Recovery should typically be within 80-120% for impurities at the specification limit.

• Precision : The relative standard deviation (RSD) for replicate injections is often expected to be less than 10-15% at the quantitation limit.[19]

• Linearity : The correlation coefficient (r²) should typically be ≥ 0.99.

It is crucial to define and justify these criteria in the validation protocol before executing the validation studies.[20]

II. Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during the validation of analytical methods for impurities.

Guide 1: Poor Chromatographic Peak Shape

Issue: I am observing peak fronting, tailing, or splitting for my impurity peaks.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Column Overload	Reduce the sample concentration or injection volume. Overloading the column can lead to peak distortion.[21]
Inappropriate Mobile Phase pH	For ionizable compounds, the mobile phase pH should be at least 2 pH units away from the pKa of the analyte to ensure it is in a single ionic form. Adjust the pH accordingly.
Sample Solvent Effects	The sample solvent should be weaker than or similar in strength to the mobile phase. If a strong solvent is used for sample preparation, reduce the injection volume.[22]
Column Degradation	The column may be contaminated or the stationary phase may have degraded. Flush the column with a strong solvent, or if the problem persists, replace the column.[21]
Extra-column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening. Use tubing with the smallest possible internal diameter and length.
Peak Splitting	This can be caused by a partially blocked column frit or a void at the column inlet. Reverse-flush the column (if permitted by the manufacturer) or replace it.

Guide 2: Insufficient Resolution Between Peaks

Issue: An impurity peak is co-eluting or has poor resolution with the main peak or another impurity.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Mobile Phase Composition	Modify the organic modifier-to-buffer ratio in the mobile phase. A systematic approach, such as running a series of isocratic or gradient runs with varying solvent compositions, can help optimize separation.[23]
Incorrect Column Chemistry	The stationary phase may not be providing the necessary selectivity. Experiment with columns of different chemistry (e.g., C8, Phenyl, Cyano) to achieve the desired separation.
Inadequate Method Gradient	If using a gradient method, adjust the gradient slope. A shallower gradient can improve the resolution of closely eluting peaks.
Temperature Effects	Temperature can influence selectivity. Try running the analysis at different column temperatures (e.g., 25°C, 30°C, 40°C) to see if resolution improves.
Mobile Phase pH	As with peak shape, the mobile phase pH can significantly impact the retention and resolution of ionizable compounds. Fine-tune the pH to optimize selectivity.

Guide 3: Inaccurate or Imprecise Results

Issue: My accuracy (recovery) is outside the acceptance criteria, or my precision (RSD) is too high.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inaccurate Standard Preparation	Ensure that standard solutions are prepared accurately using calibrated balances and volumetric glassware. Verify the purity of the reference standards.
Sample Preparation Issues	The extraction of impurities from the sample matrix may be incomplete. Optimize the sample preparation procedure, including the choice of solvent, sonication time, and shaking/vortexing.
System Suitability Failure	Before running samples, always perform a system suitability test to ensure the chromatographic system is performing adequately. Check parameters like theoretical plates, tailing factor, and RSD of replicate injections.
Integrator Parameters	Improper integration of small impurity peaks can lead to inaccurate results. Manually review and optimize the peak integration parameters.
Carryover	Residual analyte from a previous injection can lead to inaccurate quantification in subsequent runs. Implement a robust needle wash procedure and inject a blank solvent after a high-concentration sample to check for carryover.

III. Experimental Workflows and Diagrams

Forced Degradation Study Workflow

A forced degradation study is essential to demonstrate the stability-indicating nature of the analytical method.

Protocol:

• Prepare Stock Solution: Prepare a stock solution of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Expose to Stress Conditions: Subject aliquots of the stock solution to the following stress conditions:

  • Acid Hydrolysis: Add 0.1 M HCl and heat at 60°C for a specified time.

  • Base Hydrolysis: Add 0.1 M NaOH and heat at 60°C for a specified time.[14]

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature.

  • Thermal Degradation: Heat the solid drug substance at a high temperature (e.g., 105°C).

  • Photolytic Degradation: Expose the solution to UV and visible light as per ICH Q1B guidelines.

• Neutralization (for acid/base hydrolysis): After the specified time, neutralize the acidic and basic solutions.

• Analysis: Analyze the stressed samples, along with an unstressed control sample, using the developed HPLC method.

• Evaluation:

  • Assess the peak purity of the main compound in the stressed samples using a photodiode array (PDA) detector or mass spectrometer.

  • Calculate the mass balance to account for the parent compound and all degradation products.

  • Ensure that the degradation is in the range of 5-20% for meaningful results.[14]

Diagram: Forced Degradation Workflow

Caption: Workflow for conducting forced degradation studies.

Troubleshooting Logic for Poor Peak Resolution

This decision tree provides a systematic approach to improving the separation of co-eluting peaks.

Diagram: Peak Resolution Troubleshooting

Caption: Decision tree for troubleshooting poor peak resolution.

IV. References

• ICH Q3A(R2) Impurities in New Drug Substances. European Medicines Agency. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Impurities and Forced Degradation Studies: A Review. Bentham Science Publishers. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. [Link]

• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. LinkedIn. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

• Quality Guidelines. ICH. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbio. [Link]

• Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. SlideShare. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

• Impurities and Forced Degradation Studies: A Review. Repositório Institucional. [Link]

• Guidance for the Validation of Pharmaceutical Quality Control Analytical Methods. TGA. [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). ICH. [Link]

• An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Pharmaceutical Online. [Link]

• Establishing Acceptance Criteria For Analytical Methods. Scribd. [Link]

• Establishing Acceptance Criteria for Analytical Methods. BioPharm International. [Link]

• Top Mistakes in Analytical Method Validation and How to Avoid Them. CordenPharma. [Link]

• Establishing Acceptance Criteria for Analytical Methods. Thomas A. Little Consulting. [Link]

• Validation of Analytical Procedures Q2(R2). ICH. [Link]

• Where do the Acceptance Criteria in Method Validation Come From?. Mourne Training Services. [Link]

• ICH Q2(R2) Validation of analytical procedures. European Medicines Agency. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• Analytical method validation: A brief review. World Journal of Advanced Research and Reviews. [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• Challenges in Analytical Method Development and Validation. BioPharm International. [Link]

• Common Problems in Analytical Method Validation. Pharma Specialists. [Link]

• "UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE". IJNRD. [Link]

• Analytical Method Validation Parameters: An Updated Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Troubleshooting and Performance Improvement for HPLC. Aurigene Pharmaceutical Services. [Link]

• Validation of Impurity Methods, Part II. LCGC North America. [Link]

• Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide. Google Patents.

• Determination of 2-(Diethylamino)-N-(2,6- Dimethylphenyl) Acetamide in a Gel Pharmaceutical Formulation by High-Performance Liquid Chromatography. ResearchGate. [Link]

• N′-(2,6-Dimethylphenyl)-N-phenylmethanimidamide. ResearchGate. [Link]

• N-(2,6-Dimethylphenyl)-2-(2-oxo-1-pyrrolidin-1-yl)acetamide. ResearchGate. [Link]

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• 4. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
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"addressing experimental variability in N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide studies"

Technical Support Center: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (MEGX-d5) Studies

Welcome to the technical support guide for studies involving N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. This molecule is the pentadeuterated stable isotope-labeled internal standard (SIL-IS) for monoethylglycinexylidide (MEGX), a primary active metabolite of Lidocaine. This guide is designed for researchers, bioanalysts, and drug development professionals to proactively address and troubleshoot experimental variability in quantitative bioanalysis using Liquid Chromatography-Mass Spectrometry (LC-MS).

Our approach is built on explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the use of MEGX-d5 as an internal standard.

Q1: What is the primary function of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (MEGX-d5)?

A1: MEGX-d5 is a stable isotope-labeled internal standard (SIL-IS). Its molecular structure is nearly identical to the analyte, MEGX, but it is intentionally made heavier by replacing five hydrogen atoms with deuterium. In LC-MS-based bioanalysis, it is added at a known concentration to all samples (calibration standards, quality controls, and unknown study samples) at the beginning of the sample preparation process. Because MEGX-d5 is chemically and physically almost identical to the analyte MEGX, it experiences similar extraction recovery, ionization efficiency, and potential ion suppression or enhancement in the mass spectrometer. By measuring the ratio of the analyte's MS signal to the internal standard's MS signal, we can accurately calculate the analyte's concentration, effectively correcting for variability that may occur during sample handling and analysis.

Q2: What are the most common sources of variability when using MEGX-d5?

A2: The most frequent sources of variability can be categorized as follows:

• Purity and Stability: Issues with the chemical and isotopic purity of the MEGX-d5 standard, or its degradation during storage.

• Sample Preparation: Inconsistent extraction efficiency, especially if the internal standard is not added early enough in the workflow.

• Matrix Effects: Differences in the composition of the biological matrix (e.g., plasma, urine) between samples can uniquely affect the ionization of the analyte and the internal standard, even with a SIL-IS.

• Mass Spectrometry Crosstalk: Interference where the signal from the analyte contributes to the internal standard's signal, or vice-versa. This is often due to the natural isotopic abundance of the analyte or impurities in the internal standard.

• Operator Error: Inconsistent pipetting, timing, or variations in handling procedures.

Q3: How do I properly assess the purity and isotopic enrichment of my MEGX-d5 standard?

A3: This is a critical first step. Your supplier's Certificate of Analysis (CoA) is the starting point, but verification is best practice.

• Chemical Purity: Infuse a high-concentration solution of MEGX-d5 into the mass spectrometer. Acquire a full-scan mass spectrum. The spectrum should be dominated by the protonated molecule [M+H]+ for MEGX-d5. Other significant peaks may indicate impurities.

• Isotopic Purity (Contribution to Analyte Signal): Prepare a solution containing only MEGX-d5 (a "zero sample" for the analyte). Analyze it using your final LC-MS method, monitoring the mass transition for the non-labeled analyte (MEGX). The signal detected should be negligible, typically less than 0.1% of the signal you would see for the lowest calibration standard.

• Analyte Contribution to IS Signal: Conversely, analyze the highest concentration calibration standard (containing analyte and IS). The signal in the IS channel should not be significantly higher than in other standards. This checks for any unexpected contribution from the analyte.

Part 2: Troubleshooting Guides

This section provides in-depth, problem-oriented solutions for specific issues.

Guide 1: Inconsistent or Non-Linear Calibration Curves

Problem: Your calibration curve for MEGX has poor linearity (e.g., R² < 0.99) or is not reproducible between analytical runs.

Potential Cause	Diagnostic Check	Recommended Solution
Inaccurate Standard Preparation	Review preparation logs. Re-prepare a fresh set of calibration standards from the stock solution.	Ensure all volumetric flasks and pipettes are calibrated. Use fresh, high-purity solvent for dilutions.
Suboptimal MS Parameters	Infuse analyte and IS solutions separately to optimize cone voltage and collision energy.	Perform a tuning experiment to find the most stable and intense precursor-to-product ion transition for both MEGX and MEGX-d5.
Detector Saturation	Analyze the highest concentration standard. Look for a flattened peak top in the chromatogram.	Reduce the injection volume, dilute the highest standards, or use a less intense mass transition for quantification.
MS Crosstalk	Analyze a solution of pure MEGX and check for signal in the MEGX-d5 channel, and vice-versa.	If crosstalk is significant (>1-2%), a different precursor or product ion may need to be selected. Ensure the mass spectrometer has sufficient resolution to separate the signals.

Guide 2: High Variability in Quality Control (QC) Samples

Problem: The calculated concentrations of your low, medium, and high QC samples are imprecise or inaccurate, failing acceptance criteria as defined by regulatory bodies like the FDA.

Troubleshooting Decision Tree:

Caption: Troubleshooting logic for high QC variability.

Part 3: Key Experimental Protocols

Adherence to validated protocols is paramount for minimizing variability.

Protocol 1: Preparation of Stock and Working Solutions

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 1 mg of MEGX and MEGX-d5 reference standards into separate volumetric flasks (e.g., 1 mL).

  • Record the exact weight.

  • Dissolve the standard in a suitable solvent (e.g., Methanol or Acetonitrile) and bring it to the final volume.

  • Vortex for 30 seconds to ensure complete dissolution.

  • Store stock solutions in amber vials at -20°C or below.

• Working Solution Preparation:

  • Prepare intermediate and working solutions by performing serial dilutions of the stock solutions using the same solvent.

  • The analyte working solutions will be used to spike the biological matrix to create calibration standards and QCs.

  • The internal standard working solution should be prepared at the final concentration that will be used for spiking all samples. A common target is to achieve a final IS concentration in the sample that yields a robust and reproducible MS signal.

Protocol 2: Bioanalytical Sample Preparation Workflow (Protein Precipitation)

This is a common workflow for extracting MEGX and MEGX-d5 from plasma.

Caption: A standard protein precipitation workflow for plasma samples.

Self-Validation Check: The critical step is adding the internal standard (Step 2) before the protein precipitation (Step 4). This ensures that any variability or loss of analyte during the subsequent precipitation, centrifugation, and transfer steps is mirrored by a proportional loss of the internal standard, thus preserving the accuracy of the analyte/IS ratio.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Hewavitharana, A. K., Lee, S., & Van-Veldhoven, K. (2007). Internal standards in the context of matrix effects in quantitative bioanalysis by liquid chromatography/electrospray ionisation-mass spectrometry. The Australian Journal of Chemistry, 60(10), 737.
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: a review. Rapid communications in mass spectrometry, 19(3), 401–407.
• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97–103.
• Eastland, A., Woolf, E., & Matuszewski, B. (2000). The effect of the position of the stable isotope label on the fragmentation of clopidogrel and its carboxylic acid metabolite in thermospray and electrospray ionization tandem mass spectrometry. Journal of the American Society for Mass Spectrometry, 11(4), 343–352.

Reference Data & Comparative Studies

Comparative Efficacy Analysis: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide vs. Lidocaine

A Guide for Researchers in Anesthetic Development

This guide provides an in-depth comparative analysis of the well-established local anesthetic, lidocaine, and a deuterated analogue of its primary active metabolite, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. As direct comparative data for this specific deuterated compound is not publicly available, this document establishes a foundational, hypothesis-driven framework for its evaluation. It synthesizes established pharmacological principles with detailed, field-proven experimental protocols required to validate the theoretical advantages of deuteration in the context of local anesthesia.

Part 1: Foundational Principles & Mechanistic Overview

A robust comparison necessitates a clear understanding of the parent compound's mechanism, its metabolic fate, and the core scientific principle—the deuterium kinetic isotope effect—that underpins the rationale for developing N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

Mechanism of Action: The Voltage-Gated Sodium Channel Blockade

Lidocaine, chemically known as 2-(diethylamino)-N-(2,6-dimethylphenyl)-acetamide, exerts its anesthetic effect by blocking nerve signal propagation.[1] Its primary molecular target is the voltage-gated sodium channel (VGSC) embedded in the neuronal cell membrane.[2][3][4]

• Action Potential Propagation: In an excited neuron, these channels open, allowing a rapid influx of sodium ions (Na+). This influx causes membrane depolarization, which generates and propagates the action potential—the electrical signal that transmits sensations like pain to the central nervous system.[2]

• Lidocaine's Role: Lidocaine, being lipid-soluble, crosses the neuronal membrane and binds to a specific site within the intracellular portion of the VGSC.[4][5] This binding stabilizes the channel in its inactivated state, preventing the influx of sodium ions and thereby halting the generation and conduction of action potentials.[3][6] The result is a reversible local blockade of sensory nerve impulses.[1]

The primary active metabolite of lidocaine, monoethylglycinexylidide (MEGX), shares this same mechanism of action, acting as a VGSC blocker with slightly less potency.[7] As N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a structural analogue of MEGX, its fundamental pharmacodynamic mechanism is expected to be identical.

Figure 1: Mechanism of Action at the Voltage-Gated Sodium Channel.

Metabolic Pathways of Lidocaine

Lidocaine's duration of action is primarily limited by its rapid metabolism in the liver.[6] The metabolic cascade is predominantly mediated by the cytochrome P450 enzyme system, specifically isoforms CYP3A4 and CYP1A2.[7][8][9]

• Phase 1 Metabolism (Oxidative N-dealkylation): The principal metabolic route is the sequential removal of the two ethyl groups from the tertiary amine.

  • Step 1: Lidocaine is converted to monoethylglycinexylidide (MEGX) . MEGX is pharmacologically active, retaining significant anesthetic and antiarrhythmic properties.[7]

  • Step 2: MEGX is further de-ethylated to the inactive metabolite glycine xylidide (GX) .

• Hydrolysis: The amide bond of lidocaine or its metabolites can be hydrolyzed to form 2,6-xylidine , which may be further metabolized and has been associated with potential toxicity.[7]

Understanding this pathway is critical, as the deuterated compound is an analogue of the first key metabolite, MEGX.

Figure 3: Workflow for In Vitro Patch-Clamp Electrophysiology.

In Vivo Efficacy Assessment: Rodent Model of Infiltration Anesthesia

Objective: To directly compare the onset, duration, and dose-response of the local anesthetic effect of d5-MEGX versus lidocaine in a live animal model.

Methodology (Adapted from the Mouse Vocalization Model): [10][11]1. Animal Preparation: Use adult male mice. Allow for an acclimatization period before testing. 2. Baseline Threshold Determination:

• Place a stimulating electrode subcutaneously over the abdomen.
• Apply brief electrical stimuli of increasing current (e.g., 0-8 mA).
• Determine the minimum current required to elicit a vocalization response (the baseline pain threshold). Only include animals with a stable baseline. [10]3. Drug Administration:
• Randomly assign mice to different treatment groups: vehicle control, lidocaine (e.g., 0.5%, 1%), and d5-MEGX (at equimolar concentrations to lidocaine).
• Inject a standardized volume of the assigned solution subcutaneously at the stimulation site.

• Efficacy Assessment:

• Onset: Immediately after injection, begin testing the vocalization response at a suprathreshold stimulus (e.g., 2x the baseline current) at regular intervals (e.g., every 1-2 minutes) until the response is abolished. The time to abolition is the onset time.
• Duration: Once the block is established, continue to test at regular intervals (e.g., every 5-10 minutes) until the vocalization response returns. The time from block establishment to the return of response is the duration of action.

• Data Analysis:

• Compare the mean onset and duration times between groups using appropriate statistical tests (e.g., ANOVA).
• Construct dose-response curves to compare the potency of the two compounds.

• Expected Outcome: d5-MEGX is expected to show a similar onset time to lidocaine but a significantly longer duration of action.

start [label="Select Mice and\nDetermine Baseline\nVocalization Threshold", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; randomize [label="Randomize into Groups:\nVehicle, Lidocaine, d5-MEGX"]; inject [label="Subcutaneous Injection\nof Test Compound"]; onset [label="Test Response Every 2 min\n(Determine Onset Time)"]; duration [label="Test Response Every 10 min\n(Determine Duration of Action)"]; analyze [label="Statistical Comparison\nof Onset and Duration\nBetween Groups"]; end [label="Validate In Vivo Efficacy\nand Duration Advantage", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> randomize -> inject; inject -> onset -> duration -> analyze -> end; }

Figure 4: Workflow for In Vivo Infiltration Anesthesia Model.

Pharmacokinetic & Metabolite Profiling

Objective: To quantify the pharmacokinetic parameters (e.g., half-life, clearance, AUC) of d5-MEGX and lidocaine and to confirm that the deuteration slows metabolic conversion.

Methodology:

• Animal Model: Use rats cannulated for serial blood sampling.

• Drug Administration: Administer equimolar doses of either lidocaine or d5-MEGX intravenously (to assess clearance) and subcutaneously (to assess absorption and bioavailability).

• Sample Collection: Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, 480 minutes) post-administration.

• Bioanalysis:

  • Process blood to plasma.

  • Use a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method to simultaneously quantify the concentrations of the parent drug (lidocaine or d5-MEGX) and its key metabolites (MEGX, GX).

• Pharmacokinetic Analysis:

  • Use software (e.g., Phoenix WinNonlin) to calculate key PK parameters for each compound and its metabolites.

  • Compare the clearance, volume of distribution, terminal half-life, and AUC between the lidocaine and d5-MEGX groups.

• Expected Outcome: The d5-MEGX group should exhibit significantly lower clearance, a longer half-life, and a higher AUC compared to the lidocaine group. The rate of appearance of the GX metabolite should be markedly slower in the d5-MEGX group.

Conclusion

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide represents a rational drug design strategy aimed at improving upon a known active molecule. By leveraging the deuterium kinetic isotope effect, this compound is hypothesized to function as a longer-acting local anesthetic compared to lidocaine. This potential for extended duration is predicated on a significant reduction in its metabolic clearance, a claim that, while scientifically sound, requires empirical validation. The proposed in vitro and in vivo experimental protocols provide a comprehensive and rigorous framework for testing this central hypothesis. Should these investigations confirm the postulated profile, this deuterated compound could offer a significant clinical advantage in post-operative pain management and other areas where prolonged, single-injection local anesthesia is desired.

References

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• Dr.Oracle. (2025, March 6). What is the mechanism of action of lidocaine (local anesthetic)?. Retrieved from Dr.Oracle. [Link]

• Wikipedia. (n.d.). Deuterated drug. Retrieved from Wikipedia. [Link]

• Timmins, G. S. (2014). Deuterated drugs; where are we now? Expert Opinion on Therapeutic Patents, 24(8), 853-857. [Link]

• Wikipedia. (n.d.). Lidocaine. Retrieved from Wikipedia. [Link]

• Liposuction 101. (n.d.). Chapter 18: Cytochrome P450 3A4 and Lidocaine Metabolism. Retrieved from Liposuction 101. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Lidocaine?. Retrieved from Patsnap Synapse. [Link]

• ClinPGx. (n.d.). Lidocaine Pathway, Pharmacokinetics. Retrieved from ClinPGx. [Link]

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• Omana-Zapata, I., et al. (2021). Molecular mechanisms of lidocaine. Biomedicine & Pharmacotherapy, 141, 111867. [Link]

• Neuland Labs. (2021, December 1). Deuterated Drug Molecules: Perfecting the Gamechanger. Retrieved from Neuland Labs. [Link]

• Saari, T. I. (2005). Cytochrome P450-mediated drug interactions affecting lidocaine. CORE. [Link]

• Orlando, R., et al. (2004). Cytochrome P450 1A2 is a major determinant of lidocaine metabolism in vivo: effects of liver function. Clinical Pharmacology & Therapeutics, 75(1), 80-88. [Link]

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• Grant, G. J., et al. (2000). An in vivo method for the quantitative evaluation of local anesthetics. Journal of Pharmacological and Toxicological Methods, 44(1), 29-34. [Link]

• Lieeman, F. M., et al. (1978). A new in vivo method for quantitatively evaluating local anesthetics. European Journal of Pharmacology, 51(4), 337-344. [Link]

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• De-la-Rosa-Velázquez, I. A., et al. (2011). Inhibition of voltage-gated proton channels by local anaesthetics in GMI-R1 rat microglia. The Journal of Physiology, 589(Pt 24), 6015-6029. [Link]

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A Comparative Guide to Validating the Biological Activity of N-(2,6-Dimethylphenyl)-N2-((2)H(5))ethylglycinamide in Neuronal Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate and compare the biological activity of N-(2,6-Dimethylphenyl)-N2-((2)H(5))ethylglycinamide, a deuterated analog of monoethylglycinexylidide (MEGX), in relevant neuronal models. We will objectively compare its performance with its non-deuterated counterpart, MEGX, and the parent drug, Lidocaine, supported by detailed experimental protocols and comparative data.

Introduction: The Rationale for a Deuterated Lidocaine Metabolite

Lidocaine is a widely used local anesthetic and antiarrhythmic drug that functions primarily by blocking voltage-gated sodium channels (VGSCs).[1] In the liver, it is rapidly metabolized by cytochrome P450 enzymes (primarily CYP1A2 and CYP3A4) into active metabolites, most notably monoethylglycinexylidide (MEGX).[2][3][4] MEGX itself exhibits significant antiarrhythmic and anticonvulsant properties, retaining about 80-90% of Lidocaine's potency.[2][5]

The subject of this guide, N-(2,6-Dimethylphenyl)-N2-((2)H(5))ethylglycinamide (hereafter d5-MEGX), is a deuterated version of MEGX. The substitution of hydrogen atoms with their heavier isotope, deuterium, is a strategic approach in medicinal chemistry known as "deuterium switching."[6] This modification can alter the pharmacokinetic profile of a molecule, often by slowing the rate of metabolism at the deuterated site due to the kinetic isotope effect.[7][8] The potential benefits include a longer half-life, more consistent plasma exposure, and potentially reduced formation of downstream metabolites, which could translate to improved efficacy or safety.[9][10]

This guide outlines a series of validated experimental workflows to rigorously compare the biological activity of d5-MEGX against MEGX and Lidocaine, focusing on their shared mechanism of action in neuronal systems.

Part 1: Core Mechanism of Action — Voltage-Gated Sodium Channel Blockade

The primary mechanism of action for Lidocaine and its active metabolites is the inhibition of VGSCs, which are crucial for the initiation and propagation of action potentials in neurons.[1] By blocking these channels, these compounds reduce neuronal excitability, which is the basis for their anesthetic, antiarrhythmic, and anticonvulsant effects.

Causality of Experimental Choice: To validate and compare the activity of d5-MEGX, it is essential to first confirm and quantify its effect on the primary molecular target. Whole-cell patch-clamp electrophysiology is the gold standard for this purpose, providing direct measurement of ion channel function and pharmacology.[11][12]

Signaling Pathway: Sodium Channel Blockade

The diagram below illustrates the fundamental mechanism. In a resting neuron, the VGSC is closed. Upon depolarization, the channel opens, allowing a rapid influx of Na+ ions, which generates the rising phase of the action potential. Lidocaine, MEGX, and d5-MEGX bind to a site within the channel pore, stabilizing the inactivated state and preventing the channel from reopening, thus dampening neuronal firing.

Caption: Mechanism of neuronal excitability inhibition by VGSC blockers.

Part 2: In Vitro Validation in Primary Neuronal Cultures

Model System Justification: Primary cortical neuron cultures are the preferred model for these initial studies. They represent a heterogeneous population of excitatory and inhibitory neurons, forming functional synaptic networks that recapitulate key aspects of in vivo brain tissue, providing a physiologically relevant context that is superior to immortalized cell lines.[13]

Experiment 1: Direct Target Engagement via Patch-Clamp Electrophysiology

This experiment directly measures the potency of each compound in blocking sodium currents.

Detailed Protocol:

• Cell Culture: Culture primary cortical neurons from E18 rat embryos on glass coverslips for 10-14 days in vitro (DIV) to allow for the maturation of functional VGSCs.

• Recording Setup: Use a whole-cell patch-clamp amplifier and data acquisition system.[14] Pipettes should have a resistance of 2-5 MΩ.

• Solutions:

  • External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 20 Glucose (pH 7.4).

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 10 HEPES, 1 EGTA (pH 7.3). Cesium Fluoride (CsF) is used to block potassium channels, isolating the sodium currents.

• Voltage Protocol: Hold neurons at -90 mV. Elicit sodium currents by applying a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 10 mV increments).

• Compound Application: After establishing a stable baseline recording, perfuse the bath with increasing concentrations of d5-MEGX, MEGX, or Lidocaine (e.g., 0.1 µM to 100 µM).

• Data Analysis: Measure the peak inward sodium current at each concentration. Plot the percentage of inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value for each compound.

Experiment 2: Functional Neuroprotection Against Glutamate Excitotoxicity

This assay assesses a key functional consequence of sodium channel blockade: protection against neuronal death caused by excessive glutamate, a process implicated in ischemic stroke and other neurological disorders.[15][16]

Detailed Protocol:

• Cell Culture: Plate primary cortical neurons in 96-well plates and culture for 12-14 DIV.

• Pre-treatment: Incubate the cultures with various concentrations of d5-MEGX, MEGX, or Lidocaine for 1 hour.

• Excitotoxic Insult: Add glutamate (e.g., 50 µM final concentration) to the wells for 15-20 minutes. This controlled exposure is sufficient to induce delayed neuronal death.[17]

• Washout and Recovery: Remove the glutamate-containing medium and replace it with fresh, conditioned culture medium. Incubate for 24 hours.

• Viability Assessment: Quantify neuronal viability using a standard lactate dehydrogenase (LDH) assay, which measures membrane integrity, or a fluorescence-based live/dead staining assay (e.g., Calcein-AM/Ethidium Homodimer-1).

• Data Analysis: Calculate the percentage of neuroprotection for each compound concentration relative to the glutamate-only control. Determine the EC50 for neuroprotection.

Comparative Data Summary

The expected outcomes from these experiments can be summarized for clear comparison.

Compound	IC50 for NaV Blockade (µM)	EC50 for Neuroprotection (µM)	Key Insights
Lidocaine	15 - 30	25 - 50	The established benchmark for activity.
MEGX	20 - 40	30 - 60	Expected to be slightly less potent than Lidocaine.[2]
d5-MEGX	Hypothesis: 15 - 40	Hypothesis: 25 - 60	Potency is expected to be similar to MEGX, as deuteration primarily affects metabolism, not target binding.

Part 3: Validation in a Disease-Relevant Network Model

Model System Justification: To move beyond single-cell effects and assess the impact on network-level pathophysiology, an in vitro seizure model is employed.[18] Epilepsy is a disorder of neuronal hyperexcitability, making it an ideal disease model for testing VGSC blockers.[1] Multi-electrode arrays (MEAs) are used to record the activity of the entire neuronal network simultaneously, providing rich data on firing rates, bursting, and network synchrony.[19][20][21]

Experiment: Suppression of Seizure-Like Activity on Multi-Electrode Arrays (MEAs)

This experiment evaluates the ability of the compounds to quell epileptiform activity in a neuronal network.

Detailed Protocol:

• Cell Culture: Culture primary cortical neurons on MEA plates (e.g., 48-well format) for at least 21 DIV to ensure the formation of a mature, spontaneously active network.

• Baseline Recording: Record baseline spontaneous network activity for 10-15 minutes. Key parameters to measure include mean firing rate, burst frequency, and network synchrony index.

• Induction of Seizure-Like Events (SLEs): Induce hyperexcitability by perfusing the MEAs with a chemoconvulsant, such as 4-Aminopyridine (4-AP) or Pentylenetetrazole (PTZ), or by using a magnesium-free recording medium.[18][22][23] This will cause the network to display highly synchronized, high-frequency bursting characteristic of seizures.

• Compound Application: Once stable SLEs are established, apply d5-MEGX, MEGX, or Lidocaine at therapeutically relevant concentrations.

• Post-Treatment Recording: Record network activity for 30-60 minutes in the presence of the compound.

• Data Analysis: Quantify the reduction in burst frequency, burst duration, and network synchrony caused by each compound. Compare the efficacy and time course of suppression.

Experimental Workflow: MEA Seizure Model

The following diagram outlines the logical flow of the MEA experiment.

Caption: Workflow for assessing anticonvulsant activity using MEAs.

Conclusion and Forward Look

This guide presents a tiered approach to validating the biological activity of d5-MEGX. The described experiments will establish a comprehensive profile of the compound, starting from its direct interaction with its molecular target (VGSCs), progressing to its functional effect on neuroprotection, and culminating in its efficacy in a disease-relevant network model of epilepsy.

The critical comparison to MEGX and Lidocaine will determine if d5-MEGX retains the desired pharmacological activity. While its potency is expected to be similar to MEGX, the true value of deuteration will likely be revealed in subsequent pharmacokinetic studies, where d5-MEGX may exhibit superior metabolic stability.[7][9] The data generated from these neuronal models provide the essential foundation for advancing d5-MEGX into further preclinical development.

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A Senior Application Scientist's Guide to Ensuring Reproducibility with Deuterated Lidocaine Analogues

Topic: Reproducibility of Experimental Results with N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

Executive Summary

The use of stable isotope-labeled internal standards is a cornerstone of high-precision quantitative bioanalysis, particularly in drug metabolism and pharmacokinetic (DMPK) studies. N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, a deuterated analog of Lidocaine, serves as a critical tool in this domain. However, the reproducibility of experimental results using such standards is not guaranteed. It is contingent upon a range of factors, from the rigor of the initial synthesis to the analytical validation and handling of the compound. This guide provides an in-depth analysis of the critical parameters governing the reliable use of deuterated Lidocaine. We will explore the nuances of its synthesis, the potential pitfalls in its characterization, and the key factors that can introduce variability. By comparing it with alternative standards and outlining best practices, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals aiming to achieve the highest level of data integrity and reproducibility.

The Critical Role of Deuterated Standards in Modern Bioanalysis

In quantitative mass spectrometry, particularly Liquid Chromatography-Mass Spectrometry (LC-MS), the accuracy of measurement can be significantly affected by sample preparation inefficiencies and matrix effects. The principle of isotope dilution mass spectrometry (IDMS) mitigates these issues by introducing a known quantity of a stable isotope-labeled (SIL) version of the analyte into the sample. This SIL compound, or internal standard (IS), behaves almost identically to the analyte during extraction, chromatography, and ionization, but is distinguishable by its mass.[1]

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is a deuterated form of Lidocaine, a widely used local anesthetic and antiarrhythmic drug.[2][3] Its primary application is as an internal standard for the quantification of Lidocaine and its metabolites in biological matrices. The central premise is that any experimental variability will affect the analyte and the deuterated standard equally, thus preserving the accuracy of their ratio. However, this assumption hinges on the quality and stability of the deuterated standard itself. This guide dissects the factors that underpin the experimental reproducibility of this specific compound, offering a framework that is broadly applicable to other deuterated standards.

The Compound in Focus: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

This compound is an isotopologue of Lidocaine where the five hydrogen atoms on one of the N-ethyl groups have been replaced by deuterium.

• Chemical Formula: C14H17D5N2O

• Molecular Weight: Approx. 239.37 g/mol

• Primary Application: Internal standard for quantitative analysis of Lidocaine.

• Mechanism of Action (as an IS): Co-elutes with Lidocaine in chromatographic systems but is differentiated by the mass spectrometer due to the mass increase from deuterium labeling (+5 Da). This allows for precise quantification by correcting for variations in sample processing and instrument response.[1]

Caption: Chemical structure of the deuterated Lidocaine analog.

Synthesis and Purification: The First Source of Variability

The reproducibility of a deuterated standard begins with its synthesis. The goal is to produce a compound with high chemical and isotopic purity, free from impurities that could interfere with analysis. The synthesis of deuterated Lidocaine typically mirrors the established two-step process for the unlabeled compound, but utilizes deuterated starting materials.[4][5]

The most significant challenge in synthesizing deuterated active pharmaceutical ingredients (APIs) is achieving 100% isotopic purity.[6][7] This difficulty introduces synthetic, analytical, and regulatory questions that require a science-based assessment.[7]

Representative Synthetic Workflow

The synthesis involves two primary steps: the formation of an α-chloro amide intermediate, followed by a nucleophilic substitution with a deuterated amine.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide

Introduction: Ensuring Analytical Consistency in Bioanalysis

In the landscape of drug development and clinical research, the reliability of analytical data is paramount. The quantification of drug metabolites, such as N-(2,6-Dimethylphenyl)-N2-ethylglycinamide (Monoethylglycinexylidide or MEGX), a primary active metabolite of Lidocaine, is critical for pharmacokinetic and toxicokinetic studies.[1][2] The subject of this guide, N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide, is the stable isotope-labeled (SIL) analogue of MEGX, frequently employed as an internal standard (IS) to ensure analytical precision.

However, the analytical lifecycle is not static. Methods evolve, are transferred between laboratories, or are updated with new technology. In these instances, a simple validation is insufficient. We must perform a cross-validation , a formal process to demonstrate that two distinct analytical methods yield comparable results.[3][4] This guide provides a comprehensive comparison and a detailed protocol for the cross-validation of two common liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for this analyte, grounded in the principles established by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][5][6]

Part 1: The Analytical Alternatives: A Comparative Overview

The choice of an analytical method is often a balance between speed, sensitivity, and robustness. Here, we compare two prevalent LC-MS/MS approaches: a modern, high-throughput Ultra-High-Performance Liquid Chromatography (UPLC) method and a conventional High-Performance Liquid Chromatography (HPLC) method.

• Method A: High-Throughput UPLC-MS/MS. This method prioritizes speed and efficiency, leveraging sub-2 µm particle columns to achieve rapid separation without sacrificing resolution. It is ideal for laboratories with high sample turnover.[7]

• Method B: Conventional HPLC-MS/MS. This method uses a traditional HPLC system with a standard particle size column. While the run times are longer, it is often seen as a robust and widely accessible workhorse method in many laboratories.[1][8]

The table below outlines the fundamental differences in their experimental setup.

Parameter	Method A: High-Throughput UPLC-MS/MS	Method B: Conventional HPLC-MS/MS	Causality and Rationale
Chromatography Column	Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)[7]	Ultimate C18 (4.6 x 50 mm, 5 µm)	The smaller particle size in Method A allows for higher efficiency and faster separations at higher linear velocities, but requires a system capable of handling higher backpressures.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile[7]	A: 5 mM Ammonium Acetate (pH 5.0)B: Methanol	Formic acid is a common mobile phase modifier for enhancing protonation in positive ion ESI-MS. Method B's use of ammonium acetate and methanol offers different selectivity, which could be crucial for resolving potential interferences.
Flow Rate	0.4 mL/min	0.2 mL/min	The flow rate is optimized for the column's internal diameter and particle size to maintain optimal chromatographic performance.
Elution Profile	Rapid Gradient (e.g., 10% to 95% B in 2.0 min)[9]	Isocratic (e.g., 50:50 A:B)	A gradient elution (Method A) is effective for analyzing samples with multiple components of varying polarity, ensuring sharp peaks and short run times. An isocratic elution (Method B) is simpler and can be more robust but is less flexible and typically results in longer analyses.
Total Run Time	~ 5 minutes[9]	~ 10-15 minutes	The combination of a shorter column, smaller particles, and a faster flow rate in Method A significantly reduces the time per sample.
Mass Spectrometer	Triple Quadrupole (Positive ESI)	Triple Quadrupole (Positive ESI)	Both methods rely on the high selectivity and sensitivity of tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.
MRM Transition	m/z 207.2 → 58.1 (MEGX)m/z 212.2 → 63.1 (Deuterated IS)	m/z 207.2 → 58.1 (MEGX)m/z 212.2 → 63.1 (Deuterated IS)	These transitions correspond to the fragmentation of the parent ion (MEGX or its IS) into a specific product ion, providing high specificity for quantification.[2][8]

Part 2: The Cross-Validation Protocol: A Step-by-Step Guide

The objective of cross-validation is to demonstrate the equivalency of data generated by two different methods.[4] This protocol ensures a scientifically sound comparison.

Diagram: The Cross-Validation Workflow```dot

Caption: Relationship between key analytical validation parameters per ICH Q2(R2).

Trustworthiness Through Self-Validation: A well-designed cross-validation protocol is a self-validating system. By including both spiked QCs and authentic incurred samples, the experiment challenges the methods under both ideal and real-world conditions. Concordance across both sample types provides a high degree of confidence that the methods are truly interchangeable for their intended purpose. D[6]iscrepancies, particularly in incurred samples, serve as a crucial diagnostic tool, highlighting potential issues with metabolite cross-reactivity or matrix effects that must be resolved before the method can be confidently deployed.

Conclusion

Cross-validation is a non-negotiable step when analytical methods are modified, transferred, or compared. It is the cornerstone of ensuring data consistency and integrity throughout a drug's lifecycle. By systematically comparing a high-throughput UPLC-MS/MS method with a conventional HPLC-MS/MS method, we have demonstrated a framework for making evidence-based decisions. This process, rooted in the authoritative guidelines of the ICH and FDA, ensures that regardless of the method used, the resulting data is reliable, reproducible, and fit for purpose, ultimately safeguarding the integrity of the research and the regulatory submission.

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A Comparative Guide to the In Vivo Validation of Novel Local Anesthetics: The Case of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Deuteration in Anesthetic Development

The field of local anesthesia is mature, yet the quest for agents with improved therapeutic indices—longer duration of action, enhanced safety profiles, and reduced systemic toxicity—is perpetual. N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide is a deuterated isotopologue of Lidocaine, a widely used amide local anesthetic. The strategic replacement of hydrogen atoms on the terminal ethyl group with deuterium, a stable, non-radioactive isotope of hydrogen, is predicated on the kinetic isotope effect (KIE).[1][2][3][]

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[] Since the metabolism of Lidocaine is primarily hepatic, mediated by the cytochrome P450 enzyme system, deuteration at a site of metabolic activity can significantly slow this process.[2][5][6] This modification is hypothesized to decrease the rate of metabolism, potentially leading to a longer half-life, prolonged local anesthetic effect, and an altered pharmacokinetic profile compared to its non-deuterated parent compound.[3][]

This guide provides a comprehensive framework for the in vivo validation of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide, establishing a direct comparative analysis against Lidocaine hydrochloride. The experimental designs detailed herein are structured to rigorously assess sensory and motor blockade, providing the critical data necessary to determine the therapeutic potential of this novel deuterated agent.

Hypothesized Mechanism of Action: A Shared Pathway

Lidocaine exerts its anesthetic effect by blocking voltage-gated sodium channels (VGSCs) within the neuronal cell membrane.[5][7][8][9] By binding to the intracellular portion of the channel, particularly in its open or inactivated state, Lidocaine stabilizes the channel, preventing the influx of sodium ions required for action potential generation and propagation.[5][7][10][11] This blockade of nerve impulse conduction results in a temporary loss of sensation.[12]

Given that N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide is a structural analog of Lidocaine, its fundamental mechanism of action is presumed to be identical. The deuteration is not expected to alter its pharmacodynamic interaction with the sodium channel but rather its pharmacokinetic properties.

Caption: Mechanism of local anesthetic action on the voltage-gated sodium channel.

Comparative In Vivo Validation: A Dual-Model Approach

To comprehensively evaluate the anesthetic properties of N-(2,6-Dimethylphenyl)-N2-(2H_5_)ethylglycinamide, a robust, side-by-side comparison with Lidocaine HCl is essential. This guide proposes a dual-model approach in a rodent model (e.g., Sprague-Dawley rats) to assess two primary modes of local anesthetic application: infiltration and peripheral nerve blockade.[13][14][15]

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national ethical guidelines, such as those established by the National Institutes of Health.[16][17] Protocols should be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) to ensure adherence to the principles of the 3Rs: Replacement, Reduction, and Refinement.[17][18][19]

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A Comparative Benchmarking Guide: N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide vs. Standard Sodium Channel Blockers

This guide provides a comprehensive framework for benchmarking the novel deuterated compound, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, against established voltage-gated sodium channel (VGSC) blockers. We will delve into the mechanistic rationale, present detailed experimental protocols for in vitro and in vivo characterization, and provide a template for comparative data analysis. This document is intended for researchers, pharmacologists, and drug development professionals seeking to rigorously evaluate next-generation sodium channel modulators.

Introduction: The Rationale for a Deuterated Lidocaine Analogue

Voltage-gated sodium channels are fundamental to the generation and propagation of action potentials in excitable cells like neurons and cardiomyocytes.[1] Their dysfunction is implicated in a host of pathological conditions, including epilepsy, cardiac arrhythmias, and chronic pain, making them critical therapeutic targets.[2]

The compound of interest, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, is a deuterated analogue of monoethylglycinexylidide (MEGX), an active metabolite of the widely-used local anesthetic and Class Ib antiarrhythmic drug, Lidocaine.[3][4] The strategic replacement of hydrogen atoms with their heavy isotope, deuterium, on the N-ethyl group represents a key pharmacological innovation. The carbon-deuterium (C-D) bond is significantly stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage.[5][6] This modification is hypothesized to slow the rate of metabolism, potentially leading to an improved pharmacokinetic profile, such as a longer half-life, more consistent plasma concentrations, and reduced formation of toxic metabolites.[7][][9]

This guide will benchmark our deuterated compound against three gold-standard sodium channel blockers, each with a distinct clinical profile:

• Lidocaine: The parent compound, a fast-acting blocker used as a local anesthetic and for ventricular arrhythmias.[10][11][12]

• Carbamazepine: A primary anticonvulsant for focal seizures and a first-line treatment for trigeminal neuralgia.[13][14]

• Phenytoin: A long-standing anticonvulsant used for tonic-clonic and focal seizures, known for its distinct use-dependent and voltage-dependent properties.[15][16][17]

The Mechanistic Landscape: State-Dependent Blockade of Sodium Channels

Sodium channel blockers do not simply obstruct the channel pore. Their efficacy is intimately linked to the conformational state of the channel: resting, open, or inactivated.[15][18] This principle, often described by the Modulated Receptor Hypothesis, is crucial for therapeutic specificity.[18] For instance, drugs that preferentially bind to the inactivated state will have a greater effect on rapidly firing neurons (as seen in seizure foci or pain pathways) than on those firing at a normal physiological rate.[19]

Caption: State-dependent binding of sodium channel blockers.

A Unified Benchmarking Workflow

A robust evaluation requires a multi-tiered approach, progressing from molecular interactions to whole-organism efficacy. Our proposed workflow ensures a comprehensive characterization of the test compound's pharmacological profile.

Caption: Comprehensive workflow for benchmarking sodium channel modulators.

In Vitro Benchmarking: Affinity and Functional Potency

Radioligand Binding Assays: Measuring Target Affinity

This assay quantifies the binding affinity of the test compound to the sodium channel, providing a direct measure of target engagement.[20][21] It is a foundational step for confirming that the compound interacts with the intended molecular target.

Experimental Protocol: Competitive Binding Assay

• Preparation: Utilize membrane preparations from cells recombinantly expressing a specific human sodium channel subtype (e.g., Nav1.7 for pain or Nav1.5 for cardiac applications).

• Incubation: Incubate the membrane preparation with a fixed concentration of a suitable radioligand (e.g., [³H]-Batrachotoxin) and varying concentrations of the unlabeled test compound or standards (Lidocaine, Carbamazepine, Phenytoin).

• Equilibrium: Allow the reaction to reach equilibrium.

• Separation: Separate bound from free radioligand via rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using liquid scintillation counting.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor compound. Fit the data to a one-site competition model to determine the IC50 (concentration inhibiting 50% of radioligand binding). Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation.

Table 1: Hypothetical Comparative Binding Affinity Data

Compound	Target	Radioligand	Ki (nM)
N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide	hNav1.7	[³H]-BTX	Expected: 50-150
Lidocaine	hNav1.7	[³H]-BTX	250
Carbamazepine	hNav1.7	[³H]-BTX	1500
Phenytoin	hNav1.7	[³H]-BTX	800

Patch-Clamp Electrophysiology: The Gold Standard of Functional Analysis

Patch-clamp electrophysiology provides unparalleled detail on the functional consequences of drug binding, allowing for the characterization of tonic and use-dependent block.[22][23][24]

Experimental Protocol: Whole-Cell Voltage-Clamp

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing the human sodium channel subtype of interest.

• Solution Preparation:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4).

  • Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2).

• Recording:

  • Establish a whole-cell configuration on a target cell.

  • Hold the cell at a hyperpolarized potential (e.g., -120 mV) where most channels are in the resting state.

• Tonic Block Protocol:

  • Apply a brief depolarizing pulse (e.g., to -10 mV) from the holding potential at a low frequency (e.g., 0.1 Hz).

  • Perfuse the cell with increasing concentrations of the test compound and measure the reduction in peak sodium current. This determines the IC50 for the resting-state (tonic) block.

• Use-Dependent Block Protocol:

  • Apply a train of depolarizing pulses at a higher frequency (e.g., 10 Hz).

  • Measure the cumulative reduction in current amplitude over the pulse train in the presence of the drug. A greater block at higher frequencies indicates use-dependency.[18]

• Data Analysis: Calculate the IC50 for tonic block and quantify the degree of use-dependent block as the percentage reduction in current after the pulse train compared to the first pulse.

Table 2: Hypothetical Comparative Electrophysiology Data (hNav1.7)

Compound	Tonic Block IC50 (µM)	Use-Dependent Block (at 10 Hz)	State Preference
N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide	Expected: ~15	Expected: Strong	Inactivated/Open
Lidocaine	20	Strong	Inactivated/Open
Carbamazepine	50	Moderate	Inactivated
Phenytoin	35	Strong	Inactivated

In Vivo Benchmarking: Efficacy in Disease Models

Maximal Electroshock (MES) Seizure Model: Assessing Anticonvulsant Activity

The MES model is a gold-standard preclinical assay for identifying compounds effective against generalized tonic-clonic seizures by assessing their ability to prevent seizure spread.[25][26][27]

Experimental Protocol: MES in Rodents

• Animal Groups: Use male mice or rats, divided into groups receiving vehicle control, standard drugs (Phenytoin, Carbamazepine), or various doses of the test compound.

• Drug Administration: Administer compounds via an appropriate route (e.g., intraperitoneal or oral) at a set time before the test.

• Anesthesia & Stimulation: Apply a topical anesthetic to the corneas of the animal. Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2s for mice) via corneal electrodes.[25]

• Observation: Immediately observe the animal for the presence or absence of a tonic hindlimb extension. The abolition of this phase is the primary endpoint and indicates protection.[26]

• Data Analysis: Calculate the percentage of animals protected at each dose. Use probit analysis to determine the ED50 (the dose effective in protecting 50% of animals).

Table 3: Hypothetical Comparative Anticonvulsant Efficacy

Compound	Administration Route	ED50 (mg/kg)
N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide	Oral	Expected: Lower than Lidocaine
Lidocaine	IP	~25
Carbamazepine	Oral	~9
Phenytoin	Oral	~10

Chung Model of Neuropathic Pain: Assessing Analgesic Potential

The spinal nerve ligation (SNL) or Chung model is a widely used and robust model of peripheral neuropathic pain, inducing long-lasting mechanical allodynia.[28][29]

Experimental Protocol: SNL in Rats

• Surgery: Under anesthesia, tightly ligate the L5 and L6 spinal nerves of the rat.[29] Allow animals to recover for 7-14 days to fully develop neuropathic pain behaviors.

• Baseline Measurement: Before drug administration, measure the baseline paw withdrawal threshold to a mechanical stimulus using von Frey filaments.

• Drug Administration: Administer the test compound or standards (e.g., Carbamazepine) to groups of SNL rats.

• Post-Dose Measurement: At various time points after administration, re-measure the paw withdrawal threshold.

• Data Analysis: Calculate the change in paw withdrawal threshold from baseline. A significant increase indicates an analgesic effect. Data are often presented as the maximal possible effect (%MPE).

Table 4: Hypothetical Comparative Analgesic Efficacy

Compound	Administration Route	Efficacy Measure
N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide	Oral	Significant increase in paw withdrawal threshold
Lidocaine	Systemic	Effective, but short duration
Carbamazepine	Oral	Significant increase in paw withdrawal threshold
Phenytoin	Oral	Moderately effective

The Deuterium Advantage: Pharmacokinetic Profile

The central hypothesis for developing N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide is that deuteration will confer a superior pharmacokinetic profile. The C-D bond's resistance to metabolism is expected to decrease the rate of N-dealkylation, a primary metabolic pathway for lidocaine and its analogues.[3] This should translate to:

• Increased Half-Life: Slower metabolism can extend the drug's duration of action, potentially reducing dosing frequency.[5][9]

• Higher Bioavailability: Reduced first-pass metabolism can lead to higher systemic exposure after oral administration.[7]

• Improved Safety Profile: By slowing metabolism, the formation of potentially toxic downstream metabolites may be reduced.[9]

These parameters should be formally quantified using standard pharmacokinetic studies involving serial blood sampling after drug administration and analysis by LC-MS/MS.

Synthesis and Conclusion

This guide outlines a rigorous, multi-faceted strategy for benchmarking N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide. The in vitro assays will establish its fundamental affinity and mechanism of action at the sodium channel, while the in vivo models will test its therapeutic potential in clinically relevant contexts of epilepsy and neuropathic pain.

The expected outcome is that the deuterated compound will exhibit a potent, use-dependent sodium channel blocking profile similar to or exceeding that of Lidocaine. The key differentiator is anticipated to be its pharmacokinetic properties. If the deuteration strategy successfully extends the compound's half-life and improves its oral bioavailability, N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide could represent a significant advancement over standard sodium channel blockers, offering the potential for improved efficacy, patient convenience, and a better safety margin. The collective data from these described experiments will provide the necessary evidence to validate this hypothesis and guide further development.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide

For researchers, scientists, and drug development professionals, the integrity of scientific inquiry extends to the responsible management of all laboratory materials, including the final step of disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, a deuterated analog of Lidocaine. While this compound is valuable in specific research applications, its structural similarity to Lidocaine dictates that it be handled with the same safety precautions and disposed of as a hazardous chemical. Adherence to these procedures is paramount for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance.

I. Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, while not extensively studied for its unique toxicology, should be treated with the same caution as its well-characterized parent compound, Lidocaine. The primary hazards associated with Lidocaine, and by extension its deuterated form, include:

• Acute Toxicity: It is harmful if swallowed[1][2]. Ingestion can lead to systemic effects, including numbness, dizziness, and in larger quantities, more severe neurological and cardiovascular effects[3].

• Irritation: The compound can cause skin and serious eye irritation[4]. Direct contact should be avoided to prevent localized reactions.

• Respiratory Irritation: Inhalation of the dust or aerosolized forms may cause respiratory tract irritation[4].

Given these hazards, it is imperative to treat all waste containing this compound as hazardous. Improper disposal, such as discarding it in standard trash or pouring it down the drain, can lead to environmental contamination and potential exposure to personnel downstream[5][6].

Table 1: Hazard Summary and Regulatory Context

Hazard Classification	GHS Pictograms	OSHA and EPA Regulations
Acute Toxicity (Oral)		Governed by OSHA's Hazard Communication Standard (29 CFR 1910.1200) and Laboratory Standard (29 CFR 1910.1450)[7][8][9]. Disposal is regulated under the EPA's Resource Conservation and Recovery Act (RCRA)[10][11].
Skin Irritation		Requires adherence to personal protective equipment (PPE) protocols as outlined in the facility's Chemical Hygiene Plan[7][12].
Eye Irritation		Mandates the use of appropriate eye protection, such as safety goggles, to prevent exposure[5].

II. Pre-Disposal and Handling: Foundational Safety Measures

Before beginning any work that will generate waste, a clear disposal plan must be in place. This proactive approach minimizes the risk of accidental exposure or improper handling.

• Consult the Safety Data Sheet (SDS): Always have the SDS for the parent compound, Lidocaine, readily accessible. This document provides the most comprehensive safety and disposal information[1][2][5].

• Personal Protective Equipment (PPE): The following PPE is mandatory when handling N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide in any form:

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Safety goggles or a face shield.

  • Body Protection: A laboratory coat.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation[6].

III. Step-by-Step Disposal Protocol

The disposal of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide must be carried out in a systematic manner to ensure safety and compliance.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.

• Solid Waste: Collect all solid materials contaminated with the compound, including:

  • Unused or expired product.

  • Contaminated weighing papers, pipette tips, and gloves.

  • Spill cleanup materials.

• Liquid Waste: Collect any solutions containing the compound.

  • Crucially, do not mix this waste stream with other incompatible chemical wastes. When in doubt, create a separate waste container.

Step 2: Container Selection and Labeling

The integrity of the waste containment is critical to prevent leaks and ensure proper identification.

• Container Choice: Use a leak-proof, sealable container that is chemically compatible with the waste. For solids, a wide-mouth plastic or glass jar with a screw-top lid is suitable. For liquids, a designated solvent waste container is appropriate.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide".

  • The primary hazard(s) (e.g., "Toxic," "Irritant").

  • The date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

• Secure Storage: Store the sealed waste container in a designated and secure satellite accumulation area within the laboratory. This area should be away from general traffic and incompatible materials.

• Closed Container Policy: Keep the waste container closed at all times, except when adding waste. This minimizes the release of vapors and prevents spills.

Step 4: Arranging for Professional Disposal

Under no circumstances should this chemical waste be disposed of in the regular trash or poured down the drain[6].

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for hazardous waste disposal. They will provide guidance on specific institutional procedures and arrange for the collection of the waste.

• Licensed Waste Management: The EHS office will coordinate with a licensed hazardous waste management facility for the final treatment and disposal, which is typically incineration for this type of organic compound[13].

Step 5: Documentation

Maintain a detailed record of the waste generated, including the chemical name, quantity, and date of disposal. This documentation is essential for regulatory compliance and laboratory safety audits.

IV. Spill Management Protocol

In the event of a spill, a swift and organized response is crucial.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: If it is safe to do so, increase ventilation in the area, for instance, by opening a fume hood sash.

• Assess and Secure: Cordon off the spill area to prevent unauthorized entry.

• Cleanup (for trained personnel only):

  • Don the appropriate PPE.

  • For small solid spills, gently cover the material with an absorbent pad or inert material like vermiculite. Carefully sweep the material into a designated waste container. Avoid creating dust.

  • For small liquid spills, absorb the material with a chemical absorbent pad or vermiculite.

  • Place all cleanup materials into a hazardous waste container and label it accordingly.

• Decontaminate: Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department, regardless of the size.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

Caption: Disposal workflow for N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, upholding the highest standards of laboratory safety and environmental stewardship.

References

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A Researcher's Guide to the Safe Handling of N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide (Lidocaine)

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, commonly known as Lidocaine. The following protocols are designed to ensure the safe handling and disposal of this compound, grounded in established laboratory safety principles and regulatory guidelines.

Understanding the Risks: A Proactive Approach to Safety

Lidocaine is a local anesthetic of the amino amide type.[1] While widely used in clinical settings, its handling in a laboratory environment necessitates a thorough understanding of its potential hazards. Acute health hazards include possible eye, skin, and respiratory tract irritation. Ingestion is toxic, and systemic absorption can lead to adverse effects on the central nervous and cardiovascular systems.[2] Therefore, a comprehensive safety plan is not merely a recommendation but a critical component of responsible research.

Key Hazards Associated with Lidocaine:

• Contact Irritation: Direct contact with the skin or eyes can cause irritation.[2]

• Allergic Reactions: Some individuals may experience allergic reactions, such as contact dermatitis.[2]

• Systemic Toxicity: Absorption through the skin or mucous membranes, as well as accidental ingestion or inhalation, can lead to systemic toxicity. Symptoms may include dizziness, confusion, irregular heartbeat, and in severe cases, seizures or cardiac arrest.[2]

• Inhalation Hazard: While less common with solutions, aerosolized forms or the handling of powdered Lidocaine can pose an inhalation risk, potentially causing respiratory irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of Personal Protective Equipment (PPE) is the most critical barrier between the researcher and potential exposure to Lidocaine. The selection of appropriate PPE is contingent on the specific procedures being performed and the physical form of the compound being handled.

Core PPE Requirements

PPE Component	Specifications and Rationale
Hand Protection	Nitrile or latex gloves are essential to prevent skin contact.[2] Always inspect gloves for tears or punctures before use. For prolonged handling or when working with higher concentrations, consider double-gloving.
Eye Protection	Safety goggles or a face shield must be worn to protect against accidental splashes or sprays.[2] Standard prescription glasses do not offer adequate protection.
Body Protection	A laboratory coat or disposable gown should be worn to protect skin and clothing from contamination.[2] Ensure the garment is fully buttoned or secured.
Footwear	Closed-toe shoes are mandatory to prevent injury from spills or dropped equipment.[2]

Enhanced PPE for Specific Operations

In situations where there is a risk of generating aerosols or handling the powdered form of Lidocaine, enhanced respiratory protection is necessary.

• Respiratory Protection: A NIOSH-approved respirator should be used when there is a potential for inhaling aerosols or dust. The specific type of respirator will depend on a risk assessment of the procedure.

• Ventilation: All work with Lidocaine should be conducted in a well-ventilated area . For procedures that may generate fumes or aerosols, a fume hood is required.[2][3]

Procedural Guidance for Safe Handling and Disposal

A systematic approach to handling and disposal minimizes the risk of exposure and environmental contamination. The following step-by-step protocols provide a framework for safe laboratory practices.

Workflow for Safe Handling of Lidocaine

Caption: A logical workflow for the safe handling of Lidocaine in a laboratory setting.

Step-by-Step Handling Protocol

• Preparation:

  • Designate a specific, clean area for handling Lidocaine.

  • Ensure a safety shower and eyewash station are readily accessible.[3]

  • Don all required PPE as outlined in Section 2.

  • Assemble all necessary equipment and reagents before beginning the procedure.

• Handling:

  • If working with powdered Lidocaine, handle it in a fume hood to minimize inhalation risk.[2]

  • When preparing solutions, add the solid to the liquid to reduce the likelihood of dust generation.

  • Avoid direct contact with the compound. Use spatulas and other appropriate tools.

  • Keep containers of Lidocaine tightly closed when not in use.[2]

• Post-Handling:

  • Decontaminate all work surfaces with an appropriate cleaning agent.

  • Properly doff PPE, removing gloves last, to avoid contaminating your skin.

  • Wash your hands thoroughly with soap and water after removing PPE.[4]

Spill Management Protocol

In the event of a spill, prompt and correct action is crucial to mitigate exposure.

• Alert and Evacuate: Alert personnel in the immediate area and evacuate non-essential individuals.[2]

• Don PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory protection if the spill involves a powder.[2]

• Contain and Absorb: For liquid spills, use absorbent pads to contain the material.[2] For solid spills, carefully sweep up the material, avoiding the creation of dust.

• Package Waste: Place all contaminated materials, including absorbent pads and used PPE, into a sealed, labeled container for hazardous waste disposal.[2]

• Decontaminate: Clean the spill area with soap and water.[2]

Disposal Plan: A Commitment to Environmental Responsibility

Improper disposal of pharmaceutical waste can have a significant negative impact on the environment.[5] Never flush Lidocaine down the drain.[6][7]

Waste Segregation and Disposal Pathway

Caption: The proper disposal pathway for Lidocaine waste, ensuring regulatory compliance.

Step-by-Step Disposal Protocol:

• Segregation: All waste contaminated with Lidocaine, including empty vials, contaminated gloves, and spill cleanup materials, must be segregated as pharmaceutical or hazardous waste.[5][6]

• Containment: Place all Lidocaine waste into a designated, clearly labeled, and sealed container.

• Regulatory Compliance: The disposal of this waste must be in accordance with all local, state, and federal regulations. Lidocaine may be classified as a Resource Conservation and Recovery Act (RCRA) hazardous waste, particularly if the formulation has a pH of 2 or less.[8]

• Professional Disposal: Arrange for the collection and disposal of the waste by a licensed hazardous waste management company.[7] The primary method of disposal for pharmaceutical waste is incineration.[5][7]

By adhering to these safety protocols, researchers can mitigate the risks associated with handling N-(2,6-Dimethylphenyl)-N2-(2H5)ethylglycinamide, ensuring a safe laboratory environment for themselves and their colleagues while maintaining environmental responsibility.

References

• HEXIA Pharm. (2025, August 6). Lidocaine Safety Data Sheets Bust Common Myths.
• HEXIA Pharm. (2025, July 30). Simple Guidelines for Handling Lidocaine Vials in Healthcare.
• Red Bags. (2018, August 3). Is Lidocaine a Hazardous Waste?
• Cornell University. (2002, August 8). Lidocaine Safety Data Sheet.
• Wikipedia. Lidocaine.
• MedchemExpress.com. (2025, November 17). Safety Data Sheet: Lidocaine.
• Fisher Scientific. (2024, April 1). Safety Data Sheet.
• DentistryIQ. (n.d.). Dental practices must follow new pharmaceutical disposal protocols to stay compliant.
• Stericycle. (n.d.). Medication & Pharmaceutical Waste Disposal Explained.

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